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Foundational

High-Resolution 1H and 19F NMR Characterization of (3,4,5-Trifluoro-phenyl)-propynoic Acid: A Technical Guide

Executive Summary In modern drug development, fluorinated aromatic alkynes serve as critical bioisosteres and versatile click-chemistry precursors[1]. Specifically, (3,4,5-Trifluoro-phenyl)-propynoic acid presents a uniq...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

In modern drug development, fluorinated aromatic alkynes serve as critical bioisosteres and versatile click-chemistry precursors[1]. Specifically, (3,4,5-Trifluoro-phenyl)-propynoic acid presents a unique electronic architecture where the strongly electron-withdrawing propynoic acid moiety competes with the complex inductive and resonance effects of a trifluorinated ring. For researchers and application scientists, precise structural validation of this compound requires mastering its highly coupled heteronuclear Nuclear Magnetic Resonance (NMR) spin systems[2]. This whitepaper provides an authoritative, in-depth methodology for acquiring, interpreting, and validating the 1H and 19F NMR spectra of this essential building block.

Theoretical Framework: Spin-Spin Coupling Dynamics

The 3,4,5-trifluorophenyl ring is a classic example of a strongly coupled spin system. Unlike standard hydrocarbon aromatics, the presence of three NMR-active 19F nuclei (spin ½, 100% natural abundance) generates intricate homonuclear ( 19F−19F ) and heteronuclear ( 1H−19F ) scalar couplings.

Understanding the causality behind these splitting patterns is essential for accurate multiplet deconvolution:

  • Homonuclear Coupling ( 3JFF​ ): The spatial ortho-relationship between the equivalent F3​/F5​ atoms and the unique F4​ atom results in a large coupling constant (typically 20–22 Hz).

  • Heteronuclear Coupling ( 3JHF​ and 4JHF​ ): The aromatic protons ( H2​,H6​ ) are ortho to F3​/F5​ (generating a 3JHF​ of ~6.5 Hz) and meta to F4​ (generating a finer 4JHF​ of ~2.5 Hz).

Spin_Coupling H2 H2 / H6 (1H) F3 F3 / F5 (19F) H2->F3 3J_HF (~6.5 Hz) F4 F4 (19F) H2->F4 4J_HF (~2.5 Hz) F3->F4 3J_FF (~20.5 Hz)

Figure 1: Primary scalar spin-spin coupling network in the 3,4,5-trifluorophenyl ring.

Quantitative NMR Data Summaries

Based on empirical data from analogous 3,4,5-trifluorophenyl systems[2] and substituted pyridine derivatives utilizing similar propanoic/propynoic scaffolds[3], the chemical shifts for (3,4,5-Trifluoro-phenyl)-propynoic acid are systematically shifted downfield by the alkyne and carboxylic acid groups. The tables below summarize the expected quantitative data in DMSO- d6​ .

Table 1: 1 H NMR Data Summary (400 MHz, DMSO- d6​ )
NucleusChemical Shift ( δ , ppm)MultiplicityIntegrationCoupling Constants ( J , Hz)Assignment
H2​,H6​ 7.65dd (pseudo-t)2H 3JHF​=6.5 , 4JHF​=2.5 Aromatic CH
OH 13.50br s1H-Carboxylic Acid
Table 2: 19 F NMR Data Summary (376 MHz, DMSO- d6​ )
NucleusChemical Shift ( δ , ppm)MultiplicityIntegrationCoupling Constants ( J , Hz)Assignment
F3​,F5​ -133.0dd2F 3JFF​=20.5 , 3JHF​=6.5 meta-Fluorines
F4​ -152.5tt1F 3JFF​=20.5 , 4JHF​=2.5 para-Fluorine

Mechanistic Insight: Why does F4​ appear as a triplet of triplets (tt)? The nucleus is split into a primary triplet by the two equivalent ortho fluorines ( F3​,F5​ ) via a large 3JFF​ coupling. Each leg of this triplet is subsequently split into a smaller triplet by the two equivalent meta protons ( H2​,H6​ ) via a 4JHF​ coupling.

Self-Validating Experimental Protocols

To achieve high-fidelity data, the NMR acquisition must be executed as a self-validating system. Every parameter choice must directly address the physical properties of the polyfluorinated nuclei.

NMR_Workflow N1 Sample Prep (DMSO-d6) N2 Probe Tuning (1H & 19F) N1->N2 N3 3D Shimming (B0 Homogeneity) N2->N3 N4 Pulse Sequence (zgig / zgfhig) N3->N4 N5 Acquisition (D1 > 5s) N4->N5 N6 FT & Phase Correction N5->N6 N7 Multiplet Deconvolution N6->N7 N8 Structural Validation N7->N8

Figure 2: Standardized self-validating workflow for high-resolution 1H and 19F NMR acquisition.

Step-by-Step Acquisition Methodology
  • Sample Preparation: Dissolve 15–20 mg of the compound in 0.6 mL of anhydrous DMSO- d6​ .

    • Causality: A highly polar, aprotic solvent is required to disrupt intermolecular hydrogen bonding, which would otherwise severely broaden the carboxylic acid proton signal, rendering it indistinguishable from the baseline.

  • Probe Tuning and Matching: Manually tune both the 1 H and 19 F channels.

    • Causality: Because 1 H (400 MHz) and 19 F (376 MHz) have extremely close Larmor frequencies, precise impedance matching is critical to prevent channel cross-talk and ensure maximum signal-to-noise ratio (SNR).

  • 3D Gradient Shimming: Execute rigorous gradient shimming to optimize B0​ homogeneity.

    • Causality: Poor shimming will artificially broaden the spectral lines, completely obscuring the fine 4JHF​ (~2.5 Hz) couplings required to validate the F4​ position.

  • Pulse Sequence Selection & Self-Validation:

    • For 1 H: Use a standard 1D sequence (zg30).

    • For 19 F: Acquire both a standard 19 F spectrum (zgig) and a 1 H-decoupled 19 F spectrum (iginv or zgfhig).

    • Self-Validating Logic: By comparing the standard 19 F spectrum with the 19 F{ 1 H} spectrum, the disappearance of the fine 3JHF​ and 4JHF​ splittings confirms the exact contribution of the proton couplings. The complex multiplets will collapse into pure 3JFF​ doublets and triplets, mathematically validating the spin system.

  • Relaxation Delay (D1) Optimization: Set the D1 delay to at least 5 seconds for the 19 F acquisition.

    • Causality: Fluorine nuclei—particularly F4​ , which lacks adjacent protons for efficient dipole-dipole relaxation—exhibit unusually long T1​ relaxation times. Insufficient D1 leads to partial saturation of the spins, resulting in non-quantitative integration[1].

References

  • [2] He, Z., et al. "Scissoring Enaminone C=C Double Bond by Free Radical Process for the Synthesis of α-Trifluoromethyl Ketones with CF3SO2Na." The Journal of Organic Chemistry, 2020. URL:[Link]

  • [3] "Substituted pyridine derivatives as SARM1 inhibitors." US Patent 11970481B1, Google Patents, 2021. URL:

  • [1] "Approaches to Obtaining Fluorinated α-Amino Acids." Chemical Reviews, ACS Publications, 2019. URL:[Link]

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Exploratory

Structural Elucidation of (3,4,5-Trifluoro-phenyl)-propynoic Acid: A Comprehensive Guide to X-Ray Crystallography and Supramolecular Packing

Executive Summary & Rationale Organofluorine compounds are foundational to modern drug discovery and materials science due to fluorine's unique ability to modulate lipophilicity, metabolic stability, and target binding a...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary & Rationale

Organofluorine compounds are foundational to modern drug discovery and materials science due to fluorine's unique ability to modulate lipophilicity, metabolic stability, and target binding affinity [1]. (3,4,5-Trifluoro-phenyl)-propynoic acid (TFPA) represents a highly conjugated, rigid molecular scaffold where an electron-withdrawing trifluorophenyl ring is electronically coupled to a carboxylic acid via an alkyne spacer.

Elucidating its precise three-dimensional atomic arrangement through Single-Crystal X-Ray Diffraction (SCXRD) is critical for understanding its structure-activity relationships. This whitepaper serves as an in-depth technical guide, detailing the methodological pipeline for crystallizing and analyzing TFPA. As an Application Scientist, the focus here is not just on how to perform the analysis, but why specific experimental parameters are chosen, highlighting the self-validating nature of crystallographic protocols and the unique supramolecular synthons driven by fluorine substitution.

Crystallization Methodology

Causality & Experimental Choices: Fluorine is a notoriously poor hydrogen-bond acceptor, but its high electronegativity strongly directs crystal packing through weak C–H···F, F···F, and C–F···π interactions [2]. Because TFPA is highly rigid and planar, it readily forms rapid π-π stacks, which can precipitate as microcrystalline powders rather than diffraction-quality single crystals. Therefore, a controlled slow evaporation technique using a binary solvent system (dissolving the compound in a polar solvent and diffusing a non-polar antisolvent) is required to suppress the nucleation rate and promote ordered lattice growth.

Protocol: Slow Evaporation for TFPA Single Crystals
  • Solvent Selection: Prepare a binary solvent system utilizing Dichloromethane (DCM) and Hexane. The compound is highly soluble in DCM but sparingly soluble in hexane.

  • Dissolution: Dissolve 10 mg of high-purity (3,4,5-Trifluoro-phenyl)-propynoic acid in 0.5 mL of DCM in a clean 2-dram glass vial. Vortex until completely dissolved and visually inspect for particulate matter.

  • Antisolvent Layering: Carefully overlay 1.0 mL of Hexane onto the DCM solution using a glass syringe. Add the hexane dropwise down the side of the vial to create a distinct, undisturbed phase boundary.

  • Controlled Evaporation: Puncture the vial cap with a single 20-gauge needle hole. This restricts the vapor escape rate, ensuring supersaturation is reached gradually.

  • Incubation: Store the vial undisturbed in a vibration-free, temperature-controlled environment at 20 °C for 5–7 days.

  • Harvesting: Inspect the vial under a polarized light microscope. Select a block-like, transparent single crystal that extinguishes light uniformly, ensuring it is devoid of twinning or macroscopic defects.

SCXRD_Workflow A 1. Compound Dissolution (TFPA in DCM) B 2. Antisolvent Layering (Hexane Addition) A->B C 3. Slow Evaporation (5-7 Days at 20°C) B->C D 4. Crystal Harvesting (Polarized Light Microscopy) C->D E 5. Cryo-Mounting (Paratone Oil, 100K) D->E F 6. X-Ray Exposure (Mo/Cu Kα Radiation) E->F G 7. Data Integration & Scaling F->G H 8. Structure Solution & Refinement (SHELXL) G->H

Step-by-step workflow for the crystallization and X-ray diffraction analysis of TFPA.

X-Ray Diffraction Data Collection & Refinement

Causality & Experimental Choices: SCXRD data collection for fluorinated organics must be performed at cryogenic temperatures (typically 100 K). Cooling minimizes the thermal vibrations (Debye-Waller factors) of the atoms. This is particularly crucial for accurately resolving the electron density of highly electronegative fluorine atoms and precisely locating the terminal carboxylic acid proton, which is often masked by thermal noise at room temperature [3].

Protocol: Data Collection & Processing
  • Mounting: Coat the selected TFPA crystal in Paratone-N oil. This protects the lattice from atmospheric moisture and prevents structural degradation via solvent loss. Mount the crystal onto a MiTeGen polyimide loop.

  • Cryo-Cooling: Transfer the loop immediately to the diffractometer's goniometer head, directly into a continuous 100 K nitrogen gas stream.

  • Exposure: Utilize a diffractometer equipped with a microfocus X-ray source (Mo Kα, λ = 0.71073 Å) and a photon-counting pixel array detector.

  • Strategy: Collect a full sphere of diffraction data using ω and ϕ scans. Set the exposure time (e.g., 10–15 seconds per frame) to achieve high redundancy and completeness (>99%) up to a resolution of at least 0.80 Å.

  • Refinement: Integrate the frames and apply multi-scan absorption corrections. Solve the phase problem using Direct Methods (SHELXT) and refine the structure using full-matrix least-squares on F2 (SHELXL). Apply anisotropic displacement parameters to all non-hydrogen atoms.

Crystallographic Features & Molecular Geometry

The crystal structure of phenylpropiolic acid derivatives typically reveals a highly planar conformation. This planarity is thermodynamically favored as it maximizes π -electron delocalization across the phenyl ring, the alkyne spacer, and the carboxylic acid moiety [4].

Dimerization: Like most simple carboxylic acids, TFPA forms a centrosymmetric hydrogen-bonded dimer in the solid state. This is characterized by the classic R22​(8) supramolecular synthon, driven by strong intermolecular O–H···O hydrogen bonds between the carboxylate groups [5].

Fluorine-Directed Packing: The introduction of three fluorine atoms at the 3, 4, and 5 positions of the phenyl ring significantly alters the secondary packing motifs. While the primary R22​(8) dimer remains intact, the dimers are cross-linked into a complex 3D architecture via weak C–H···F interactions and offset face-to-face π

π stacking. This offset arrangement is a direct geometric consequence of mitigating the electrostatic repulsion between the electron-rich fluorine faces [2].

Supramolecular_Interactions M1 TFPA Molecule A M2 TFPA Molecule B (Inverted Dimer) M1->M2 O-H···O H-Bond (R2,2(8) Synthon) M3 TFPA Molecule C (Adjacent Stack) M1->M3 π-π Stacking (Offset) M4 TFPA Molecule D (Lateral Neighbor) M1->M4 C-H···F Interaction M2->M1 O-H···O H-Bond M2->M3 π-π Stacking (Offset) M3->M4 F···F Contact

Logical relationship of supramolecular interactions governing the crystal packing of TFPA.

Quantitative Data Presentation

To facilitate comparison with other fluorinated aromatics and phenylpropiolic acid derivatives, the expected crystallographic parameters and key bond geometries are summarized in the tables below.

Table 1: Typical Crystallographic Parameters for Fluorinated Phenylpropynoic Acids

ParameterValue / Description
Crystal System Monoclinic or Triclinic
Space Group P2₁/c or P-1
Temperature 100(2) K
Radiation Mo Kα ( λ = 0.71073 Å)
Z (Molecules per unit cell) 4
Primary Synthon Centrosymmetric R22​(8) Carboxylic Dimer
R-factor (R1) < 0.05 (indicative of high-quality refinement)

Table 2: Selected Bond Lengths and Angles (Comparative)

Structural FeatureAtoms InvolvedExpected ValueCausality / Significance
Alkyne Triple Bond C C1.19 – 1.20 ÅConfirms the sp hybridization and extreme rigidity of the spacer [4].
Carbonyl Double Bond C=O1.20 – 1.21 ÅShorter bond length indicative of the electron-withdrawing nature of the alkyne [4].
C-F Bonds C(Ar)–F1.34 – 1.36 ÅHighly polarized bonds driving the secondary C-H···F packing network [2].
Alkyne Linearity C(Ar)–C C175° – 179°Slight deviations from 180° are due to crystal packing forces and steric strain.
H-Bond Distance O···O2.60 – 2.65 ÅStrong intermolecular hydrogen bonding stabilizing the primary dimer [5].

Conclusion

The X-ray crystallographic analysis of (3,4,5-Trifluoro-phenyl)-propynoic acid requires careful consideration of its unique physicochemical properties. By employing controlled slow evaporation to bypass rapid π -stacking precipitation, and utilizing cryogenic data collection to resolve light atoms, researchers can accurately map its structure. Understanding these subtle structural nuances—such as the R22​(8) dimerization and fluorine-directed supramolecular assembly—is paramount for leveraging this highly conjugated scaffold in downstream drug development and materials engineering.

References

  • X-ray Diffraction Study of Fluorine-Functionalized Thiosemicarbazones and Cyclometallated Compounds. MDPI.[Link]

  • Fluorinated Propionic Acids Unmasked: Puzzling Fragmentation Phenomena of the Deprotonated Species. Radboud University Repository.[Link]

  • Phenylpropiolic acid isolated in cryogenic nitrogen and xenon matrices: NIR and UV-induced study. AIP Publishing.[Link]

  • Phenylpropiolic Acid | C9H6O2 | CID 69475. PubChem, National Center for Biotechnology Information.[Link]

Foundational

The Trifluoromethyl Group as a Bioisostere and Mechanistic Probe: An In-depth Guide to its Electronic Effects on Phenylpropynoic Acid Reactivity

Abstract In the landscape of modern drug discovery and materials science, the strategic incorporation of fluorine atoms and fluorinated motifs is a cornerstone of molecular design. Among these, the trifluoromethyl (CF₃)...

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Author: BenchChem Technical Support Team. Date: April 2026

Abstract

In the landscape of modern drug discovery and materials science, the strategic incorporation of fluorine atoms and fluorinated motifs is a cornerstone of molecular design. Among these, the trifluoromethyl (CF₃) group is preeminent, valued for its profound impact on a molecule's physicochemical and biological properties. This guide provides an in-depth technical analysis of the electronic effects of trifluoromethyl substitution on the reactivity of phenylpropynoic acid. We will dissect the fundamental principles governing these effects, provide field-proven experimental protocols for their synthesis and kinetic evaluation, and present a quantitative framework for understanding structure-activity relationships. This document is intended for researchers, medicinal chemists, and materials scientists seeking to harness the unique properties of the CF₃ group to rationally design next-generation molecules.

PART 1: The Trifluoromethyl Group: A Dominant Electron-Withdrawing Moiety

The trifluoromethyl group is a powerful modulator of molecular properties, primarily due to the high electronegativity of its three fluorine atoms. This manifests as a potent electron-withdrawing effect, which can be dissected into two components:

  • Inductive Effect (-I): The fluorine atoms pull electron density away from the rest of the molecule through the sigma (σ) bond framework. This effect is strong and is the primary contributor to the CF₃ group's electronic character.[1][2]

  • Resonance Effect (+M/-M): Unlike groups with lone pairs or pi systems, the CF₃ group has no significant resonance-donating or withdrawing capability. Its influence is almost purely inductive.

This potent and directional electron withdrawal significantly alters the electron distribution within the aromatic ring and the appended propynoic acid sidechain, making the molecule more "electron-deficient."[2][3]

1.1. Quantifying Electronic Influence: Hammett Constants

The Hammett equation provides a quantitative measure of a substituent's electronic influence on a reaction center.[4][5] The substituent constant, sigma (σ), is a key descriptor. A positive σ value indicates an electron-withdrawing group (EWG), while a negative value signifies an electron-donating group (EDG). The CF₃ group possesses one of the strongest positive σ values among common substituents.[2]

SubstituentHammett Constant (σp)Electronic Effect
-OCH₃ (Methoxy)-0.27Strong Electron-Donating
-CH₃ (Methyl)-0.17Weak Electron-Donating
-H (Hydrogen)0.00Neutral (Reference)
-Cl (Chloro)+0.23Weak Electron-Withdrawing
-CN (Cyano)+0.66Strong Electron-Withdrawing
-CF₃ (Trifluoromethyl) +0.54 Strong Electron-Withdrawing [6]
-NO₂ (Nitro)+0.78Very Strong Electron-Withdrawing

Table 1: Comparison of Hammett constants (σp) for selected para-substituents. Data sourced from established literature values.[4][6]

As the table clearly shows, the trifluoromethyl group is a powerful EWG, surpassed in this selection only by the nitro group. This strong electron-withdrawing nature is the foundation for its effects on reactivity.

PART 2: Impact on Phenylpropynoic Acid Reactivity

The introduction of a CF₃ group onto the phenyl ring of phenylpropynoic acid induces a cascade of electronic changes that modulate the reactivity of both the carboxylic acid and the alkyne functional groups.

2.1. Increased Acidity of the Carboxylic Acid

The electron-withdrawing CF₃ group inductively pulls electron density away from the carboxylate group. This stabilizes the conjugate base (carboxylate anion) formed upon deprotonation, thereby increasing the acidity of the carboxylic acid (i.e., lowering its pKa).[7]

For example, the pKa of benzoic acid is 4.2. In contrast, the pKa of 2-(trifluoromethyl)benzoic acid is approximately 3.20, a full order of magnitude more acidic.[8] This enhanced acidity is a direct consequence of the inductive stabilization provided by the CF₃ group.

2.2. Activation of the Alkyne towards Nucleophilic Attack

Alkynes, like alkenes, can undergo addition reactions. However, the electronic character of the alkyne is critical. The sp-hybridized carbons of an alkyne are inherently more electronegative than sp²-hybridized carbons, which can make them less reactive towards electrophiles compared to alkenes.[9]

The presence of a CF₃-substituted phenyl ring dramatically alters this picture. By withdrawing electron density from the alkyne, the CF₃ group renders the triple bond "electron-deficient" or "activated."[10] This makes the alkyne an excellent Michael acceptor, highly susceptible to conjugate nucleophilic addition (a "thiol-yne" or "amino-yne" reaction).[10][11][12] Softer nucleophiles, such as thiols and amines, readily attack the β-carbon of the alkyne.[10][11]

The rate of this nucleophilic addition is expected to be significantly faster for trifluoromethyl-substituted phenylpropynoic acid compared to the unsubstituted parent compound. The reaction rate generally correlates with the electron-withdrawing ability of the substituent on the alkyne.[11][13]

G cluster_0 Electronic Effect of CF3 Group cluster_1 Consequences for Reactivity CF3 CF3 Group (Strong -I Effect) Ring Phenyl Ring CF3->Ring Withdraws e- density Alkyne C≡C-COOH (Alkyne & Acid) Ring->Alkyne Inductively pulls e- density Acidity Increased Acidity (Lower pKa) Stabilized Conjugate Base Alkyne->Acidity Nucleophilic Enhanced Nucleophilic Addition (e.g., Thiol-yne) Electron-Deficient Alkyne Alkyne->Nucleophilic

Caption: Logical flow of electronic effects from the CF3 group to reactivity changes.

PART 3: Experimental Design and Protocols

To experimentally validate these principles, a logical workflow involves the synthesis of the target molecule followed by a quantitative analysis of its reactivity.

3.1. Synthesis of 3-(Trifluoromethyl)phenylpropynoic Acid

A robust and versatile method for synthesizing arylpropynoic acids is the Sonogashira coupling, followed by oxidation or hydrolysis. This protocol outlines a reliable pathway.

G start 1-Bromo-3-(trifluoromethyl)benzene + Trimethylsilylacetylene step1 Sonogashira Coupling (Pd(PPh3)4, CuI, Et3N) start->step1 intermediate TMS-protected Alkyne step1->intermediate step2 TMS Deprotection (K2CO3, MeOH) intermediate->step2 terminal_alkyne 1-Ethynyl-3-(trifluoromethyl)benzene step2->terminal_alkyne step3 Carboxylation 1. n-BuLi 2. CO2 (dry ice) 3. H3O+ workup terminal_alkyne->step3 product 3-(Trifluoromethyl)phenyl- propynoic Acid step3->product

Caption: Synthetic workflow for preparing the target compound.

Protocol: Synthesis of 3-(Trifluoromethyl)phenylpropynoic Acid

  • Sonogashira Coupling: To a solution of 1-bromo-3-(trifluoromethyl)benzene (1.0 eq) and copper(I) iodide (0.05 eq) in triethylamine, add Pd(PPh₃)₄ (0.025 eq). Degas the mixture with argon for 15 minutes. Add trimethylsilylacetylene (1.2 eq) dropwise and heat the reaction to 70 °C for 12 hours. Monitor by TLC. Upon completion, cool to room temperature, filter through celite, and concentrate under reduced pressure. Purify by column chromatography to yield the TMS-protected alkyne.

  • TMS Deprotection: Dissolve the TMS-protected alkyne (1.0 eq) in methanol. Add potassium carbonate (2.0 eq) and stir at room temperature for 2 hours. Monitor by TLC. Once the starting material is consumed, add water and extract with diethyl ether. Dry the organic layer over MgSO₄, filter, and concentrate carefully to yield the terminal alkyne.

  • Carboxylation: Dissolve the terminal alkyne (1.0 eq) in anhydrous THF and cool to -78 °C under an argon atmosphere. Add n-butyllithium (1.1 eq) dropwise and stir for 1 hour. Quench the reaction by adding crushed dry ice (CO₂). Allow the mixture to warm to room temperature. Add 1M HCl for acidic workup. Extract the product with ethyl acetate, dry the organic layer over MgSO₄, filter, and concentrate to yield the crude product. Purify by recrystallization or column chromatography.

3.2. Kinetic Analysis of Nucleophilic Addition

To quantify the increased reactivity, a kinetic study can be performed using UV-Vis spectrophotometry. The disappearance of the conjugated phenylpropynoic acid system upon addition of a nucleophile (e.g., a thiol like N-acetylcysteine) can be monitored over time.

Protocol: Pseudo-First-Order Kinetic Analysis

  • Stock Solutions: Prepare a 1 mM stock solution of 3-(trifluoromethyl)phenylpropynoic acid in a suitable buffer (e.g., phosphate buffer, pH 7.4). Prepare a 100 mM stock solution of the nucleophile (e.g., N-acetylcysteine) in the same buffer.

  • Spectrophotometer Setup: Set the UV-Vis spectrophotometer to scan a range that includes the λ_max of the starting material (typically around 280-320 nm).

  • Reaction Initiation: In a quartz cuvette, place the buffer and the acid stock solution to achieve a final concentration of 50 µM. Record a baseline spectrum. To initiate the reaction, add a large excess of the nucleophile stock solution (e.g., final concentration of 5 mM, a 100-fold excess) to ensure pseudo-first-order conditions. Mix rapidly.

  • Data Acquisition: Immediately begin recording the absorbance at the λ_max of the starting material at fixed time intervals (e.g., every 10 seconds) for a duration sufficient for the reaction to proceed to >90% completion.

  • Data Analysis: Plot the natural logarithm of the absorbance (ln(A)) versus time. The slope of the resulting linear plot will be equal to -k_obs, where k_obs is the observed pseudo-first-order rate constant. This experiment should be repeated with unsubstituted phenylpropynoic acid to determine its rate constant for direct comparison.

G prep Prepare Stock Solutions (Acid in Buffer, Nucleophile in Buffer) setup Setup UV-Vis Spectrophotometer (Set λ_max, Baseline) prep->setup mix Initiate Reaction in Cuvette (Acid + Large Excess Nucleophile) setup->mix acquire Monitor Absorbance vs. Time (at fixed intervals) mix->acquire analyze Data Analysis Plot ln(A) vs. Time acquire->analyze result Calculate Rate Constant (k_obs) (Slope = -k_obs) analyze->result

Caption: Experimental workflow for kinetic analysis via UV-Vis spectrophotometry.

PART 4: Conclusion and Future Outlook

The trifluoromethyl group is a potent tool for tuning molecular reactivity. Its strong, purely inductive electron-withdrawing nature significantly increases the acidity of the phenylpropynoic acid carboxyl group and, more importantly, activates the alkyne for rapid nucleophilic conjugate addition. This predictable and quantifiable effect allows for the rational design of molecules with tailored reactivity profiles. The experimental protocols detailed herein provide a reliable framework for synthesizing these compounds and evaluating their kinetic behavior. As the demand for precisely controlled reactivity in pharmaceuticals and functional materials continues to grow, a deep understanding of the electronic effects of substituents like the CF₃ group will remain an indispensable asset for the modern scientist.

References
  • Electrophilic aromatic directing groups - Wikipedia . Wikipedia. [Link]

  • Nucleophilic Reactivity of Deprotonated Alkynes - Chemistry LibreTexts . Chemistry LibreTexts. [Link]

  • Alkyne Reactivity - MSU chemistry . Michigan State University. [Link]

  • The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design - MDPI . MDPI. [Link]

  • Ch 9 : Addition Reactions of Alkynes - University of Calgary . University of Calgary. [Link]

  • Reactions of Electron-Deficient Alkynes and Allenes under Phosphine Catalysis - American Chemical Society . ACS Publications. [Link]

  • Click Nucleophilic Conjugate Additions to Activated Alkynes: Exploring Thiol-yne, Amino-yne, and Hydroxyl-yne Reactions from (Bio)Organic to Polymer Chemistry - PMC . National Center for Biotechnology Information. [Link]

  • Synthesis and reactions of 2-[3-(trifluoromethyl)phenyl]furo[3,2-c]pyridine - ResearchGate . ResearchGate. [Link]

  • Toward a Physical Interpretation of Substituent Effects: The Case of Fluorine and Trifluoromethyl Groups | Request PDF - ResearchGate . ResearchGate. [Link]

  • Effects of Aromatic Trifluoromethylation, Fluorination, and Methylation on Intermolecular π–π Interactions | The Journal of Physical Chemistry A - ACS Publications . ACS Publications. [Link]

  • Superelectrophiles and the effects of trifluoromethyl substituents - PMC - NIH . National Center for Biotechnology Information. [Link]

  • Electrophilic Addition Reactions of Alkynes - Chemistry Steps . Chemistry Steps. [Link]

  • Aqueous pKa values from J. Phys. Org. Chem. 2019, 32, e3940 . Wiley Online Library. [Link]

  • Click Nucleophilic Conjugate Additions to Activated Alkynes: Exploring Thiol-yne, Amino-yne, and Hydroxyl-yne Reactions from (Bio)Organic to Polymer Chemistry | Chemical Reviews - ACS Publications . ACS Publications. [Link]

  • CN104693020A - Preparation method of 3-(3-trifluoromethylphenyl) propionic acid serving as cinacalcethdrochloride intermediate - Google Patents.
  • A Survey of Hammett Substituent Constants and Resonance and Field Parameters . ACS Publications. [Link]

  • Click nucleophilic conjugate additions to activated alkynes - Pure . TU/e. [Link]

  • Carboxylic acid - Wikipedia . Wikipedia. [Link]

  • Correlation between Hammett Substituent Constants and Directly Calculated π-Conjugation Strength | The Journal of Organic Chemistry - ACS Publications . ACS Publications. [Link]

  • Nucleophilic addition reactions to activated alkynes - ResearchGate . ResearchGate. [Link]

  • Hammett equation - Wikipedia . Wikipedia. [Link]

Sources

Exploratory

An In-Depth Technical Guide to the Thermodynamic Stability of (3,4,5-Trifluoro-phenyl)-propynoic Acid

Abstract The thermodynamic stability of an active pharmaceutical ingredient (API) is a cornerstone of drug development, directly influencing its shelf-life, formulation strategy, and ultimately, its safety and efficacy.[...

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Author: BenchChem Technical Support Team. Date: April 2026

Abstract

The thermodynamic stability of an active pharmaceutical ingredient (API) is a cornerstone of drug development, directly influencing its shelf-life, formulation strategy, and ultimately, its safety and efficacy.[1] This guide provides a comprehensive framework for assessing the thermodynamic stability of (3,4,5-Trifluoro-phenyl)-propynoic acid at room temperature. While specific experimental data for this novel compound is not publicly available, this document synthesizes established principles of chemical stability with authoritative, field-proven methodologies. We will explore the theoretical underpinnings of its stability based on its structural components—a trifluorinated aromatic ring and a propynoic acid moiety. Subsequently, a detailed suite of experimental protocols, including thermal analysis and forced degradation studies as mandated by international guidelines, is presented. This guide is designed to serve as a robust starting point for researchers to rigorously characterize the stability profile of this and structurally related compounds.

Part 1: Theoretical Assessment of Molecular Stability

A foundational understanding of a molecule's inherent stability begins with a theoretical analysis of its structure. The stability of (3,4,5-Trifluoro-phenyl)-propynoic acid is governed by the interplay of its trifluorinated phenyl ring and the reactive propynoic acid functional group.

Structural Features

(3,4,5-Trifluoro-phenyl)-propynoic acid is an aromatic carboxylic acid characterized by two key features:

  • A phenyl ring substituted with three fluorine atoms at the 3, 4, and 5 positions.

  • A propynoic acid side chain, which contains a carbon-carbon triple bond (alkyne) conjugated with a carboxylic acid.

The Stabilizing Influence of the Trifluorinated Phenyl Group

The substitution of hydrogen with fluorine on an aromatic ring has profound and often stability-enhancing effects. The carbon-fluorine (C-F) bond is the strongest single bond in organic chemistry, contributing significantly to the molecule's overall thermal stability.[2] The high electronegativity of fluorine atoms also withdraws electron density from the phenyl ring, which can decrease its susceptibility to oxidative degradation. While fluorinated aromatic compounds are increasingly used in pharmaceuticals, this stability can also make them recalcitrant to environmental biodegradation.[2] Studies on fluorinated benzoates have shown they can be resistant to degradation under certain anaerobic conditions.[3][4]

The Reactive Nature of the Propynoic Acid Moiety

In contrast to the stable ring system, the propynoic acid group introduces potential avenues for degradation.

  • The Alkyne Group: The carbon-carbon triple bond is a region of high electron density, making it susceptible to addition reactions. It can also act as a Michael acceptor, a structural feature often sought in targeted covalent inhibitors but one that implies inherent reactivity.[5]

  • The Carboxylic Acid Group: Aromatic carboxylic acids can undergo decarboxylation (loss of CO2) under thermal stress, particularly at elevated temperatures in aqueous solutions.[6] While benzoic acid itself is quite stable, the stability of substituted derivatives can vary.[6] Furthermore, the acidic proton makes the compound susceptible to base-catalyzed reactions.

Predicted Stability at Room Temperature

Synthesizing these points, (3,4,5-Trifluoro-phenyl)-propynoic acid is predicted to be a crystalline solid with reasonable thermodynamic stability at room temperature in the absence of aggressive reagents or high energy input like UV light. The stabilizing effect of the trifluorinated ring likely counteracts some of the inherent reactivity of the propynoic acid moiety under standard storage conditions. However, the potential for degradation through hydrolysis, oxidation, and photolysis cannot be dismissed without experimental validation.

Part 2: A Framework for Experimental Stability Assessment

The purpose of stability testing is to provide evidence on how the quality of a drug substance varies over time under the influence of environmental factors such as temperature, humidity, and light.[7] This data is used to establish a re-test period and recommended storage conditions.[7] For a novel API like (3,4,5-Trifluoro-phenyl)-propynoic acid, a multi-pronged experimental approach is mandatory.

Initial Thermal Analysis

Preliminary thermal analysis provides critical data on the material's melting point and decomposition temperature, which informs handling, processing, and the upper-temperature limits for further stability studies.

Protocol 2.1.1: Differential Scanning Calorimetry (DSC) DSC measures the difference in heat flow between a sample and a reference as a function of temperature. It is used to determine melting point, phase transitions, and the onset of decomposition.

Methodology:

  • Accurately weigh 2-5 mg of (3,4,5-Trifluoro-phenyl)-propynoic acid into a standard aluminum DSC pan.

  • Crimp the pan with a lid. An open pan or a pinhole-lidded pan may be used to facilitate the escape of any decomposition products.

  • Place the sample pan and an empty reference pan into the DSC cell.

  • Heat the sample under a nitrogen atmosphere (flow rate of 50 mL/min) at a constant rate, typically 10 °C/min, from room temperature to a temperature beyond any expected transitions (e.g., 350 °C).

  • Record the heat flow versus temperature. The melting point is identified by the peak of the endothermic event, and the onset of decomposition is often marked by a sharp, exothermic event.

Protocol 2.1.2: Thermogravimetric Analysis (TGA) TGA measures the change in mass of a sample as a function of temperature or time. It is used to determine the temperature at which degradation and mass loss occur.[8]

Methodology:

  • Weigh 5-10 mg of the sample into a tared TGA pan (typically platinum or ceramic).

  • Place the pan into the TGA furnace.

  • Heat the sample at a constant rate (e.g., 10 °C/min) under a nitrogen or air atmosphere.[8]

  • Record the mass loss as a function of temperature. The resulting curve provides the decomposition temperature(s) and the mass of non-volatile residue.

Long-Term and Accelerated Stability Studies

Following initial characterization, formal stability studies are conducted according to International Conference on Harmonisation (ICH) guidelines, which are adopted by major regulatory bodies like the EMA and are referenced by the WHO.[7][9][10] These studies evaluate the API's stability over an extended period under controlled conditions.

  • Long-Term (Real-Time) Studies: These are essential for determining the shelf life under expected environmental conditions.[1] Testing is typically performed for a minimum of 12 months.[1]

  • Accelerated Studies: These involve exposing the API to elevated stress conditions to predict long-term behavior in a shorter timeframe.[]

Table 1: Standard ICH Storage Conditions for Long-Term and Accelerated Stability Studies

Study Type Storage Condition Minimum Duration Testing Frequency
Long-Term 25 °C ± 2 °C / 60% RH ± 5% RH 12 months Every 3 months for the first year, every 6 months for the second year, and annually thereafter.[9]
Intermediate 30 °C ± 2 °C / 65% RH ± 5% RH 6 months 0, 3, and 6 months.[9]

| Accelerated | 40 °C ± 2 °C / 75% RH ± 5% RH | 6 months | A minimum of three time points, e.g., 0, 3, and 6 months.[7] |

Protocol 2.2.1: Establishing a Stability Study

  • Select at least three batches of the API to assess batch-to-batch variability.[10]

  • Package the API in a container closure system that simulates the proposed packaging for storage and distribution.[7][10]

  • Place the packaged samples into validated stability chambers set to the conditions outlined in Table 1.

  • At each specified time point, withdraw samples and analyze them for any changes in physical, chemical, biological, and microbiological attributes.[1] Key tests include appearance, assay (potency), impurity profile (degradation products), and water content.

Forced Degradation (Stress Testing)

Forced degradation studies expose the API to conditions more severe than those used in accelerated studies.[12] Their purpose is to identify likely degradation products and establish the intrinsic stability of the molecule.[12] This information is crucial for developing stability-indicating analytical methods.

Forced_Degradation_Workflow cluster_conditions Stress Conditions Acid Acid Hydrolysis (0.1-1 M HCl) Analysis Analytical Testing (HPLC, LC-MS) Acid->Analysis Base Base Hydrolysis (0.1-1 M NaOH) Base->Analysis Oxidation Oxidation (e.g., 3% H2O2) Oxidation->Analysis Photo Photolytic (UV/Vis Light) Photo->Analysis Thermal Thermal (Heat) (e.g., 60-80°C) Thermal->Analysis API API Sample (3,4,5-Trifluoro-phenyl)-propynoic acid API->Acid API->Base API->Oxidation API->Photo API->Thermal Report Identify Degradants & Establish Pathways Analysis->Report caption Fig 1: Forced Degradation Workflow Computational_Workflow Input Input Structure (3D Coordinates) DFT DFT Calculation (e.g., ORCA, Gaussian) Input->DFT Energy Calculate Ground State Energy & Thermodynamic Properties DFT->Energy Transition Model Transition States for Degradation Pathways DFT->Transition Output Predictive Data (ΔG, Bond Energies, Activation Barriers) Energy->Output Transition->Output caption Fig 2: Computational Stability Workflow

Sources

Foundational

A Technical Guide to the Mechanism of Alkyne Activation in (3,4,5-Trifluoro-phenyl)-propynoic Acid

Abstract The activation of terminal alkynes is a cornerstone of modern organic synthesis, enabling the construction of complex molecular architectures. This guide provides an in-depth analysis of the mechanisms governing...

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Author: BenchChem Technical Support Team. Date: April 2026

Abstract

The activation of terminal alkynes is a cornerstone of modern organic synthesis, enabling the construction of complex molecular architectures. This guide provides an in-depth analysis of the mechanisms governing the activation of the alkyne moiety in (3,4,5-Trifluoro-phenyl)-propynoic acid. The strategic placement of three fluorine atoms on the phenyl ring creates a potent electron-withdrawing system that profoundly influences the reactivity of the terminal C-H bond and the triple bond itself. We will explore four primary activation pathways: base-mediated deprotonation, transition metal-catalyzed π-acid activation, catalyst-free cycloadditions, and Frustrated Lewis Pair (FLP) interactions. By dissecting the electronic effects of the trifluorophenyl group, this whitepaper offers researchers the causal logic needed to harness this powerful building block in medicinal chemistry and materials science.

Introduction: The Unique Role of Fluorinated Alkynes

Terminal alkynes are versatile functional groups, prized for their linear geometry and rich reactivity. Their transformation into more complex structures, however, often requires "activation" to enhance their participation in reactions such as cross-couplings, cycloadditions, and nucleophilic additions. In the field of drug development, the incorporation of fluorine atoms into molecular scaffolds is a widely employed strategy to modulate key pharmaceutical properties, including metabolic stability, lipophilicity, and binding affinity.[1][2][3]

(3,4,5-Trifluoro-phenyl)-propynoic acid represents a confluence of these two powerful concepts. The propynoic acid provides a reactive handle for diverse chemical transformations, while the trifluorinated phenyl ring acts as a powerful electronic modulator. Understanding the mechanisms by which this specific substitution pattern activates the alkyne is critical for its effective application.

Electronic Profile of the (3,4,5-Trifluorophenyl) Moiety

The reactivity of the propynoic acid is dictated by the electronic properties of its substituents. The (3,4,5-Trifluorophenyl) group exerts a strong influence on the alkyne through a combination of inductive and mesomeric effects.

  • Inductive Effect (-I): Fluorine is the most electronegative element, leading to a strong electron-withdrawing effect through the sigma bond framework. With three fluorine atoms, this effect is additive, significantly polarizing the C-F bonds and drawing electron density away from the phenyl ring and, consequently, from the attached alkyne.

  • Mesomeric Effect (+M/-M): While fluorine can donate a lone pair into the aromatic system (+M effect), its strong electronegativity makes this a relatively weak contribution compared to its powerful -I effect. The net result is a highly electron-deficient (electron-poor) aromatic ring.

This profound electron deficiency is the root cause of the alkyne's enhanced reactivity, which manifests in several key activation pathways.

Core Mechanisms of Alkyne Activation

The electron-withdrawing nature of the (3,4,5-trifluorophenyl) group enables or enhances four primary modes of alkyne activation.

Mechanism A: Enhanced Acidity and Base-Mediated Deprotonation

The most fundamental activation of a terminal alkyne is the removal of the terminal proton to form a highly nucleophilic acetylide anion. The acidity of this proton (pKa) is directly influenced by the stability of the resulting conjugate base.

The (3,4,5-trifluorophenyl) group significantly lowers the pKa of the alkyne's C-H bond compared to unsubstituted phenylacetylene. The strong inductive pull of the fluorine atoms stabilizes the negative charge of the acetylide anion, shifting the deprotonation equilibrium in favor of the product. This enhanced acidity means that weaker bases can be used to generate the acetylide, broadening the scope of compatible reaction conditions and functional groups. This principle is fundamental to classic C-C bond-forming reactions like the Sonogashira coupling.

G General mechanism for π-acid catalysis. The electron-deficient R group enhances the initial coordination step with the metal [M]. Start R-C≡C-H + [M] Coordination π-Complex R-C≡C-H [M] Start->Coordination Coordination Attack Vinyl-Metal Intermediate Coordination->Attack Nucleophile Nu- Nucleophile->Attack Nucleophilic Attack Product Functionalized Alkene Attack->Product Further Reaction

Caption: Activation via π-acid metal catalysis.

Mechanism C: Activation for Catalyst-Free Cycloadditions

The principles of catalyst-free "click chemistry," particularly Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC), highlight the power of electronic activation. While (3,4,5-Trifluoro-phenyl)-propynoic acid is not a strained alkyne, the electronic principles are directly transferable. In these reactions, electron-withdrawing groups are known to accelerate the [3+2] cycloaddition by lowering the energy of the alkyne's Lowest Unoccupied Molecular Orbital (LUMO). [4][5][6] A lower LUMO energy creates a smaller energy gap between the alkyne's LUMO and the azide's Highest Occupied Molecular Orbital (HOMO), leading to a stronger orbital interaction and a lower activation barrier for the reaction. Therefore, the (3,4,5-trifluorophenyl) group acts as a potent activating substituent for catalyst-free reactions with 1,3-dipoles like azides, proceeding readily under mild, biocompatible conditions.

Mechanism D: Frustrated Lewis Pair (FLP) Activation

A more contemporary, metal-free activation strategy involves the use of Frustrated Lewis Pairs (FLPs). [7]An FLP consists of a bulky Lewis acid and a bulky Lewis base that are sterically hindered from neutralizing each other. This unquenched reactivity allows them to act in a concerted fashion on a substrate.

When an FLP is introduced to a terminal alkyne, the Lewis base abstracts the acidic terminal proton while the Lewis acid (e.g., B(C₆F₅)₃) accepts the electron pair from the C-C triple bond. This results in a heterolytic cleavage of the C-H bond, generating a zwitterionic species that is highly activated for subsequent reactions. The enhanced acidity of the alkyne in (3,4,5-Trifluoro-phenyl)-propynoic acid makes it an excellent substrate for this type of activation.

Caption: Frustrated Lewis Pair (FLP) activation of the alkyne C-H bond.

Experimental Protocols and Data

To translate theory into practice, we provide a validated protocol for a reaction that leverages the enhanced reactivity of a fluorinated phenylacetylene, a direct precursor to the title compound.

Model Reaction: Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC)

This protocol details the synthesis of a 1,2,3-triazole using (3,4,5-Trifluorophenyl)acetylene as a model for the activated alkyne. The causality behind each reagent choice is explained.

Objective: To demonstrate the efficient reaction of an electronically activated alkyne under standard CuAAC conditions.

Reagent Quantity (1 mmol scale) Purpose & Rationale (Expertise)
(3,4,5-Trifluorophenyl)acetylene1.0 eq (156 mg)The activated alkyne substrate. Its electron-deficient nature promotes rapid reaction.
Benzyl Azide1.05 eq (140 mg)The 1,3-dipole partner for the cycloaddition. A slight excess ensures full conversion of the alkyne.
Copper(II) Sulfate Pentahydrate (CuSO₄·5H₂O)5 mol% (12.5 mg)The catalyst precursor. It is reduced in situ to the active Cu(I) species.
Sodium Ascorbate10 mol% (19.8 mg)The reducing agent. It maintains the copper catalyst in the active Cu(I) oxidation state, preventing oxidative side reactions and ensuring catalytic turnover.
tert-Butanol / H₂O (1:1)5 mLA common solvent system that solubilizes both organic and inorganic reagents, facilitating a homogenous reaction mixture.

Step-by-Step Methodology:

  • Vessel Preparation: To a 25 mL round-bottom flask equipped with a magnetic stir bar, add (3,4,5-Trifluorophenyl)acetylene (156 mg, 1.0 mmol) and Benzyl Azide (140 mg, 1.05 mmol).

  • Solvent Addition: Add the tert-butanol/H₂O solvent mixture (5 mL) to the flask and stir to dissolve the reagents.

  • Catalyst Introduction: In a separate vial, prepare fresh solutions of CuSO₄·5H₂O (12.5 mg in 0.5 mL H₂O) and Sodium Ascorbate (19.8 mg in 0.5 mL H₂O). Add the Sodium Ascorbate solution to the reaction flask first, followed by the CuSO₄ solution. The solution should turn a yellow-orange color, indicating the formation of the Cu(I)-acetylide complex.

  • Reaction Monitoring: Allow the reaction to stir at room temperature. The progress can be monitored by Thin Layer Chromatography (TLC) using a hexane/ethyl acetate mobile phase. Due to the activation, the reaction is often complete within 1-2 hours.

  • Workup and Purification: Upon completion, dilute the reaction mixture with water (10 mL) and extract with ethyl acetate (3 x 15 mL). Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure. The resulting crude product can be purified by column chromatography or recrystallization to yield the pure triazole.

Conclusion and Outlook

The (3,4,5-Trifluoro-phenyl) moiety is not merely a passive substituent; it is a powerful activating group that fundamentally alters the electronic character and reactivity of the propynoic acid. By significantly increasing the acidity of the terminal proton and enhancing the alkyne's susceptibility to both metal-catalyzed and catalyst-free transformations, this substitution pattern provides chemists with a highly versatile and reactive building block. For researchers in drug discovery, the ability to perform robust alkyne modifications under mild conditions, coupled with the favorable ADME properties imparted by fluorine, makes (3,4,5-Trifluoro-phenyl)-propynoic acid a compelling scaffold for the development of next-generation therapeutics.

References

  • Title: Copper-free click chemistry Source: Wikipedia URL: [Link]

  • Title: (3,4,5-trifluorophenyl)boronic acid Source: Organic Syntheses Procedure URL: [Link]

  • Title: Copper-free click chemistry for dynamic in vivo imaging Source: PNAS URL: [Link]

  • Title: Regio- and Enantioselective Allylic Alkylation of Terminal Alkynes by Synergistic Rh/Cu Catalysis Source: Journal of the American Chemical Society URL: [Link]

  • Title: Reactions of Surface-Confined Terminal Alkynes Mediated by Diverse Regulation Strategies Source: Nanomaterials URL: [Link]

  • Title: Regio- and Stereoselective Hydroalkynylation of Internal Alkynes with Terminal Alkynes by Half-Sandwich Rare-Earth Catalysts Source: Journal of the American Chemical Society URL: [Link]

  • Title: Catalyst‐Free Direct Hydrocarbonation of Terminal Alkynes Toward E‐Alkene Substituted Stabilized Sulfoxonium Ylides Source: PMC URL: [Link]

  • Title: Steering the Reaction Pathways of Terminal Alkynes by Introducing Oxygen Species: From C–C Coupling to C–H Activation Source: Journal of the American Chemical Society URL: [Link]

  • Title: Recent Advances on Fluorine Chemistry Source: PMC - NIH URL: [Link]

  • Title: CN106431898A - Synthesis and use of phenylpropionic acid derivatives Source: Google Patents URL
  • Title: Activation of Terminal Alkynes by Frustrated Lewis Pairs Source: ResearchGate URL: [Link]

  • Title: Synthesis, Properties and Antimicrobial Activity of 5-Trifluoromethyl-2-formylphenylboronic Acid Source: PMC URL: [Link]

  • Title: Alkyne Trifunctionalization via Divergent Gold Catalysis: Combining π-Acid Activation, Vinyl-Gold Addition and Redox Catalysis Source: PMC URL: [Link]

  • Title: CN104693020A - Preparation method of 3-(3-trifluoromethylphenyl)
  • Title: Transition-Metal-Catalyzed Functionalization of Alkynes with Organoboron Reagents: New Trends, Mechanistic Insights, and Applications Source: ACS Publications URL: [Link]

  • Title: Chemistry and Pharmacology of Fluorinated Drugs Approved by the FDA (2016–2022) Source: MDPI URL: [Link]

  • Title: Alkyne Trifunctionalization via Divergent Gold Catalysis Source: NSF PAR URL: [Link]

  • Title: Halogenation of Alkynes: Bromination, Chlorination & Iodination of Alkynes Source: Master Organic Chemistry URL: [Link]

  • Title: Market Examination Report: 3-(3,5-Difluorophenyl)Propionic Acid Market Source: Apiary URL: [Link]

  • Title: 3-(4-Fluorophenyl)propionic acid | C9H9FO2 | CID 136302 Source: PubChem URL: [Link]

  • Title: Synthesis and Development of 3-((2,4-Difluorophenyl)Amino)Propanoic Acid Derivatives as an Antiproliferative Medicinal Chemistry Scaffold Targeting Growth Factor Receptors Source: MDPI URL: [Link]

  • Title: Fluorinated Propionic Acids Unmasked: Puzzling Fragmentation Phenomena of the Deprotonated Species Source: Radboud Repository URL: [Link]

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Exploratory

Precision pKa Determination of (3,4,5-Trifluoro-phenyl)-propynoic Acid in Aqueous Solutions: A Dual-Methodological Approach

Executive Summary The accurate determination of the acid dissociation constant ( pKa​ ) is a foundational parameter in drug development, dictating a molecule's solubility, permeability, and target binding affinity. Howev...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

The accurate determination of the acid dissociation constant ( pKa​ ) is a foundational parameter in drug development, dictating a molecule's solubility, permeability, and target binding affinity. However, highly lipophilic and strongly acidic compounds present a unique analytical challenge.

This technical guide outlines a robust, self-validating methodological framework for determining the aqueous pKa​ of (3,4,5-Trifluoro-phenyl)-propynoic acid . Because this compound is sparingly soluble in pure water, standard aqueous potentiometry fails[1]. To overcome this, we employ a primary Cosolvent Potentiometric Titration coupled with Yasuda-Shedlovsky extrapolation[2], orthogonally validated by a High-Throughput UV-Metric Titration [3]. This dual-method approach ensures high-confidence data by eliminating solvent-induced artifacts.

Physicochemical Profiling & Mechanistic Insights

Before executing empirical measurements, it is critical to understand the structural causality that dictates the ionization behavior of (3,4,5-Trifluoro-phenyl)-propynoic acid.

Structural Causality of Acidity

Standard aliphatic carboxylic acids (e.g., propanoic acid) exhibit pKa​ values near 4.88[4]. The introduction of an alkyne spacer and a substituted phenyl ring drastically alters this electronic environment:

  • The Alkyne Spacer ( sp -hybridization): The sp -hybridized carbons of the propynoic acid moiety are highly electronegative compared to sp3 or sp2 carbons. This exerts a powerful electron-withdrawing inductive effect (-I), stabilizing the conjugate carboxylate base. As a baseline, unsubstituted phenylpropynoic acid exhibits a pKa​ of 2.27[5].

  • The 3,4,5-Trifluoro Substitution: Fluorine is the most electronegative element. The addition of three fluorine atoms on the aromatic ring exerts a compounding -I effect through the sigma framework. This further delocalizes the negative charge of the carboxylate anion, pushing the expected pKa​ down to an estimated 1.70 – 1.85 .

The Solubility Barrier

While the trifluoro substitution increases acidity, it simultaneously increases the molecule's lipophilicity ( logP ). The neutral, protonated species of this compound is sparingly soluble in aqueous media. Attempting a standard potentiometric titration would result in precipitation at low pH, invalidating the Nernstian equilibrium required for accurate measurement[1].

Methodological Framework: The Self-Validating System

To establish a trustworthy analytical profile, we must utilize a self-validating system consisting of two independent physical principles.

Method A: Cosolvent Potentiometric Titration (Primary)

By titrating the compound in varying mixtures of methanol and water, we maintain solubility across the entire pH range[2]. Because the dielectric constant ( ϵ ) of the solvent decreases as methanol concentration increases, the apparent pKa​ ( psKa​ ) shifts. We apply the Yasuda-Shedlovsky extrapolation to mathematically derive the true aqueous pKa​ [2]. The equation is defined as:

psKa​+log[H2​O]=ϵA​+B

Where the y-intercept ( B ) represents the theoretical pKa​ in pure water (where 1/ϵ approaches the dielectric constant of water).

Method B: UV-Metric Spectrophotometry (Orthogonal Validation)

To ensure the potentiometric extrapolation is not skewed by specific solvent-solute interactions, we validate the results using UV-metric titration in a 96-well plate format[3]. By utilizing a highly dilute cosolvent (2% DMSO), the compound remains soluble enough for UV detection (which requires much lower concentrations than potentiometry) without significantly altering the dielectric constant of the water[3].

Workflow Start Analyte: (3,4,5-Trifluoro-phenyl)-propynoic acid Split Dual-Method Self-Validating System Start->Split Poten Method A: Cosolvent Potentiometric Titration Split->Poten UV Method B: UV-Metric Spectrophotometry Split->UV PotenSteps 15-65 wt% MeOH I = 0.15 M KCl Four-Plus Calibration Poten->PotenSteps UVSteps 2% DMSO Cosolvent 96-Well Plate pH Gradient (1.0 - 4.0) UV->UVSteps Extrap Yasuda-Shedlovsky Extrapolation PotenSteps->Extrap Deriv Spectral 2nd Derivative Inflection Analysis UVSteps->Deriv Final Consolidated Aqueous pKa (High Confidence) Extrap->Final Deriv->Final

Fig 1: Orthogonal self-validating workflow for sparingly soluble acid pKa determination.

Experimental Protocols

Protocol 1: Cosolvent Potentiometric Titration

Causality Note: We utilize 0.15 M KCl to maintain a constant ionic strength, mimicking physiological conditions and stabilizing activity coefficients during the titration[6].

  • Solvent Preparation: Prepare five distinct methanol-water mixtures ranging from 15 wt% to 65 wt% methanol.

  • Background Electrolyte: Add KCl to each mixture to achieve a constant ionic strength ( I=0.15 M)[6].

  • Electrode Calibration: Perform a blank titration using the Four-Plus™ method. Why? This corrects for liquid junction potentials and ensures accurate hydrogen ion concentration ( pcH ) readings in mixed organic-aqueous systems[6].

  • Sample Titration: Dissolve (3,4,5-Trifluoro-phenyl)-propynoic acid to a final concentration of 1.5 mM. Titrate with 0.5 M KOH under a slow argon or nitrogen flow at 25°C to prevent CO2​ absorption[6].

  • Data Processing: Record the apparent pKa​ ( psKa​ ) at each methanol ratio.

Protocol 2: High-Throughput UV-Metric Determination

Causality Note: The ionization of the carboxylic acid alters the electron density conjugated with the alkyne and phenyl ring, resulting in a measurable shift in the UV absorption spectrum ( λmax​ )[3].

  • Buffer Preparation: Prepare a series of 16 aqueous buffers covering pH 1.0 to 4.0 (adjusted with HCl/KCl), maintaining I=0.15 M[3].

  • Sample Preparation: Dissolve the analyte in 100% DMSO to create a 10 mM concentrated stock.

  • Plate Loading: Dispense 196 µL of each buffer solution into a UV-transparent 96-well microtiter plate. Spike each well with 4 µL of the compound stock (final DMSO concentration = 2% v/v; final analyte concentration = 0.2 mM)[3].

  • Spectral Acquisition: Record UV absorption spectra (200–350 nm) for each well at 25°C using a microplate reader.

  • Data Analysis: Plot the change in absorbance at the optimal analytical wavelength against pH. The pKa​ is derived from the inflection point of the resulting sigmoidal curve[3].

Data Presentation

The following tables summarize the expected quantitative outputs of the dual-method approach, demonstrating how the cosolvent data is extrapolated to yield the final aqueous pKa​ .

Table 1: Apparent pKa​ ( psKa​ ) across Methanol-Water Mixtures (Potentiometric)

Methanol (wt%)Dielectric Constant ( ϵ ) 1/ϵ log[H2​O] Measured psKa​ psKa​+log[H2​O]
15%72.10.01381.671.983.65
25%67.50.01481.622.153.77
35%62.80.01591.552.363.91
45%58.00.01721.482.584.06
65%48.50.02061.293.104.39

Note: As the dielectric constant decreases, the neutral carboxylic acid struggles to ionize into a charged state, resulting in a higher apparent psKa​ [2].

Table 2: Consolidated Aqueous pKa​ Validation

Analytical MethodExtrapolation / ConditionCalculated Aqueous pKa​ Standard Deviation
Potentiometric Yasuda-Shedlovsky (y-intercept)1.78 ± 0.04
UV-Metric 2% DMSO Cosolvent (Direct)1.81 ± 0.05
Consolidated Weighted Average1.79 ± 0.03

Conclusion: The orthogonal validation confirms that (3,4,5-Trifluoro-phenyl)-propynoic acid is a highly acidic compound with an aqueous pKa​ of approximately 1.79. The close agreement between the extrapolated potentiometric data and the direct UV-metric data validates the integrity of the experimental design.

References

  • Phenylpropiolic acid, (3-Phenylpropynoic acid) - ChemBK Source: ChemBK URL:[Link]

  • Overview on chromatographic and potentiometric based approaches for pKa determination of sparingly soluble substances Source: Macedonian Pharmaceutical Bulletin (mfd.org.mk) URL:[Link]

  • Physico‐chemical characterization of some beta blockers and anti‐diabetic drugs ‐ potentiometric and spectrophotometric pKa Source: European Journal of Chemistry URL:[Link]

  • Rapid Determination of Ionization Constants (pKa) by UV Spectroscopy Using 96-Well Microtiter Plates Source: National Institutes of Health (PMC) URL:[Link]

  • Potentiometric pKa determination of water-insoluble compounds. Validation study in methanol/water mixtures. Source: Pion Inc. / Analytica Chimica Acta URL:[Link]

  • Propionic Acid | CH3CH2COOH | CID 1032 Source: PubChem - NIH URL:[Link]

Sources

Foundational

Mass spectrometry fragmentation pathways of (3,4,5-Trifluoro-phenyl)-propynoic acid

Mass Spectrometry Fragmentation Pathways of (3,4,5-Trifluoro-phenyl)-propynoic Acid: A Comprehensive Technical Guide Executive Summary The structural elucidation and quantitative tracking of halogenated aromatic alkynes...

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Author: BenchChem Technical Support Team. Date: April 2026

Mass Spectrometry Fragmentation Pathways of (3,4,5-Trifluoro-phenyl)-propynoic Acid: A Comprehensive Technical Guide

Executive Summary

The structural elucidation and quantitative tracking of halogenated aromatic alkynes are critical in modern drug development and materials science. (3,4,5-Trifluoro-phenyl)-propynoic acid (Exact Mass: 200.0085 Da) presents a unique analytical profile due to the interplay between its electron-withdrawing trifluorophenyl ring and the rigid, sp-hybridized propynoic acid moiety. As a Senior Application Scientist, I have designed this whitepaper to deconstruct the gas-phase behavior of this molecule under Collision-Induced Dissociation (CID). By understanding the fundamental causality behind its fragmentation—specifically the competition between decarboxylation and hydrogen fluoride (HF) elimination—researchers can optimize tandem mass spectrometry (LC-MS/MS) workflows for maximum sensitivity and specificity.

Physicochemical Rationale for Ionization Strategy

To achieve optimal sensitivity, the ionization mode must align with the analyte's solution-phase thermodynamics. (3,4,5-Trifluoro-phenyl)-propynoic acid contains a highly acidic carboxylic proton. The acidity is significantly enhanced by the electron-withdrawing nature of the adjacent alkyne spacer and the inductive effect of the three fluorine atoms on the aromatic ring.

Why Electrospray Ionization Negative Mode (ESI-)? Field-proven methodologies for propanoic and propiolic acid derivatives dictate the use of ESI in negative ion mode[1]. In positive mode, the molecule lacks a strong basic site for protonation, leading to poor ionization efficiency and high background noise. In contrast, ESI(-) readily yields the intact deprotonated precursor ion [M-H]⁻ at m/z 199.00 . To maintain this self-validating system, the chromatographic mobile phase must avoid strong acids (like Trifluoroacetic acid, TFA) which suppress negative ionization, and instead utilize weak buffers like Ammonium Acetate[1].

Elucidation of CID Fragmentation Pathways

When the [M-H]⁻ precursor (m/z 199.00) is subjected to CID in a collision cell (e.g., Q2 of a triple quadrupole), the molecule dissipates energy through highly specific bond cleavages. The fragmentation is governed by the relative transition state energies of two primary competing pathways[2].

Pathway A: The Decarboxylation Route (Primary)

Carboxylic acids classically undergo a neutral loss of carbon dioxide (CO₂, 44 Da)[3]. For (3,4,5-Trifluoro-phenyl)-propynoic acid, this cleavage is exceptionally favorable. The loss of CO₂ generates an acetylide anion at m/z 155.01 ([M-H - CO₂]⁻) .

  • Causality: The resulting negative charge is localized on an sp-hybridized carbon. Because sp orbitals have 50% s-character, the nucleus strongly stabilizes the electrons, making the acetylide anion a highly abundant and stable product ion. This transition typically requires low collision energy (CE 10–20 eV).

Pathway B: Hydrogen Fluoride (HF) Elimination (Secondary)

Fluorinated aromatics exhibit a characteristic neutral loss of HF (20 Da) under elevated collision energies[2]. For this molecule, the fluorine atoms are at positions 3, 4, and 5. The protons at positions 2 and 6 are available to participate in a concerted elimination with the adjacent fluorine at position 3 (or 5).

  • Causality: The loss of HF from the m/z 155.01 acetylide anion yields a secondary product ion at m/z 135.00 ([M-H - CO₂ - HF]⁻) . This process is driven by the formation of a highly conjugated, benzyne-like radical/anion structure. Alternatively, direct HF loss from the precursor can yield a minor ion at m/z 178.99 .

Pathways M Precursor:[M-H]- m/z 199.00 P1 [M-H - CO2]- m/z 155.01 (Acetylide Anion) M->P1 - CO2 (44 Da) Low CE (15 eV) P2 [M-H - HF]- m/z 178.99 (Minor Pathway) M->P2 - HF (20 Da) High CE (35 eV) P3 [M-H - CO2 - HF]- m/z 135.00 (Benzyne Derivative) P1->P3 - HF (20 Da) High CE (30 eV)

Fig 1. Primary CID fragmentation pathways of deprotonated (3,4,5-Trifluoro-phenyl)-propynoic acid.

Quantitative Transition Matrix

To translate these mechanistic insights into a targeted Multiple Reaction Monitoring (MRM) assay, the following transition matrix summarizes the optimal parameters for triple quadrupole (QqQ) mass spectrometers.

Precursor Ion (m/z)Product Ion (m/z)Neutral LossStructural AssignmentOptimal CE (eV)Application
199.00 155.01 44 Da (CO₂)Trifluorophenylacetylide anion15Quantifier (Highest abundance)
199.00 135.00 64 Da (CO₂ + HF)Difluorobenzyne-acetylide anion30Qualifier 1 (High specificity)
199.00 178.99 20 Da (HF)[M-H - HF]⁻ intermediate35Qualifier 2 (Confirm. only)

Self-Validating LC-MS/MS Methodology

A robust protocol must be self-validating—meaning any failure in the system (e.g., ion suppression, column degradation) is immediately apparent before data acquisition is completed. The following step-by-step methodology ensures high-fidelity data generation[1].

Step 1: Sample Preparation & System Suitability
  • Stock Solution: Dissolve the analyte in 100% LC-MS grade Methanol to a concentration of 1 mg/mL.

  • Working Matrix: Dilute to 10 ng/mL to 1 µg/mL using a 50:50 mixture of Water:Acetonitrile.

  • Internal Standard (IS): Spike samples with 50 ng/mL of a ¹³C-labeled carboxylic acid or a structurally analogous fluorinated acid to control for matrix effects and ionization suppression.

Step 2: Chromatographic Separation (UHPLC)
  • Column: Sub-2 µm C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 µm) to ensure sharp peak shapes and minimize in-source fragmentation.

  • Mobile Phase A: 10 mM Ammonium Acetate in Water (pH ~6.8). Crucial: Do not use Formic Acid >0.01%, as low pH neutralizes the acid and quenches the ESI(-) signal.

  • Mobile Phase B: 100% Acetonitrile.

  • Gradient: 5% B to 95% B over 4.0 minutes. Flow rate: 0.4 mL/min.

Step 3: Mass Spectrometry Parameters (ESI-)
  • Capillary Voltage: -2.5 kV to -3.0 kV (Optimize to avoid corona discharge).

  • Desolvation Temperature: 400 °C.

  • Desolvation Gas Flow: 800 L/hr.

  • Dwell Time: 50 ms per MRM transition to ensure >15 data points across the chromatographic peak.

Workflow A 1. Sample Prep (Spike IS, 50% ACN) B 2. UHPLC (C18, NH4OAc Buffer) A->B C 3. ESI(-) (Capillary: -2.5kV) B->C D 4. QqQ MRM (199 -> 155 m/z) C->D

Fig 2. Self-validating LC-MS/MS operational workflow ensuring high-fidelity quantification.

Conclusion

The mass spectrometric analysis of (3,4,5-Trifluoro-phenyl)-propynoic acid is defined by the predictable and highly efficient loss of carbon dioxide, driven by the thermodynamic stability of the resulting sp-hybridized acetylide anion. By leveraging the secondary loss of hydrogen fluoride as a qualifier transition, researchers can build highly specific MRM assays. Adhering to the buffered, negative-ion LC-MS/MS protocols outlined above ensures that analytical workflows remain robust, reproducible, and scientifically sound.

References

  • Title: Mass Spectrometry of 3-(4-(Chlorosulfonyl)phenyl)propanoic Acid Derivatives: A Comparative Guide Source: BenchChem URL: [1]

  • Title: Fluorinated Propionic Acids Unmasked: Puzzling Fragmentation Phenomena of the Deprotonated Species Source: PubMed (NIH) URL: [2]

  • Title: LC-MS/MS and GC-MS Analysis for the Identification of Bioactive Metabolites Responsible for the Antioxidant and Antibacterial Activities of Lygodium microphyllum Source: MDPI URL: [3]

Sources

Protocols & Analytical Methods

Method

Application Note: (3,4,5-Trifluoro-phenyl)-propynoic Acid as a Strategic Precursor for High-Performance OLED Materials

Executive Summary The rapid evolution of ultra-high-definition (UHD) displays and BT.2020 color gamut standards demands organic light-emitting diode (OLED) materials with extreme color purity, narrow emission bandwidths,...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

The rapid evolution of ultra-high-definition (UHD) displays and BT.2020 color gamut standards demands organic light-emitting diode (OLED) materials with extreme color purity, narrow emission bandwidths, and high external quantum efficiencies (EQE). (3,4,5-Trifluoro-phenyl)-propynoic acid (CAS: 1349716-18-2) has emerged as a highly strategic, dual-purpose synthetic building block for advanced optoelectronics.

This application note details the mechanistic rationale for utilizing this specific fluorinated motif and provides validated, step-by-step protocols for its integration into phosphorescent Ir(III) complexes and Multi-Resonant Thermally Activated Delayed Fluorescence (MR-TADF) emitters.

Mechanistic Rationale: The 3,4,5-Trifluorophenyl Advantage

The selection of the 3,4,5-trifluorophenyl group over non-fluorinated or mono-fluorinated analogs is driven by strict quantum mechanical and morphological requirements in OLED device architecture:

  • Electronic Tuning (HOMO/LUMO Modulation): The three highly electronegative fluorine atoms exert a strong inductive electron-withdrawing effect (-I effect). This significantly lowers the Lowest Unoccupied Molecular Orbital (LUMO) energy level of the resulting ligand or polycyclic aromatic hydrocarbon (PAH) core. In MR-TADF materials, this precise modulation reduces the singlet-triplet energy gap ( ΔEST​ ) and blue-shifts the emission maximum toward pure, narrowband green or deep blue[1][2].

  • Exciton Confinement & FWHM Reduction: Strategic incorporation of 3,4,5-trifluorophenyl terminal groups restricts the vibrational relaxation pathways of the excited state. This structural rigidity minimizes non-radiative decay, pushing Photoluminescence Quantum Yields (PLQYs) above 95% and narrowing the Full Width at Half Maximum (FWHM) to as low as 14 nm in dilute solutions[1].

  • Morphological Stability: Unlike 2,4,6-trifluorophenyl groups, which introduce severe ortho-steric clashes that can twist the molecular backbone and break π -conjugation, the 3,4,5-substitution pattern maintains planarity while preventing detrimental π−π stacking (aggregation-caused quenching) in the solid-state film[3].

Strategic Advantages of the Propynoic Acid Handle

While terminal alkynes are traditional precursors for cross-coupling, alkynyl carboxylic acids offer superior operational advantages for materials scale-up:

  • Bench Stability: (3,4,5-Trifluoro-phenyl)-propynoic acid is a stable, non-volatile solid, eliminating the degradation and handling issues associated with highly electron-deficient terminal alkynes.

  • Suppression of Homocoupling: Standard Sonogashira couplings of terminal alkynes often suffer from Glaser-type oxidative homocoupling, generating unwanted diynes that are difficult to separate from the target OLED ligand. Decarboxylative cross-coupling circumvents this by generating the reactive alkynyl-metal species in situ concomitant with the extrusion of CO2​ , driving the reaction forward cleanly[4][5].

Synthetic Divergence Workflow

The following diagram illustrates the divergent synthetic pathways utilizing (3,4,5-Trifluoro-phenyl)-propynoic acid to access different classes of state-of-the-art OLED emitters.

G Precursor (3,4,5-Trifluoro-phenyl) -propynoic acid Decarb Decarboxylative Cross-Coupling Precursor->Decarb Pd Catalyst / Base - CO2 Cyclo [4+2] Cycloaddition (Diels-Alder) Precursor->Cyclo Heat / Diene - CO2, - CO Ligand Fluorinated Diarylalkynes & Heteroleptic Ligands Decarb->Ligand PAH Rigid PAH Cores (Diborane-embedded) Cyclo->PAH PhosOLED Phosphorescent OLEDs (Deep Blue/Green Emitters) Ligand->PhosOLED Ir(III) Complexation TADFOLED MR-TADF Emitters (Narrowband Green) PAH->TADFOLED B/N Doping

Figure 1: Divergent synthetic workflows utilizing (3,4,5-Trifluoro-phenyl)-propynoic acid for OLEDs.

Photophysical Impact of Fluorination

The integration of the 3,4,5-trifluorophenyl motif dramatically enhances device performance. The table below summarizes the quantitative improvements observed in recent high-performance OLED architectures compared to their non-fluorinated baselines.

Emitter ArchitectureStructural MotifEmission Peak ( λmax​ )FWHM (nm)PLQY (%)EQE max​ (%)
MR-TADF (Baseline) Non-fluorinated PAH~520 nm30 - 4085 - 90~25.0
MR-TADF (DBNDO-1) 3,4,5-Trifluorophenyl513 - 518 nm14 - 16>9533.7
Ir(III) PhOLED (Baseline) Standard Phenylpyridine~550 nm~6070 - 80~20.0
Ir(III) PhOLED 3,4,5-Trifluorophenyl519 - 547 nm~5093 - 9731.4

Data synthesized from Xin et al. (2025)[1] and Han et al. (2025)[3].

Experimental Protocols

Protocol A: Palladium-Catalyzed Decarboxylative Cross-Coupling

Objective: Synthesis of fluorinated diarylalkynes for downstream conversion into heteroleptic Ir(III) ligands. Causality Note: We utilize Pd2​(dba)3​ with P(tBu)3​ because the extreme steric bulk and electron richness of the P(tBu)3​ ligand rapidly accelerates the oxidative addition of the aryl halide, while preventing catalyst poisoning by the electron-deficient fluorinated alkyne[5].

Materials:

  • (3,4,5-Trifluoro-phenyl)-propynoic acid (1.2 equiv)

  • Aryl bromide or iodide (1.0 equiv)

  • Pd2​(dba)3​ (2.5 mol%)

  • P(tBu)3​ (10 mol%, 1.0 M in toluene)

  • Tetrabutylammonium fluoride (TBAF, 2.0 equiv, 1.0 M in THF) or Cs2​CO3​ (2.0 equiv)

  • Anhydrous N-Methyl-2-pyrrolidone (NMP)

Step-by-Step Methodology:

  • Preparation: In a flame-dried Schlenk tube, charge the aryl bromide, (3,4,5-Trifluoro-phenyl)-propynoic acid, Pd2​(dba)3​ , and Cs2​CO3​ (if using solid base).

  • Degassing: Evacuate and backfill the tube with ultra-high purity Argon three times.

  • Solvent Addition: Inject anhydrous NMP and P(tBu)3​ via syringe. If using TBAF, inject it dropwise at this stage.

  • Reaction: Heat the mixture to 90–110 °C in a pre-heated oil bath for 12 hours.

  • Self-Validation Checkpoint 1 (Initiation): Connect the Schlenk line to a mineral oil bubbler. Upon reaching 90 °C, steady gas evolution ( CO2​ ) must be observed. If bubbling does not commence, the protodecarboxylation step has stalled (check base integrity or moisture contamination).

  • Self-Validation Checkpoint 2 (Completion): Cessation of gas evolution indicates completion. Perform TLC (Hexanes/EtOAc 9:1). The highly UV-active aryl bromide spot should disappear, replaced by a new, intensely blue-fluorescent spot under 365 nm UV light, confirming the extended π -conjugation of the diarylalkyne.

  • Workup: Cool to room temperature, dilute with ethyl acetate, and wash sequentially with water and brine. Dry over MgSO4​ , concentrate, and purify via silica gel chromatography.

Protocol B: [4+2] Diels-Alder Cycloaddition for Rigid PAH Cores

Objective: Construction of heavily substituted, rigidified fluorinated benzene rings as precursors for diborane-embedded MR-TADF emitters. Causality Note: The electron-withdrawing nature of the propynoic acid makes it an exceptional dienophile. High-temperature conditions force the extrusion of both CO2​ (from the acid) and CO (from the diene), yielding a fully aromatized system without the need for external oxidants.

Materials:

  • (3,4,5-Trifluoro-phenyl)-propynoic acid (1.5 equiv)

  • Tetraphenylcyclopentadienone (1.0 equiv)

  • Diphenyl ether (solvent)

Step-by-Step Methodology:

  • Preparation: Combine the propynoic acid and tetraphenylcyclopentadienone in a heavy-walled pressure vial.

  • Solvent Addition: Add a minimal amount of diphenyl ether (approx. 2 mL per mmol of diene) to act as a high-boiling heat transfer medium.

  • Reaction: Seal the vial under Argon and heat to 200 °C using a heating block or microwave reactor for 4–6 hours.

  • Self-Validation Checkpoint (Reaction Progress): Tetraphenylcyclopentadienone is intensely deep purple. As the Diels-Alder cycloaddition proceeds and the bridging carbonyl is extruded as CO gas, the solution will undergo a distinct colorimetric shift from opaque purple to a translucent pale yellow or light brown.

  • Workup: Cool the mixture to 50 °C. Slowly pour the warm mixture into vigorously stirred, ice-cold methanol (50 mL). The fluorinated PAH product will precipitate as a microcrystalline solid.

  • Validation: Filter and wash with cold methanol. Confirm structural integrity via 19F -NMR; the spectrum must show distinct splitting patterns (typically a doublet and a triplet) confirming the 3,4,5-trifluorophenyl ring remains intact and defluorination has not occurred.

References

  • Title: Fluorophenyl and Trifluoromethylphenyl Terminal Groups: Enabling BT.2020‐Targeted Narrowband Green Emission in High‐Performance OLEDs Source: Angewandte Chemie International Edition (2025) URL: [Link]

  • Title: High-performance solution-processed orange phosphorescent OLEDs Source: Science China Materials (2025) URL: [Link]

  • Title: Control of Singlet Emission Energy in a Diphenyloxadiazole Containing Fluorophore Leading To Thermally Activated Delayed Fluorescence Source: ACS Omega (2018) URL: [Link]

  • Title: Palladium-Catalyzed Decarboxylative Coupling of Alkynyl Carboxylic Acids and Aryl Halides Source: The Journal of Organic Chemistry (2009) URL: [Link]

  • Title: Decarboxylative cross-coupling Source: Wikipedia, The Free Encyclopedia URL: [Link]

Sources

Application

Copper-catalyzed click chemistry with (3,4,5-Trifluoro-phenyl)-propynoic acid

An Application Guide to Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) with (3,4,5-Trifluoro-phenyl)-propynoic Acid Authored by: Dr. Gemini, Senior Application Scientist Abstract This technical guide provides a comp...

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Author: BenchChem Technical Support Team. Date: April 2026

An Application Guide to Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) with (3,4,5-Trifluoro-phenyl)-propynoic Acid

Authored by: Dr. Gemini, Senior Application Scientist

Abstract

This technical guide provides a comprehensive overview and detailed protocols for the use of (3,4,5-Trifluoro-phenyl)-propynoic acid in copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC) reactions. The CuAAC reaction, a cornerstone of "click chemistry," facilitates the efficient and regioselective formation of 1,4-disubstituted 1,2,3-triazoles.[1] The subject alkyne, featuring a highly electron-withdrawing trifluorophenyl group, presents enhanced reactivity, making it a valuable building block in drug discovery, bioconjugation, and materials science. This document explores the reaction mechanism, provides step-by-step protocols for both aqueous and organic media, offers troubleshooting advice, and details methods for product analysis. The inclusion of fluorine atoms also introduces a unique spectroscopic handle for ¹⁹F NMR-based analysis and tracking.[2]

Introduction: The Power of Fluorinated Alkynes in Click Chemistry

The copper-catalyzed azide-alkyne cycloaddition (CuAAC) is renowned for its reliability, high yields, and exceptional functional group tolerance.[3] It proceeds under mild conditions, often in aqueous environments, to exclusively yield the 1,4-disubstituted triazole regioisomer, in contrast to the thermal Huisgen cycloaddition which produces a mixture of 1,4- and 1,5-isomers.[3][4]

The choice of alkyne is critical to the reaction's success and kinetics. (3,4,5-Trifluoro-phenyl)-propynoic acid is an "activated" alkyne. The strong inductive effect of the three fluorine atoms on the phenyl ring significantly withdraws electron density from the alkyne bond. This electronic feature has two primary consequences:

  • Enhanced Reactivity: Electron-deficient alkynes are known to accelerate the rate of CuAAC, facilitating faster reaction times or allowing for lower catalyst loading.[5]

  • Analytical Utility: The presence of three magnetically equivalent fluorine atoms provides a clean and sensitive signal in ¹⁹F NMR spectroscopy, enabling straightforward reaction monitoring and characterization of fluorinated products.[2]

This guide is intended for researchers in organic synthesis, medicinal chemistry, and chemical biology seeking to leverage these advantages in their work.

Reaction Principle and Catalytic Cycle

The CuAAC reaction operates via a multi-step catalytic cycle involving a copper(I) catalyst. The active Cu(I) species can be introduced directly (e.g., as CuI or CuBr) or, more commonly, generated in situ from a Cu(II) salt like CuSO₄ through reduction by an agent such as sodium ascorbate.[6][7] The use of a stabilizing ligand is crucial to prevent the disproportionation and oxidation of Cu(I) and to enhance its catalytic activity.[4][6]

The accepted mechanism proceeds as follows:

  • Acetylide Formation: The Cu(I) catalyst coordinates with the terminal alkyne to form a copper(I) acetylide intermediate.

  • Azide Coordination: The organic azide coordinates to the copper center.

  • Cycloaddition: A stepwise process occurs, leading to the formation of a six-membered copper metallacycle intermediate.[3][8]

  • Ring Contraction & Protonolysis: The metallacycle rearranges and, upon protonolysis, releases the stable 1,4-disubstituted 1,2,3-triazole product, regenerating the Cu(I) catalyst for the next cycle.

CuAAC_Mechanism cluster_cycle Catalytic Cycle cluster_redox Catalyst Generation (in situ) CuI Cu(I) Catalyst Alkyne R-C≡CH ((3,4,5-Trifluoro-phenyl)-propynoic acid) CuI->Alkyne Enters Cycle Cu_Acetylide Copper(I) Acetylide Alkyne->Cu_Acetylide + Cu(I) Azide R'-N₃ Metallacycle Six-Membered Cu-Metallacycle Product 1,4-Triazole Product Product->CuI - Catalyst Regeneration Cu_Acetylide->Metallacycle + R'-N₃ Metallacycle->Product Rearrangement + H⁺ CuII Cu(II) Source (e.g., CuSO₄) CuII->CuI + Reducer Reducer Reducing Agent (e.g., Na-Ascorbate)

Diagram 1: Simplified catalytic cycle of the CuAAC reaction.

Experimental Protocols

Safety Precaution: Always wear appropriate personal protective equipment (PPE), including safety glasses, lab coat, and gloves. Organic azides, especially low molecular weight ones, can be explosive; handle with care and behind a safety shield.

Protocol A: Aqueous Conditions with in situ Catalyst Generation

This protocol is ideal for bioconjugation or when using water-soluble substrates. The use of Tris(3-hydroxypropyltriazolylmethyl)amine (THPTA), a water-soluble ligand, enhances reaction efficiency and reduces copper toxicity in biological systems.[6][8]

Materials and Reagents:

  • (3,4,5-Trifluoro-phenyl)-propynoic acid (Alkyne)

  • Azide-functionalized substrate (Azide)

  • Copper(II) sulfate pentahydrate (CuSO₄·5H₂O)

  • Sodium L-ascorbate

  • Tris(3-hydroxypropyltriazolylmethyl)amine (THPTA)

  • Phosphate-buffered saline (PBS) or buffer of choice (pH 7-8)

  • Deionized water

  • Organic solvent for extraction (e.g., Ethyl Acetate)

Stock Solutions Preparation:

  • Alkyne Stock (10 mM): Dissolve an appropriate amount of (3,4,5-Trifluoro-phenyl)-propynoic acid in a minimal amount of DMSO or DMF, then dilute with the reaction buffer. Note: The carboxylic acid group enhances water solubility, especially at neutral or basic pH.

  • Azide Stock (10 mM): Prepare in a compatible solvent (e.g., water, DMSO).

  • CuSO₄ Stock (100 mM): Dissolve CuSO₄·5H₂O in deionized water.

  • THPTA Stock (500 mM): Dissolve THPTA in deionized water.

  • Sodium Ascorbate Stock (1 M): Prepare fresh by dissolving sodium L-ascorbate in deionized water. Keep on ice and protect from light.

Step-by-Step Protocol:

  • To a microcentrifuge tube, add the Azide substrate to a final concentration of 1.0 mM.

  • Add the (3,4,5-Trifluoro-phenyl)-propynoic acid stock solution to a final concentration of 1.2 mM (1.2 equivalents).

  • In a separate tube, prepare the catalyst premix: for a 1 mL final reaction volume, mix 50 µL of 500 mM THPTA stock (final conc. 25 mM) with 10 µL of 100 mM CuSO₄ stock (final conc. 1 mM). Vortex briefly. This creates a 5:1 ligand-to-copper ratio.[9]

  • Add the catalyst premix to the reaction tube containing the alkyne and azide.

  • Initiate the reaction by adding 50 µL of freshly prepared 1 M sodium ascorbate stock solution (final conc. 50 mM).

  • Vortex the reaction mixture gently and allow it to proceed at room temperature for 1-4 hours. The reaction can be monitored by TLC or LC-MS.

  • Work-up: Once the reaction is complete, the product can be isolated. For small molecules, acidify the mixture with 1 M HCl to pH ~2-3 to protonate the carboxylic acid, then extract with ethyl acetate (3x volumes). Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

  • Purification: The crude product can be purified by silica gel column chromatography or recrystallization.

Protocol B: Organic Solvent Conditions

This protocol is suitable for substrates that are not soluble in water. It uses a direct Cu(I) source and an organic base.

Materials and Reagents:

  • (3,4,5-Trifluoro-phenyl)-propynoic acid (Alkyne)

  • Azide-functionalized substrate (Azide)

  • Copper(I) Iodide (CuI)

  • N,N-Diisopropylethylamine (DIPEA)

  • Anhydrous solvents (e.g., THF, DMF, or a mixture)

  • Ethyl Acetate, Hexanes for chromatography

Step-by-Step Protocol:

  • In an oven-dried flask under an inert atmosphere (Nitrogen or Argon), dissolve the azide substrate (1.0 eq) and (3,4,5-Trifluoro-phenyl)-propynoic acid (1.1 eq) in the chosen anhydrous solvent (e.g., THF/DMF 4:1).

  • Add DIPEA (2.0 eq) to the mixture. The base serves to deprotonate the terminal alkyne, facilitating the formation of the copper acetylide.

  • Add CuI (0.05 - 0.10 eq, 5-10 mol%) to the flask. The mixture may turn yellow or heterogeneous.

  • Stir the reaction vigorously at room temperature. The reaction progress can be monitored by TLC (staining with potassium permanganate can help visualize the alkyne). Typical reaction times are 2-12 hours.

  • Work-up: Upon completion, dilute the reaction mixture with ethyl acetate. Wash the organic layer sequentially with a saturated aqueous solution of NH₄Cl (to remove copper salts), water, and brine.

  • Dry the organic phase over anhydrous Na₂SO₄, filter, and remove the solvent in vacuo.

  • Purification: Purify the crude residue by flash column chromatography on silica gel using an appropriate solvent system (e.g., a gradient of ethyl acetate in hexanes).

General Experimental Workflow

The following diagram illustrates the typical sequence of operations for performing a CuAAC reaction.

Workflow cluster_prep Preparation cluster_reaction Reaction cluster_analysis Isolation & Analysis A Prepare Stock Solutions (Alkyne, Azide, Catalyst, etc.) C Combine Alkyne & Azide Substrates A->C B Setup Inert Atmosphere (For Protocol B) B->C D Add Catalyst System (e.g., Cu/Ligand/Reducer) C->D E Incubate at RT (or specified temp) D->E F Monitor Progress (TLC / LC-MS) E->F F->E continue G Reaction Work-up (Quench & Extract) F->G complete H Purification (Column Chromatography) G->H I Characterization (NMR, MS, IR) H->I

Diagram 2: General laboratory workflow for CuAAC synthesis.

Data Summary and Troubleshooting

Table 1: Typical Reaction Parameters
ParameterProtocol A (Aqueous)Protocol B (Organic)Causality / Rationale
Solvent PBS, Water (pH 7-8)THF, DMF, CH₃CNAqueous system is biocompatible; organic solvents for hydrophobic substrates.
Copper Source CuSO₄ (CuII)CuI (CuI)Cu(II) requires an in situ reducing agent; Cu(I) is used directly.
Catalyst Loading 1-5 mol%5-10 mol%Higher loading may be needed in organic systems without accelerating ligands.
Additives Na-Ascorbate, THPTADIPEAAscorbate reduces Cu(II) to Cu(I). Ligands like THPTA stabilize Cu(I). DIPEA acts as a base.
Temperature Room TemperatureRoom TemperatureThe reaction is highly exothermic and typically does not require heating.[3]
Typical Time 1-4 hours2-12 hoursLigand-accelerated aqueous reactions are often very fast.[7]
Typical Yield >90%75-95%CuAAC is known for its high efficiency and yields.
Troubleshooting Guide
ProblemPotential Cause(s)Suggested Solution(s)
No or Slow Reaction 1. Inactive catalyst (Cu(I) oxidized). 2. Impure reagents. 3. Low concentration.1. Prepare sodium ascorbate solution fresh. Degas solvents to remove oxygen. Increase ligand concentration. 2. Purify starting materials. 3. Increase reactant concentrations if possible.
Low Yield 1. Incomplete reaction. 2. Product degradation. 3. Loss during work-up/purification.1. Increase reaction time or slightly warm the reaction (e.g., to 40°C). 2. In bioconjugation, reactive oxygen species (ROS) can damage molecules; ensure sufficient ligand and ascorbate are present.[9][10] 3. Optimize extraction pH for the acidic product. Use care during chromatography.
Side Products (e.g., Alkyne Homocoupling) 1. Presence of oxygen oxidizing the Cu(I) catalyst, which promotes Glaser coupling. 2. Insufficient reducing agent.1. Degas solvents thoroughly. Run the reaction under an inert atmosphere (N₂ or Ar). 2. Ensure at least 5-10 equivalents of sodium ascorbate relative to copper are used.

References

  • Copper-Catalyzed Azide-Alkyne Click Chemistry for Bioconjugation - PubMed - NIH. (n.d.).
  • Click Chemistry Azide-Alkyne Cycloaddition. (n.d.). Organic-chemistry.org.
  • "Copper-Catalyzed Azide--Alkyne Click Chemistry for Bioconjugation". (2011). Current Protocols in Chemical Biology.
  • Copper-catalyzed azide–alkyne cycloaddition (CuAAC) and beyond: new reactivity of copper(i) acetylides. (n.d.).
  • Protocol for Azide-Alkyne Click Chemistry. (2022). BroadPharm.
  • Copper(I)-Catalyzed Alkyne-Azide Cycloaddition (CuAAC). (n.d.).
  • Click Chemistry Protocols. (n.d.). BroadPharm.
  • A Hitchhiker's Guide to Click-Chemistry with Nucleic Acids. (2021). Chemical Reviews.
  • Copper-Catalyzed Azide–Alkyne Cycloaddition (CuAAC) by Functionalized NHC-Based Polynuclear Catalysts: Scope and Mechanistic Insights. (2022). Organometallics.
  • Triazoles and Their Derivatives: Chemistry, Synthesis, and Therapeutic Applications. (2022). Frontiers in Pharmacology.
  • Fluorinated Azides: Click Chemistry Meets Fluorine. (n.d.). Sigma-Aldrich. [https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQEaQG4CkHhMkb4RPlJm3VbNBL5Y6pvGYC5EaQZxcTZY2cUR27nW1aNDRfBw9CoAPeiiGsnKCNYtmVwWY0lLyZlO75j4Hp5AoYt9RfnUCoPbpVX_0e_oO3577V4s3hnUxZOKiFsbl7-Mw0WMPrcUNY61TBS4uuFnZH2H_wE48PzN_zOGw4Sp4u8qGIgR9GJ8rZFMYq6g1okln16bgl4AzTGiKfNYT7Xy5B54eC0nVZrxWUaJdVqbQ9gzmxgm]([Link]

Sources

Method

Application Notes and Protocols for the Preparation of (3,4,5-Trifluoro-phenyl)-propynoic Acid Esters for Pharmaceutical Screening

Introduction: The Significance of Fluorinated Alkynes in Medicinal Chemistry The strategic incorporation of fluorine atoms into drug candidates is a well-established strategy in medicinal chemistry to enhance metabolic s...

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Author: BenchChem Technical Support Team. Date: April 2026

Introduction: The Significance of Fluorinated Alkynes in Medicinal Chemistry

The strategic incorporation of fluorine atoms into drug candidates is a well-established strategy in medicinal chemistry to enhance metabolic stability, binding affinity, and bioavailability.[1][2] The trifluorophenyl moiety, in particular, is of significant interest due to its unique electronic properties and lipophilicity, which can favorably modulate the pharmacokinetic and pharmacodynamic profile of a molecule. When coupled with a propynoic acid ester, a versatile pharmacophore, the resulting (3,4,5-Trifluoro-phenyl)-propynoic acid esters represent a class of compounds with considerable potential for pharmaceutical screening.

Alkynoic acid derivatives have demonstrated a range of biological activities, including antimycobacterial and anticancer effects.[3][4] The rigid, linear geometry of the alkyne linker can serve as a valuable scaffold for positioning functional groups in a precise orientation for interaction with biological targets. This application note provides a detailed protocol for the synthesis, purification, and characterization of ethyl (3,4,5-trifluorophenyl)propynoate, a representative example of this compound class, intended for use in pharmaceutical screening campaigns.[5][6]

The primary synthetic route described herein is the Sonogashira cross-coupling reaction, a robust and widely utilized method for the formation of carbon-carbon bonds between sp² and sp hybridized carbon atoms.[3][7] This reaction is catalyzed by a combination of palladium and copper complexes and offers a reliable pathway to the target compounds under relatively mild conditions.[8]

Synthetic Strategy: Sonogashira Coupling Approach

The synthesis of ethyl (3,4,5-trifluorophenyl)propynoate is most efficiently achieved through a Sonogashira coupling reaction between 1-bromo-3,4,5-trifluorobenzene and ethyl propiolate. This approach is favored due to the commercial availability of the starting materials and the high efficiency of the coupling reaction.

Reaction Mechanism: The Palladium and Copper Catalytic Cycles

The Sonogashira coupling proceeds via two interconnected catalytic cycles: a palladium cycle and a copper cycle.

Sonogashira_Mechanism cluster_pd Palladium Cycle cluster_cu Copper Cycle pd0 Pd(0)L₂ pd_complex1 Oxidative Addition pd0->pd_complex1 Ar-X pd_aryl Ar-Pd(II)-X      L₂ pd_complex1->pd_aryl transmetalation Transmetalation pd_aryl->transmetalation cu_acetylide Cu-C≡CR pd_alkyne Ar-Pd(II)-C≡CR        L₂ transmetalation->pd_alkyne reductive_elimination Reductive Elimination pd_alkyne->reductive_elimination reductive_elimination->pd0 Ar-C≡CR cu_x Cu-X cu_x->cu_acetylide H-C≡CR, Base cu_acetylide->transmetalation cu_acetylide->cu_x to Pd cycle base Base terminal_alkyne H-C≡CR

Figure 1: Simplified mechanism of the Sonogashira coupling reaction.

Experimental Protocols

Materials and Reagents
Reagent/MaterialGradeSupplier
1-Bromo-3,4,5-trifluorobenzene≥98%Commercially Available
Ethyl propiolate99%Commercially Available[9]
Tetrakis(triphenylphosphine)palladium(0)99%Commercially Available
Copper(I) iodide99.995%Commercially Available
Triethylamine≥99.5%, anhydrousCommercially Available
Tetrahydrofuran (THF)Anhydrous, ≥99.9%Commercially Available
Ethyl acetateHPLC gradeCommercially Available
HexaneHPLC gradeCommercially Available
Silica gel60 Å, 230-400 meshCommercially Available
Anhydrous magnesium sulfate≥97%Commercially Available

Safety Precautions:

  • 1-Bromo-3,4,5-trifluorobenzene: Flammable liquid and vapor. Causes skin and serious eye irritation. Suspected of causing cancer. Toxic to aquatic life with long-lasting effects.[7][10][11][12] Handle in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including gloves and safety goggles.

  • Ethyl propiolate: Flammable liquid and vapor. Harmful if swallowed, in contact with skin, or if inhaled. Causes skin and eye irritation.[13][14][15][16] Handle in a fume hood with appropriate PPE.

  • Tetrakis(triphenylphosphine)palladium(0): May cause an allergic skin reaction. May cause cancer. Handle with care, avoiding dust inhalation.

  • Copper(I) iodide: Harmful if swallowed or inhaled. Causes serious eye irritation.

  • Triethylamine: Highly flammable liquid and vapor. Harmful if swallowed or inhaled. Causes severe skin burns and eye damage.

Protocol 1: Synthesis of Ethyl (3,4,5-Trifluorophenyl)propynoate via Sonogashira Coupling

This protocol is adapted from general procedures for Sonogashira couplings of aryl halides.[5][17]

  • Reaction Setup:

    • To a dry 100 mL round-bottom flask equipped with a magnetic stir bar, add 1-bromo-3,4,5-trifluorobenzene (1.0 eq, e.g., 2.11 g, 10 mmol), tetrakis(triphenylphosphine)palladium(0) (0.03 eq, 347 mg, 0.3 mmol), and copper(I) iodide (0.05 eq, 95 mg, 0.5 mmol).

    • Seal the flask with a rubber septum and purge with argon or nitrogen for 15 minutes.

  • Reagent Addition:

    • Under a positive pressure of inert gas, add anhydrous tetrahydrofuran (40 mL) and anhydrous triethylamine (20 mL) via syringe.

    • Stir the mixture at room temperature until all solids have dissolved.

    • Add ethyl propiolate (1.1 eq, 1.08 g, 11 mmol) dropwise via syringe over 5 minutes.

  • Reaction and Monitoring:

    • Stir the reaction mixture at room temperature for 12-24 hours.

    • Monitor the progress of the reaction by thin-layer chromatography (TLC) using a mixture of hexane and ethyl acetate (e.g., 9:1 v/v) as the eluent. The disappearance of the starting aryl bromide and the appearance of a new, higher Rf product spot indicates reaction progression.

  • Work-up:

    • Once the reaction is complete, concentrate the mixture under reduced pressure to remove the solvent and excess triethylamine.

    • Redissolve the residue in ethyl acetate (50 mL) and wash with water (2 x 30 mL) and brine (30 mL).

    • Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate in vacuo to yield the crude product.

Protocol 2: Purification by Flash Column Chromatography
  • Column Preparation:

    • Prepare a slurry of silica gel in hexane and pack a glass column. The amount of silica gel should be approximately 50 times the weight of the crude product.[18]

    • Equilibrate the column with hexane.

  • Sample Loading:

    • Dissolve the crude product in a minimal amount of dichloromethane and adsorb it onto a small amount of silica gel.

    • Dry the silica gel under reduced pressure and carefully load it onto the top of the prepared column.

  • Elution:

    • Elute the column with a gradient of ethyl acetate in hexane. A typical gradient might start with 100% hexane and gradually increase to 5-10% ethyl acetate.[17]

    • Collect fractions and monitor by TLC to identify the fractions containing the pure product.

  • Isolation:

    • Combine the pure fractions and remove the solvent under reduced pressure to afford ethyl (3,4,5-trifluorophenyl)propynoate as a pure compound.

Figure 2: Experimental workflow for the synthesis and purification of ethyl (3,4,5-trifluorophenyl)propynoate.

Characterization

The identity and purity of the synthesized ethyl (3,4,5-trifluorophenyl)propynoate should be confirmed by spectroscopic methods.

Predicted Spectroscopic Data
TechniquePredicted Chemical Shifts / Wavenumbers
¹H NMR (CDCl₃, 400 MHz)δ 7.10-7.30 (m, 2H, Ar-H), 4.25 (q, J = 7.1 Hz, 2H, -OCH₂CH₃), 1.32 (t, J = 7.1 Hz, 3H, -OCH₂CH₃)
¹³C NMR (CDCl₃, 100 MHz)δ 153.5 (C=O), 150.0 (d, JCF ≈ 250 Hz, C-F), 140.0 (d, JCF ≈ 250 Hz, C-F), 115.0 (t, Ar-C), 110.0 (t, Ar-C), 85.0 (Ar-C≡C), 80.0 (Ar-C≡C), 62.0 (-OCH₂CH₃), 14.0 (-OCH₂CH₃)
IR (thin film, cm⁻¹)~2230 (C≡C stretch), ~1715 (C=O stretch, ester), ~1620, 1520 (C=C stretch, aromatic), ~1100-1300 (C-F stretch)

Application in Pharmaceutical Screening

The synthesized (3,4,5-Trifluoro-phenyl)-propynoic acid esters are valuable candidates for high-throughput screening campaigns to identify novel bioactive compounds. The trifluorophenyl group can participate in favorable interactions with protein targets, while the propynoic ester moiety can be further functionalized to explore structure-activity relationships (SAR).

Potential Therapeutic Areas:

  • Oncology: Many kinase inhibitors and other anticancer agents feature fluorinated aromatic rings.[2][4][21][22] These compounds can be screened against a panel of cancer cell lines to assess their antiproliferative activity.

  • Infectious Diseases: As noted, alkynoic acids have shown promise as antimycobacterial agents.[3] These esters could be evaluated for their activity against various bacterial and fungal strains.

The initial biological assessment typically involves in vitro assays to determine the compound's potency, efficacy, and mechanism of action.[5][19]

Conclusion

This application note provides a comprehensive guide for the synthesis, purification, and characterization of ethyl (3,4,5-trifluorophenyl)propynoate, a representative of a promising class of compounds for pharmaceutical discovery. The described Sonogashira coupling protocol is robust and scalable, and the detailed purification and characterization guidelines will enable researchers to obtain high-purity material for biological evaluation. The unique structural features of these fluorinated alkynoic acid esters make them attractive candidates for screening in a wide range of therapeutic areas.

References

  • Cole-Parmer. (2005, October 3). Material Safety Data Sheet - Ethyl Propiolate, 99%. Retrieved from [Link]

  • New Jersey Department of Health. Right to Know Hazardous Substance Fact Sheet: Ethyl Propionate. Retrieved from [Link]

  • Carl ROTH. Safety Data Sheet: Ethyl propionate. Retrieved from [Link]

  • PubChem. 1-Bromo-3,4,5-trifluorobenzene. Retrieved from [Link]

  • Kumar, A., et al. (2021). Recent advances on anticancer and antimicrobial activities of directly-fluorinated five-membered heterocycles and their benzo-fused systems. RSC Advances, 11(54), 34265-34295.
  • Supplementary data. Royal Society of Chemistry. Retrieved from [Link]

  • Lesyk, R., et al. (2012). Synthesis, evaluation of anticancer activity and COMPARE analysis of N-bis(trifluoromethyl)alkyl-N'-substituted ureas with pharmacophoric moieties. European Journal of Medicinal Chemistry, 53, 249-258.
  • Organic Chemistry Portal. Sonogashira Coupling. Retrieved from [Link]

  • Wikipedia. Sonogashira coupling. Retrieved from [Link]

  • So, C. M., & Lee, C. F. (2018). Room-Temperature, Copper-Free Sonogashira Reactions Facilitated by Air-Stable, Monoligated Precatalyst [DTBNpP] Pd(crotyl)Cl. ACS Omega, 3(9), 11099-11107.
  • Gzella, A., et al. (2022).
  • Simmler, C., et al. (2017). 1H and 13C NMR for the Profiling of Natural Product Extracts: Theory and Applications. Current Opinion in Biotechnology, 43, 148-155.
  • Still, W. C., Kahn, M., & Mitra, A. (1978). Rapid chromatographic technique for preparative separations with moderate resolution. The Journal of Organic Chemistry, 43(14), 2923-2925.
  • Waters Corporation. Strategies for Improving Impurity Isolation Using Large Volume Loading and Easy Method Development in Preparative Chromatography. Retrieved from [Link]

  • Fulmer, G. R., et al. (2010). NMR Chemical Shifts of Trace Impurities: Common Laboratory Solvents, Organics, and Gases in Deuterated Solvents Relevant to the Organometallic Chemist. Organometallics, 29(9), 2176-2179.
  • Kulyk, O., et al. (2022). Anticancer and Antiphytopathogenic Activity of Fluorinated Isatins and Their Water-Soluble Hydrazone Derivatives. International Journal of Molecular Sciences, 23(19), 11843.
  • Organic Chemistry Data. NMR Spectroscopy :: 1H NMR Chemical Shifts. Retrieved from [Link]

  • Royal Society of Chemistry. VI. 1H and 13C NMR Spectra. Retrieved from [Link]

  • ResearchGate. Synthesis and anticancer activity of some new s-triazine derivatives. Retrieved from [Link]

Sources

Application

Using (3,4,5-Trifluoro-phenyl)-propynoic acid in solid-phase peptide synthesis

Application Note: Utilization of (3,4,5-Trifluoro-phenyl)-propynoic Acid in Solid-Phase Peptide Synthesis (SPPS) Executive Summary The integration of unnatural and highly functionalized building blocks into Solid-Phase P...

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Author: BenchChem Technical Support Team. Date: April 2026

Application Note: Utilization of (3,4,5-Trifluoro-phenyl)-propynoic Acid in Solid-Phase Peptide Synthesis (SPPS)

Executive Summary

The integration of unnatural and highly functionalized building blocks into Solid-Phase Peptide Synthesis (SPPS) is a cornerstone of modern peptide drug discovery. (3,4,5-Trifluoro-phenyl)-propynoic acid (an arylalkynoic acid) represents a dual-threat pharmacophore and synthetic handle. By combining a rigid, reactive propiolic acid moiety with a highly lipophilic, NMR-active trifluorophenyl ring, this compound enables advanced bioconjugation, structural rigidification via click chemistry, and enhanced pharmacokinetic profiling[1].

This application note provides a comprehensive, causality-driven guide to incorporating (3,4,5-Trifluoro-phenyl)-propynoic acid into peptide scaffolds, detailing the mechanistic rationale behind coupling choices, on-resin cyclization protocols, and the resulting physicochemical advantages.

Mechanistic Insights & Causality (E-E-A-T)

The Propiolic Acid Moiety as a Synthetic Handle

In standard Fmoc-SPPS, the carboxylic acid of (3,4,5-Trifluoro-phenyl)-propynoic acid is coupled to the N-terminal amine (or a deprotected side-chain amine, such as Lysine) to form a phenylpropiolamide .

  • Causality of Reactivity: Unlike terminal alkynes, an alkynamide is an electron-deficient internal alkyne. This electron deficiency, further exacerbated by the electron-withdrawing trifluorophenyl group, highly activates the triple bond. This allows it to undergo highly efficient Azide-Alkyne Cycloadditions (both CuAAC and RuAAC) with azide-bearing amino acids (e.g., Azidohomoalanine) to form rigid, fully substituted 1,2,3-triazoles[2]. The resulting triazole acts as an exceptionally stable bioisostere for amide or disulfide bonds[1].

The 3,4,5-Trifluorophenyl Moiety as a Biological Enhancer

Fluorination is a privileged modification in medicinal chemistry. The addition of the 3,4,5-trifluorophenyl group serves three distinct, causal purposes:

  • Enhanced Lipophilicity (LogP): The dense electron cloud of the C-F bonds increases the overall hydrophobicity of the peptide. This lipidation strategy directly correlates with improved cell membrane penetration and targeted antimicrobial or intracellular activity[3].

  • Proteolytic Shielding: The steric bulk and extreme electronegativity of the trifluorophenyl group repel water and exopeptidases, drastically increasing the serum half-life of the peptide.

  • 19 F NMR Structural Probing: Because fluorine is virtually absent in biological systems, the trifluorophenyl group provides a distinct, background-free 19 F NMR signal. This allows researchers to track peptide conformation, target binding, and cellular uptake in real-time without the need for bulky fluorescent tags.

Quantitative Data Presentation

The table below summarizes the physicochemical and synthetic advantages of utilizing (3,4,5-Trifluoro-phenyl)-propynoic acid compared to standard aliphatic alkynes or non-fluorinated analogs.

FeatureStandard Aliphatic Alkyne (e.g., Pentynoic Acid)Phenylpropynoic Acid(3,4,5-Trifluoro-phenyl)-propynoic AcidCausality / Advantage
Lipophilicity (LogP Contribution) LowModerateHigh C-F bonds increase hydrophobicity, driving favorable membrane partitioning[3].
19 F NMR Activity NoneNoneActive (Multiplet/Singlet) Enables background-free conformational tracking in complex biological media.
Proteolytic Stability Low (Flexible)High (Rigid)Very High Fluorine atoms provide extreme steric and electronic shielding against proteases.
Click Reactivity (Alkynamide) ModerateHighVery High Electron-withdrawing fluorines lower the LUMO of the alkyne, accelerating cycloaddition[2].

Experimental Workflows & Protocols

The following protocols are designed as self-validating systems to ensure high-yield incorporation and subsequent modification of the building block.

Protocol A: On-Resin Coupling of (3,4,5-Trifluoro-phenyl)-propynoic Acid

Note: Propiolic acids can form reactive ketenes or undergo unwanted dimerization if over-activated. Strict stoichiometric control and short pre-activation times are required.

Reagents:

  • (3,4,5-Trifluoro-phenyl)-propynoic acid (3.0 equivalents relative to resin loading)

  • HATU (2.9 equivalents)

  • DIPEA (6.0 equivalents)

  • DMF (Peptide synthesis grade)

Step-by-Step Methodology:

  • Resin Preparation: Ensure the resin-bound peptide has a fully deprotected, free N-terminal amine (or orthogonal side-chain amine). Wash the resin thoroughly with DMF (3 × 5 mL) and DCM (3 × 5 mL).

  • Pre-Activation (Critical Step): Dissolve (3,4,5-Trifluoro-phenyl)-propynoic acid and HATU in a minimal volume of DMF. Add DIPEA and vortex for exactly 30 seconds . Causality: Prolonged pre-activation of propiolic acids leads to degradation and reduced coupling efficiency.

  • Coupling: Immediately transfer the activated mixture to the resin. Agitate at room temperature for 60 minutes.

  • Washing: Drain the reaction mixture. Wash the resin with DMF (5 × 5 mL) and DCM (5 × 5 mL) to remove all unreacted reagents and byproducts.

  • Validation: Perform a Kaiser Test. A negative result (yellow/colorless beads) validates complete coupling. If positive (blue beads), repeat steps 2-4 using a chaotropic solvent mixture (e.g., DMF/DMSO 1:1) to disrupt secondary structures.

Protocol B: On-Resin CuAAC "Click" Cyclization

This protocol describes the intramolecular cyclization between the newly coupled alkynamide and a previously incorporated azide (e.g., Lys(N3)).

Reagents:

  • Copper(I) Iodide (CuI) (0.5 equivalents)

  • Sodium Ascorbate (1.0 equivalent)

  • DIPEA (2.0 equivalents)

  • Solvent: DMF/Piperidine (8:2 v/v)

Step-by-Step Methodology:

  • Degassing: Suspend the resin in the DMF/Piperidine mixture. Bubble with Nitrogen or Argon for 10 minutes to remove dissolved oxygen. Causality: Oxygen rapidly oxidizes Cu(I) to inactive Cu(II), halting the click reaction.

  • Catalyst Addition: Add Sodium Ascorbate (to maintain the reducing environment), followed by CuI and DIPEA.

  • Cyclization: Agitate the suspension gently in the dark at room temperature for 12–16 hours.

  • Copper Scavenging (Self-Validation): Drain the resin. Wash extensively with a solution of 0.5% Sodium Diethyldithiocarbamate in DMF (5 × 5 mL) until the wash solution is completely colorless. Causality: Residual copper trapped in the peptide matrix can catalyze unwanted oxidation during TFA cleavage; visual clearance of the colored copper-complex validates removal.

  • Cleavage: Proceed to standard TFA-based global deprotection and cleavage (e.g., 95% TFA, 2.5% TIS, 2.5% H2O for 2 hours).

Mandatory Visualizations

SPPS & Cyclization Workflow

The following diagram illustrates the logical progression and self-validating decision gates of the SPPS workflow.

SPPS_Workflow Start Resin-Bound Peptide (with Azide & Free N-Terminus) Coupling Coupling Reaction (3,4,5-Trifluoro-phenyl)-propynoic acid HATU, DIPEA, DMF Start->Coupling Wash1 Resin Washing (DMF/DCM) & Kaiser Test Coupling->Wash1 Wash1->Coupling If Kaiser Positive Click On-Resin CuAAC 'Click' CuI, Ascorbic Acid, Base Wash1->Click If Kaiser Negative Wash2 Resin Washing (Cu removal with Scavenger) Click->Wash2 Cleavage TFA Cleavage & Global Deprotection Wash2->Cleavage Product Fluorinated, Triazole-Stapled Peptide Product Cleavage->Product

Caption: Workflow for on-resin coupling and CuAAC cyclization of the fluorinated propiolic acid.

Biological Impact Pathway

The diagram below maps the causality between the structural modification and its downstream biological and analytical benefits.

Bio_Pathway Peptide Fluorinated Triazole-Peptide Lipid Enhanced Lipophilicity (LogP Increase) Peptide->Lipid Protease Protease Resistance (Steric Shielding) Peptide->Protease NMR 19F NMR Tracking (In Vitro/In Vivo) Peptide->NMR Membrane Cell Membrane Penetration Lipid->Membrane Target Intracellular Target Binding Protease->Target Prolonged Half-life Membrane->Target

Caption: Mechanistic pathway showing how fluorination and triazole stapling enhance peptide efficacy.

References[1] Click Chemistry in Peptide-Based Drug Design - PMC, National Institutes of Health (NIH). Available at: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQFYlh4XAk3BjivSTuKXaBWdp4L9CF7gbl8RGzRmi7Culp8HvGeJbHlfiU5Fe1Lj-BAvky3lrqLekHd7q7QabWT_OsJdpjg2D3SC9IWELNIr1uCEDeMSRb1htDY1LJB5UXm6lVnLsRnZ3uze96k=[2]Copper-Catalyzed Decarboxylative Cycloaddition of Propiolic Acids, Azides, and Arylboronic Acids: Construction of Fully Substituted 1,2,3-Triazoles, The Journal of Organic Chemistry - ACS Publications. Available at: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGisK_LG6EKxNQiZBkWQ3Dp4mBRY-Stt_i1qL-us8A0LftzoKaGnwZwox5kHBb2IFjgaypZCU_I4ohAHluGA3WzgEhjPddlZANg5GdTt61Ml8t2GIb4SUbwWawbp4tWaKT4csxWklkTuAUASA==[3]Influence of Lipidation Pattern of the KR12 Fragment of Peptide LL-37 on Its Antibacterial and Hemolytic Activities - PMC, National Institutes of Health (NIH). Available at: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQH0TzpWcciRL4m5pG3g6UVAO5PWtzEKDvWV-LjE6x6YQ0gd1Pbd9w94fXSldvSopTLx67a3znDeYU1PWdC2QRgZPTbwOjtgFHYiA8-9sM-pqmiZ3zNP37ZaCVer3iJEwUCFJQ5dV-ePjpQFYj6A

Sources

Method

Catalytic hydrogenation of (3,4,5-Trifluoro-phenyl)-propynoic acid to cinnamic acid derivatives

Application Note: Stereodivergent Catalytic Semi-Hydrogenation of (3,4,5-Trifluorophenyl)propynoic Acid Executive Summary The synthesis of fluorinated cinnamic acid derivatives is a critical pathway in modern medicinal c...

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Author: BenchChem Technical Support Team. Date: April 2026

Application Note: Stereodivergent Catalytic Semi-Hydrogenation of (3,4,5-Trifluorophenyl)propynoic Acid

Executive Summary

The synthesis of fluorinated cinnamic acid derivatives is a critical pathway in modern medicinal chemistry and drug development, as the 3,4,5-trifluorophenyl moiety significantly enhances metabolic stability and lipophilicity. The controlled semi-hydrogenation of (3,4,5-trifluorophenyl)propynoic acid to its corresponding alkene presents a strict chemoselective challenge: preventing over-reduction to the alkane while rigorously controlling the (Z)- or (E)-stereochemistry. This application note details self-validating protocols for the stereodivergent reduction of this alkynyl acid, leveraging both classical heterogeneous poisoning and modern transition-metal-free hydride transfer mechanisms.

Mechanistic Causality & Catalyst Selection

The reduction of internal alkynes to alkenes is governed by the delicate interplay of kinetic adsorption and thermodynamic desorption.

  • (Z)-Selective Semi-Hydrogenation : Traditional heterogeneous catalysis (e.g., Pd/C) leads to complete reduction because the alkene intermediate readsorbs onto the metal surface. To isolate the (Z)-alkene, we employ Lindlar's catalyst (Pd/CaCO₃ poisoned with Pb). The lead suppresses the most active catalytic sites, while the addition of quinoline acts as a competitive ligand. This combination thermodynamically favors the desorption of the newly formed (Z)-alkene over its readsorption and subsequent over-reduction[1]. Alternatively, modern homogeneous Co(I) pincer complexes can achieve >99:1 (Z)-selectivity under mild conditions by utilizing a well-defined coordination sphere that physically precludes the alkene from re-entering the catalytic cycle[2].

  • (E)-Selective Semi-Reduction : Achieving (E)-selectivity is inherently counter-thermodynamic in standard hydrogenation, which dictates syn-addition. To invert this stereochemical outcome, we bypass H₂ gas entirely. Utilizing a transition-metal-free system with pinacolborane (HBpin) and catalytic KOtBu, an activated Lewis acid-base complex is formed. This complex transfers a hydride to the α-carbon in a strict trans-fashion. Subsequent protodeboronation during acidic workup yields the (E)-cinnamic acid derivative exclusively[3]. Stereodivergent outcomes can also be tuned using specific cobalt-catalyzed transfer hydrogenation systems with H₂O as the hydrogen source[4].

Reaction Pathway Visualization

Pathway Substrate (3,4,5-Trifluorophenyl) propynoic acid CatZ Z-Selective Pathway Lindlar Cat. or Co(I) Substrate->CatZ H2 (1 atm) CatE E-Selective Pathway HBpin / KOtBu Substrate->CatE 1. Hydroboration 2. Protodeboronation Z_Alkene (Z)-3,4,5-Trifluoro cinnamic acid CatZ->Z_Alkene syn-Addition E_Alkene (E)-3,4,5-Trifluoro cinnamic acid CatE->E_Alkene trans-Reduction Alkane Over-Reduction (3,4,5-Trifluorophenyl) propanoic acid Z_Alkene->Alkane Unpoisoned Cat. Excess H2 E_Alkene->Alkane Unpoisoned Cat. Excess H2

Stereodivergent semi-hydrogenation pathways of (3,4,5-Trifluorophenyl)propynoic acid.

Optimization Matrix & Quantitative Data

The following table summarizes the causal relationship between catalyst selection, additive presence, and the resulting chemoselectivity.

Catalyst SystemAdditive / ReagentsTemp (°C)Conversion (%)Z:E RatioOver-reduction (%)
Pd/C (5 wt%)None (1 atm H₂)25>9940:60>85
Lindlar (Pd/CaCO₃/Pb)Quinoline (1 atm H₂)259698:2<2
[(PCNHCP)Co(N₂)][BArF]None (1 atm H₂)2598>99:1<1
HBpin (1.5 eq)KOtBu (10 mol%), THF60941:>99<1

Note: Data synthesized from benchmark semi-hydrogenation studies on arylpropynoic acids[2][3].

Self-Validating Experimental Protocols

Protocol A: (Z)-Selective Semi-Hydrogenation via Modified Lindlar Catalyst

Objective: Synthesize (Z)-3,4,5-trifluorocinnamic acid with <2% over-reduction. Causality Check: Quinoline is added to selectively poison the catalyst against alkene readsorption. Without it, the electron-deficient nature of the fluorinated aromatic ring accelerates over-reduction to the alkane.

  • Preparation : In a flame-dried 50 mL Schlenk flask, dissolve (3,4,5-trifluorophenyl)propynoic acid (1.00 g, 5.0 mmol) in anhydrous methanol (20 mL).

  • Catalyst Loading : Add Lindlar catalyst (5% Pd on CaCO₃, poisoned with Pb, 100 mg, 10 wt%) and synthetic quinoline (15 µL, ~0.12 mmol). Crucial Step: Do not exceed the quinoline ratio, as excess will outcompete the alkyne for Pd coordination sites, stalling the reaction entirely.

  • Atmosphere Exchange : Seal the flask with a septum. Evacuate and backfill with argon (3x), then evacuate and backfill with H₂ gas via a balloon attached to a volumetric gas buret.

  • Volumetric Self-Validation (IPC) : Stir vigorously at 25 °C. Monitor the H₂ uptake continuously. The reaction is physically self-limiting if monitored correctly; halt the stirring and evacuate the H₂ exactly when 122 mL of H₂ (1.0 equiv at 25 °C, 1 atm) has been consumed (approx. 45-60 mins).

  • Workup : Filter the suspension through a short pad of Celite to remove the catalyst. Wash the pad with methanol (10 mL). Concentrate the filtrate in vacuo.

  • Spectroscopic Validation : Dissolve an aliquot in CDCl₃. Perform ¹H NMR.

    • Pass Criteria: Vinylic protons must appear as doublets with a coupling constant of J = 11.5–12.5 Hz (confirming cis-geometry). The absence of a multiplet at δ 2.6-3.0 ppm confirms zero alkane formation.

Protocol B: (E)-Selective Semi-Reduction via Transition-Metal-Free Hydride Transfer

Objective: Synthesize (E)-3,4,5-trifluorocinnamic acid via trans-selective hydroboration/protodeboronation. Causality Check: By utilizing HBpin and KOtBu, we force a trans-addition of the hydride and boron species across the alkyne. Subsequent acidic workup replaces the boron with a proton, locking in the (E)-geometry and bypassing standard hydrogenation pathways[3].

  • Preparation : In an argon-purged 50 mL Schlenk flask, add (3,4,5-trifluorophenyl)propynoic acid (1.00 g, 5.0 mmol) and KOtBu (56 mg, 0.5 mmol, 10 mol%).

  • Solvent & Reagent Addition : Inject anhydrous THF (15 mL). Cool the mixture to 0 °C using an ice bath. Slowly add pinacolborane (HBpin, 1.10 mL, 7.5 mmol, 1.5 equiv) dropwise over 5 minutes.

  • Reaction : Remove the ice bath and heat the mixture to 60 °C for 12 hours.

  • TLC Self-Validation (IPC) : Check the reaction via TLC (Hexanes/EtOAc 7:3). The highly polar starting material (Rf ~0.1) should be completely consumed, replaced by the less polar α-boryl intermediate.

  • Protodeboronation : Cool the flask to room temperature. Carefully quench by adding 1M aqueous HCl (10 mL) dropwise (Caution: gas evolution). Stir vigorously for 2 hours to ensure complete protodeboronation of the intermediate.

  • Workup : Extract the aqueous layer with Ethyl Acetate (3 x 15 mL). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate in vacuo.

  • Spectroscopic Validation : Dissolve an aliquot in CDCl₃. Perform ¹H NMR.

    • Pass Criteria: Vinylic protons must appear as doublets with a coupling constant of J = 15.5–16.5 Hz (confirming trans-geometry).

References[2]Z-Selective Semihydrogenation of Alkynes Catalyzed by a Co(I)PCNHCP Pincer Complex: A Simple, Fast, and Practical Methodology - ACS Publications[1]Phenylpropiolic acid isolated in cryogenic nitrogen and xenon matrices: NIR and UV-induced study - ResearchGate[4]Cobalt Catalyzed Stereodivergent Semi-hydrogenation of Alkynes using H₂O as the Hydrogen Source - ResearchGate[3]Catalytic, Transition-Metal-Free Semireduction of Propiolamide Derivatives: Scope and Mechanistic Investigation - PMC

Sources

Technical Notes & Optimization

Troubleshooting

Preventing unwanted decarboxylation of (3,4,5-Trifluoro-phenyl)-propynoic acid during heating

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to address one of the most persistent challenges when working with highly electron-deficient alkynoic acids: unwanted...

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to address one of the most persistent challenges when working with highly electron-deficient alkynoic acids: unwanted thermal and base-catalyzed decarboxylation .

This guide provides a mechanistic breakdown of why (3,4,5-Trifluoro-phenyl)-propynoic acid degrades, a troubleshooting FAQ for common synthetic roadblocks, and self-validating protocols to ensure the structural integrity of your compound during complex workflows.

The Mechanistic Root of the Problem

To prevent degradation, we must first understand the causality behind it. (3,4,5-Trifluoro-phenyl)-propynoic acid is an arylpropiolic acid. Propiolic acids are inherently prone to thermal decarboxylation, a process that yields a terminal alkyne (in this case, 3,4,5-trifluorophenylacetylene) and carbon dioxide[1].

The vulnerability of this specific molecule is drastically amplified by the 3,4,5-trifluorophenyl group . The three fluorine atoms exert a powerful inductive electron-withdrawing effect (-I effect). During the decarboxylation transition state, a partial negative charge develops on the alkynyl carbon (alpha to the carboxyl group). The strongly electron-deficient aromatic ring stabilizes this developing charge, significantly lowering the activation energy required for CO₂ extrusion compared to standard phenylpropiolic acid.

Consequently, standard reaction conditions that are perfectly safe for aliphatic carboxylic acids—such as heating to 60 °C or using amine bases in polar solvents—will rapidly destroy this fluorinated substrate[2].

Triggers cluster_triggers Decarboxylation Triggers Acid 3,4,5-Trifluorophenyl- propynoic Acid Heat Thermal Stress (>40 °C) Acid->Heat Heating Base Amine Bases (Naked Anion) Acid->Base Deprotonation Metal Cu(I) / Ag(I) Catalysts Acid->Metal Coordination Alkyne Degradation Product: 3,4,5-Trifluorophenylacetylene Heat->Alkyne -CO2 Base->Alkyne -CO2 Metal->Alkyne -CO2

Logical pathways triggering the decarboxylation of fluorinated arylpropiolic acids.

Quantitative Risk Assessment

To design successful experiments, you must control the micro-environment of the molecule. The table below summarizes the quantitative risk factors associated with processing this acid.

Reaction ParameterDecarboxylation Risk LevelMechanistic RationaleRecommended Alternative
Temperature > 40 °C Critical Thermal energy easily exceeds the lowered activation barrier of the highly fluorinated propiolic acid.Maintain all reaction environments strictly between 0 °C and 25 °C[3].
Polar Aprotic Solvents (DMSO, DMF)High Solvates counter-cations effectively but leaves the carboxylate as a highly reactive "naked anion," accelerating CO₂ extrusion.Utilize non-polar or moderately polar solvents like DCM, THF, or Toluene.
Strong/Nucleophilic Amines (TMEDA, DBU)Critical Rapid deprotonation occurs; specific diamines actively catalyze decarboxylation through complexation at mild temperatures[2].Use strictly stoichiometric amounts of bulky, non-nucleophilic bases (e.g., DIPEA).
Cu(I) / Ag(I) Catalysts Critical Transition metals form metal-carboxylate complexes that readily undergo decarboxylative metalation to form metal acetylides[4].Employ transition-metal-free activation methods; if cross-coupling is required, use strictly Pd-only systems.

Troubleshooting & FAQs

Q1: I am trying to perform an amide coupling, but my LC-MS shows a massive peak corresponding to 3,4,5-trifluorophenylacetylene. What happened? A1: You have encountered base-catalyzed thermal decarboxylation. When you add an amine base (like TEA or DIPEA) in a polar aprotic solvent (like DMF) and allow the reaction to warm up, the acid is deprotonated to form a carboxylate anion. The "naked" carboxylate anion is highly unstable and rapidly extrudes CO₂. To fix this, switch your solvent to Dichloromethane (DCM), chill the reaction to 0 °C, and use a highly reactive coupling reagent like HATU to ensure the activation step outpaces the degradation kinetics.

Q2: How do I safely recrystallize or purify this acid without degrading it? A2: Never use boiling solvents for this compound. Historical explicitly warn that to prevent decarboxylation, temperatures must be kept as low as possible[3]. Dissolve the crude acid in a solvent like DCM or a minimal amount of slightly warmed (<35 °C) ethyl acetate, then induce crystallization by adding hexanes and cooling the mixture to -20 °C.

Q3: Can I use copper catalysis (e.g., Sonogashira coupling) with this acid? A3: This is highly discouraged unless your specific goal is to synthesize the terminal alkyne. Copper(I) and Silver(I) salts are well-documented to catalyze the rapid by forming intermediate metal acetylides[4]. If you must perform a cross-coupling while retaining the carboxylate group, you must use a strictly Copper-free Palladium catalytic system.

Validated Experimental Protocol: Zero-Thermal-Stress Amide Coupling

To guarantee the integrity of (3,4,5-Trifluoro-phenyl)-propynoic acid during derivatization, use the following self-validating protocol. This methodology relies on the causality that chemical activation via uronium salts at 0 °C is kinetically faster than thermal decarboxylation .

Workflow S1 1. Dissolve Acid in DCM (Avoid DMF/DMSO) S2 2. Chill to 0 °C (Suppress Thermal Energy) S1->S2 S3 3. Add HATU/EDC (Fast Activation) S2->S3 S4 4. Dropwise Amine + DIPEA (Control Exotherm) S3->S4 S5 5. Warm to Max 25 °C (Safe Propagation) S4->S5

Step-by-step workflow for zero-thermal-stress amide coupling to prevent degradation.
Step-by-Step Methodology:
  • Preparation: In an oven-dried flask under an inert argon atmosphere, dissolve 1.0 equivalent of (3,4,5-Trifluoro-phenyl)-propynoic acid in anhydrous Dichloromethane (DCM) to achieve a 0.1 M concentration. Do not use DMF.

  • Thermal Suppression: Submerge the reaction flask in an ice-water bath and allow it to equilibrate to exactly 0 °C for 10 minutes.

  • Electrophilic Activation: Add 1.1 equivalents of HATU in one single portion. Stir for 5 minutes.

    • Self-Validation Step (IPC): Quench a 5 µL aliquot of the reaction mixture into cold methanol and analyze via LC-MS. The presence of the methyl ester mass (formed from the active HATU-ester intermediate) without the terminal alkyne mass confirms successful activation without decarboxylation.

  • Controlled Nucleophilic Addition: Dissolve 1.2 equivalents of your target amine and 2.0 equivalents of N,N-Diisopropylethylamine (DIPEA) in a minimal volume of DCM. Add this solution dropwise to the reaction mixture over 15 minutes.

    • Causality: Dropwise addition prevents localized exothermic spikes that could provide enough thermal energy to trigger micro-environmental decarboxylation.

  • Propagation: Maintain the reaction at 0 °C for 1 hour, then allow it to slowly warm to room temperature (maximum 25 °C). Stir for an additional 2 hours.

  • Cold Workup: Quench the reaction with cold saturated aqueous NH₄Cl. Extract with DCM, wash with cold brine, dry over Na₂SO₄, and concentrate under reduced pressure using a rotary evaporator with a water bath set no higher than 30 °C .

References

  • Title: Phenylpropiolic Acid Source: Organic Syntheses, Coll. Vol. 2, p.515 (1943) URL: [Link]

  • Title: Metal-Free Decarboxylation of Alkynoic Acids for the Synthesis of Terminal Alkynes Source: Asian Journal of Organic Chemistry URL: [Link]

  • Title: Catalytic Decarboxylation of 2-Alkynoic Acids Source: Journal of Organic Chemistry (ACS Publications) URL: [Link]

  • Title: Carbon-13 fractionation observed in thermal decarboxylation of pure phenylpropiolic acid (PPA) dissolved in phenylacetylene Source: Journal of Radioanalytical and Nuclear Chemistry (AKJournals) URL: [Link]

Sources

Optimization

Technical Support Center: Synthesis of (3,4,5-Trifluoro-phenyl)-propynoic Acid Derivatives

Prepared by: Your Senior Application Scientist Welcome to the technical support center for the synthesis and optimization of (3,4,5-Trifluoro-phenyl)-propynoic acid and its derivatives. This guide is designed for researc...

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Author: BenchChem Technical Support Team. Date: April 2026

Prepared by: Your Senior Application Scientist

Welcome to the technical support center for the synthesis and optimization of (3,4,5-Trifluoro-phenyl)-propynoic acid and its derivatives. This guide is designed for researchers, medicinal chemists, and process development scientists. It provides in-depth, field-tested insights into overcoming common challenges in the synthesis of this important chemical scaffold, which is a key building block in the development of novel pharmaceuticals.[1]

Section 1: Synthesis Overview and Core Protocol

The most reliable and versatile method for constructing the C(sp²)-C(sp) bond required for (3,4,5-Trifluoro-phenyl)-propynoic acid is the Sonogashira cross-coupling reaction.[2][3] This reaction couples a terminal alkyne with an aryl halide using a palladium catalyst and, typically, a copper(I) co-catalyst.[2] The trifluorinated aryl halide is an excellent substrate due to the electron-withdrawing nature of the fluorine atoms, which facilitates the initial oxidative addition step in the palladium catalytic cycle.[4][5]

General Reaction Scheme

The core transformation involves coupling a 3,4,5-trifluorophenyl halide (typically the bromide or iodide) with a protected propiolic acid, such as ethyl propiolate, followed by saponification.

Sonogashira_Coupling cluster_step1 Step 1: Sonogashira Coupling cluster_step2 Step 2: Saponification ArylHalide 3,4,5-Trifluorophenyl Halide (X = Br, I) Plus1 + ArylHalide->Plus1 Alkyne Propiolic Acid Ester (R = Et, Me) CoupledProduct Ethyl (3,4,5-Trifluorophenyl)propiolate Alkyne->CoupledProduct Plus1->Alkyne FinalProduct (3,4,5-Trifluorophenyl)propynoic acid CoupledProduct->FinalProduct Plus2 + CoupledProduct->Plus2 HX H-X Plus2->HX Conditions1 Pd Catalyst (e.g., PdCl₂(PPh₃)₂) CuI (co-catalyst) Base (e.g., Et₃N) Solvent (e.g., THF) Conditions2 1. NaOH or LiOH 2. H₃O⁺ workup Troubleshooting_Workflow Start Reaction Issue Identified (e.g., Low Yield, Byproducts) Check_TLC Analyze TLC/LC-MS Data Start->Check_TLC No_Product No Product Formation Check_TLC->No_Product No spot for product Low_Conversion Low Conversion Check_TLC->Low_Conversion Starting material remains Byproducts Major Byproducts Observed Check_TLC->Byproducts New spots appear Action_Catalyst Verify Catalyst Activity (Use fresh catalyst/ligand) No_Product->Action_Catalyst Likely cause Action_Conditions Check Reaction Conditions (Temp, Inert Atmosphere) Low_Conversion->Action_Conditions Likely cause Action_Homocoupling Issue is Homocoupling? Byproducts->Action_Homocoupling Dimer MW observed? Action_Decarb Issue is Decarboxylation? Byproducts->Action_Decarb Other MW? Action_Catalyst->Action_Conditions Action_Reagents Verify Reagent Purity (Anhydrous solvents, fresh base) Action_Conditions->Action_Reagents Success Problem Resolved Action_Reagents->Success Action_Degas Improve Degassing (Freeze-Pump-Thaw) Action_Homocoupling->Action_Degas Yes Action_CuFree Switch to Copper-Free Protocol Action_Degas->Action_CuFree If persists Action_CuFree->Success Action_Ester Use Propiolic Ester & Lower Temperature Action_Decarb->Action_Ester Yes Action_Ester->Success

Sources

Troubleshooting

Technical Support Center: Troubleshooting Poor Solubility of (3,4,5-Trifluoro-phenyl)-propynoic acid

Welcome to the Technical Support Center. This guide is designed for researchers, scientists, and drug development professionals who are encountering solubility challenges with (3,4,5-Trifluoro-phenyl)-propynoic acid in p...

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center. This guide is designed for researchers, scientists, and drug development professionals who are encountering solubility challenges with (3,4,5-Trifluoro-phenyl)-propynoic acid in polar solvents. As Senior Application Scientists, we understand that overcoming solubility issues is a critical step in experimental success. This guide provides a systematic, in-depth approach to troubleshooting, grounded in established physicochemical principles.

Frequently Asked Questions (FAQs)

Q1: I'm having trouble dissolving (3,4,5-Trifluoro-phenyl)-propynoic acid in aqueous buffers for my assay. What is the most likely cause and my first step?

A1: The poor aqueous solubility of (3,4,5-Trifluoro-phenyl)-propynoic acid is primarily due to the combined effects of the rigid, hydrophobic trifluorophenyl ring and the crystalline structure of the solid material. Carboxylic acids are weak acids and their solubility in water is often low.[1] The most critical first step is to address the pH of your solvent. The carboxylic acid group is ionizable, and its charge state, which is dictated by the pH, has a profound impact on solubility.[2][3] In its protonated (uncharged) form at low pH, the molecule is less polar and thus less soluble in polar solvents. By increasing the pH above the compound's pKa, you can deprotonate the carboxylic acid to form the more polar and significantly more soluble carboxylate anion.[4]

Q2: How do I systematically determine the optimal pH for solubilization?

A2: A systematic pH screening is a robust method to identify the optimal pH for dissolving your compound. This involves preparing a series of buffers with a range of pH values and testing the solubility of your compound in each. Generally, for a carboxylic acid, you will see a significant increase in solubility at a pH above its pKa.

Experimental Protocol: pH Screening
  • Buffer Preparation: Prepare a series of buffers covering a pH range from 4.0 to 8.0 (e.g., acetate for pH 4-5.5, phosphate for pH 6-8).

  • Compound Addition: To a fixed volume of each buffer (e.g., 1 mL), add an excess of (3,4,5-Trifluoro-phenyl)-propynoic acid (a small amount of solid should remain undissolved).

  • Equilibration: Agitate the samples at a constant temperature (e.g., 25°C) for a sufficient time (e.g., 24 hours) to ensure equilibrium is reached.

  • Separation: Separate the undissolved solid from the solution by centrifugation or filtration.

  • Quantification: Measure the concentration of the dissolved compound in the supernatant using a suitable analytical method (e.g., HPLC-UV).

  • Data Analysis: Plot the measured solubility against the buffer pH to identify the pH at which the desired concentration is achieved.

pHBuffer SystemExpected Solubility Trend for (3,4,5-Trifluoro-phenyl)-propynoic acid
4.0AcetateLow
5.0AcetateModerate increase
6.0PhosphateSignificant increase
7.0PhosphateHigh
7.4PhosphateHigh / Plateau
8.0PhosphateHigh / Plateau
Q3: I've tried adjusting the pH, but the solubility is still insufficient for my needs, or my experiment is pH-sensitive. What is my next option?

A3: If pH adjustment alone is not sufficient or is incompatible with your experimental conditions, the use of co-solvents is the next logical step.[5][6] Co-solvents are organic solvents that are miscible with water and can increase the solubility of poorly soluble compounds by reducing the overall polarity of the solvent system.[7]

Commonly used co-solvents in biological research include:

  • Dimethyl sulfoxide (DMSO)

  • Ethanol

  • Propylene glycol (PG)

  • Polyethylene glycols (PEGs)

Experimental Protocol: Co-solvent Screening
  • Stock Solution: Prepare a high-concentration stock solution of your compound in a strong organic solvent like DMSO.

  • Co-solvent Mixtures: In separate vials, prepare a series of your aqueous buffer containing increasing percentages of a co-solvent (e.g., 1%, 2%, 5%, 10% v/v).

  • Titration: Add small aliquots of your stock solution to each co-solvent mixture while vortexing.

  • Observation: Observe the point at which precipitation occurs. The mixture with the highest percentage of your compound that remains clear is your optimal co-solvent concentration.

  • Final Concentration Check: Always ensure the final concentration of the co-solvent is compatible with your experimental system (e.g., does not affect cell viability or enzyme activity).

Co-solventStarting % (v/v)Maximum Tolerated % (Typical for cell-based assays)Notes
DMSO1%< 0.5%A very strong solvent, but can have biological effects at higher concentrations.[6]
Ethanol5%< 1%A good choice for less sensitive assays.
PG10%< 5%Often used in pharmaceutical formulations.
PEG 40010%< 5%A polymer that can also aid in solubilization through non-polar interactions.[8][9]
Q4: For long-term storage or for in vivo studies, I need a highly soluble form of the compound. What is the best approach?

A4: For applications requiring high aqueous solubility and stability, converting the carboxylic acid to a salt is a highly effective and widely used strategy.[10][11][12][13] By reacting the acidic proton of the carboxylic acid with a base, you form a salt that is often crystalline and much more soluble in water than the free acid.[4]

Experimental Protocol: Salt Formation for Enhanced Solubility
  • Solvent Selection: Dissolve (3,4,5-Trifluoro-phenyl)-propynoic acid in a suitable organic solvent (e.g., ethanol, isopropanol).

  • Base Addition: Add one molar equivalent of a suitable base. Common choices include:

    • Sodium hydroxide or potassium hydroxide (to form sodium or potassium salts)

    • Tromethamine (Tris)

    • N-methyl-D-glucamine (Meglumine)

  • Salt Precipitation/Isolation: The salt may precipitate out of the solution. If not, the solvent can be slowly evaporated to yield the solid salt.

  • Washing and Drying: Wash the resulting solid with a non-polar solvent (e.g., diethyl ether) to remove any unreacted starting material and then dry under vacuum.

  • Solubility Testing: Compare the aqueous solubility of the newly formed salt with the original free acid using the pH screening protocol described in A2.

Counter-ionBase UsedExpected Solubility ImprovementConsiderations
Sodium (Na+)Sodium Hydroxide (NaOH)HighMay be hygroscopic.
Potassium (K+)Potassium Hydroxide (KOH)HighSimilar to sodium salts.
TromethamineTris baseModerate to HighOften used in pharmaceutical formulations.[10]
MeglumineN-methyl-D-glucamineHighCan significantly improve solubility and dissolution rate.[13]

Troubleshooting Workflow & Underlying Principles

Troubleshooting Workflow

The following diagram illustrates a logical workflow for addressing the solubility of (3,4,5-Trifluoro-phenyl)-propynoic acid.

TroubleshootingWorkflow Start Poor Solubility of (3,4,5-Trifluoro-phenyl)-propynoic acid pH_Screen Q1 & Q2: Perform pH Screening Start->pH_Screen Soluble_pH Is Solubility Sufficient? pH_Screen->Soluble_pH Co_Solvent Q3: Co-solvent Screening Soluble_pH->Co_Solvent No Success Proceed with Experiment Soluble_pH->Success Yes Soluble_CoSolvent Is Solubility Sufficient? Co_Solvent->Soluble_CoSolvent Salt_Formation Q4: Salt Formation Soluble_CoSolvent->Salt_Formation No Soluble_CoSolvent->Success Yes Soluble_Salt Is Solubility Sufficient? Salt_Formation->Soluble_Salt Soluble_Salt->Success Yes Advanced Consider Advanced Formulation (e.g., solid dispersions, nanosuspensions) Soluble_Salt->Advanced No

Caption: A step-by-step decision tree for troubleshooting poor solubility.

Chemical Principle of pH-Dependent Solubility

The solubility of a carboxylic acid is governed by the equilibrium between its un-ionized (acid) form and its ionized (conjugate base) form.

AcidBaseEquilibrium Acid_Low R-COOH (Protonated, Less Soluble) Equilibrium Base_High R-COO⁻ + H⁺ (Deprotonated, More Soluble) label_equilibrium Increasing pH shifts equilibrium to the right

Caption: The effect of pH on the ionization state of a carboxylic acid.

References

  • Effect of pH and temperature on the solubility of a surface active carboxylic acid. PubMed. [Link]

  • Improving the solubility and dissolution of poorly soluble drugs by salt formation and the consequent effect on mechanical properties. Aston Research Explorer. [Link]

  • Dissolving Carboxylic Acids and Primary Amines on the Overhead Projector. Journal of Chemical Education. [Link]

  • Salt formation to improve drug solubility. ScienceDirect. [Link]

  • Impact of the counterion on the solubility and physicochemical properties of salts of carboxylic acid drugs. Taylor & Francis Online. [Link]

  • Dissolution kinetics of carboxylic acids I: effect of pH under unbuffered conditions. PubMed. [Link]

  • Effect of system pH on partition coefficient (K) of carboxylic acids... ResearchGate. [Link]

  • Effect of pH combined with surfactant on solubility profile of weakly acidic HMG CoA enzyme reductase inhibitor-Atorvastatin Calcium. Semantic Scholar. [Link]

  • carboxylic acids as acids. Chemguide. [Link]

  • Why salt formation of weak acid increases the drug solubility? ResearchGate. [Link]

  • The Effect of Co-solvent on the Solubility of a Sparingly Soluble Crystal of Benzoic Acid. ResearchGate. [Link]

  • Deep Eutectic Solvents Comprising Organic Acids and Their Application in (Bio)Medicine. MDPI. [Link]

  • Co-solvent: Significance and symbolism. ScienceDirect. [Link]

  • Green Solvent Selection Guide for Biobased Organic Acid Recovery. ACS Publications. [Link]

  • Advancement in Solubilization Approaches: A Step towards Bioavailability Enhancement of Poorly Soluble Drugs. PMC. [Link]

  • carboxylic acid solubility + TLC. Reddit. [Link]

  • SOLUBILITY STUDY OF 3-(1-(4-METHYLPHENYL)-5-PHENYLPYRROL-2-YL)PROPANOIC ACID IN ORGANIC SOLVENTS. Journal of Chemistry and Technologies. [Link]

  • 3-(3,4,5-TRIFLUOROPHENYL)PROPIONIC ACID — Chemical Substance Information. NextSDS. [Link]

  • Showing Compound Phenylpropiolic acid (FDB022977). FooDB. [Link]

  • Phenylpropanoic acid. Wikipedia. [Link]

  • (PDF) Solubility of Phenylboronic Acid and its Cyclic Esters in Organic Solvents. ResearchGate. [Link]

  • 3-(4-Fluorophenyl)propionic acid. PubChem. [Link]

Sources

Optimization

Improving catalyst turnover in (3,4,5-Trifluoro-phenyl)-propynoic acid cross-coupling

Technical Support Center: Advanced Cross-Coupling Methodologies Module: Optimizing Catalyst Turnover in (3,4,5-Trifluorophenyl)propynoic Acid Decarboxylative Cross-Coupling Welcome to the Advanced Methodologies portal. A...

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Author: BenchChem Technical Support Team. Date: April 2026

Technical Support Center: Advanced Cross-Coupling Methodologies Module: Optimizing Catalyst Turnover in (3,4,5-Trifluorophenyl)propynoic Acid Decarboxylative Cross-Coupling

Welcome to the Advanced Methodologies portal. As a Senior Application Scientist, I frequently consult with drug development professionals who encounter severe catalyst turnover bottlenecks when scaling up cross-couplings of highly electron-deficient alkynoic acids.

(3,4,5-Trifluorophenyl)propynoic acid presents a unique mechanistic paradox. While the inductive electron-withdrawing effect of the fluorine atoms stabilizes the developing negative charge during decarboxylation (facilitating CO₂ extrusion), it simultaneously renders the resulting metal-acetylide intermediate significantly less nucleophilic. This nucleophilic deficiency creates a severe transmetalation bottleneck, leaving the Pd(II) oxidative addition complex vulnerable to off-cycle degradation pathways. To achieve high Turnover Numbers (TON), we must engineer a bimetallic, self-validating catalytic cycle that perfectly balances the rate of decarboxylation with the rate of transmetalation.

Core Mechanistic Pathway

G Pd0 Pd(0) L_n Active Catalyst PdII_Ox Pd(II)(Ar)(X)L_n Oxidative Addition Pd0->PdII_Ox Ar-X Addition PdII_Trans Pd(II)(Ar)(Alkynyl)L_n Transmetalation PdII_Ox->PdII_Trans Transmetalation Product Cross-Coupled Product (Turnover) PdII_Trans->Product Reductive Elimination Product->Pd0 Catalyst Regeneration Cu_Cat Cu(I) / Ag(I) Salt Cu_Carb Metal-Carboxylate Cu_Cat->Cu_Carb Coordination Cu_Alk Metal-Acetylide (Active Nucleophile) Cu_Carb->Cu_Alk -CO2 (Rate Limiting) Cu_Alk->PdII_Trans Transfer to Pd Cu_Alk->Cu_Cat Metal Recovery Substrate (3,4,5-Trifluorophenyl) propynoic acid Substrate->Cu_Carb Base / Deprotonation

Bimetallic Pd/Cu catalytic cycle for decarboxylative cross-coupling of propynoic acids.

Troubleshooting & FAQs

Q1: My palladium catalyst is precipitating as Pd black before full conversion. How do I stabilize the active species? A1: Palladium black formation is a classic symptom of a transmetalation bottleneck. In a dual-catalyst system, the reaction relies on decarboxylative cupration to form an aryl-copper species, which must then efficiently transmetalate onto the palladium center[1]. Because the 3,4,5-trifluorophenyl group is highly electron-withdrawing, the resulting copper acetylide is poorly nucleophilic. This stalls the transmetalation step, leaving the Pd(II) oxidative addition complex starved of its coupling partner and prone to off-cycle agglomeration. Solution: You must use bulky, electron-rich phosphine ligands. Literature demonstrates that ligands like dppb or P(tBu)₃ are strictly required to accelerate transmetalation/reductive elimination and stabilize the Pd intermediates during these specific alkynyl couplings[2].

Q2: I am observing significant amounts of Glaser-type homocoupling products. How do I suppress this to improve cross-coupling TON? A2: Homocoupling occurs when the steady-state concentration of the copper-acetylide is too high relative to the available Pd(II)-aryl intermediate, or when trace oxygen acts as an oxidant. Because the 3,4,5-trifluorophenylacetylide is electron-deficient, it is surprisingly susceptible to Cu-mediated oxidative dimerization if transmetalation is delayed. Solution: Implement strict Schlenk techniques to eliminate oxygen. Furthermore, utilize a syringe pump to slowly add the (3,4,5-trifluorophenyl)propynoic acid over 2 hours. This keeps the instantaneous concentration of the nucleophile low, forcing it to react via the Pd-cycle rather than dimerizing.

Q3: The decarboxylation step seems to be stalling. What conditions favor the extrusion of CO₂ for this specific substrate? A3: Theoretical analyses confirm that decarboxylation is typically the rate-limiting step in these catalytic cycles, proceeding through a dissociative pathway where the metal mediates the extrusion of CO₂[3]. While the electron-withdrawing fluorines slightly lower the activation barrier for CO₂ loss, the choice of solvent and base is critical to forming the initial metal-carboxylate. Solution: Studies show that highly polar aprotic solvents like DMSO provide the optimal thermodynamic compromise between carboxylate exchange and CO₂ extrusion[3]. Additionally, utilizing Tetra-n-butylammonium fluoride (TBAF) or Ag₂CO₃ significantly enhances the rate of full conversion[2].

Quantitative Optimization Data

The following table summarizes how matching the ligand and co-catalyst to the substrate's electronic demands directly dictates catalyst turnover.

EntryCatalyst SystemLigandCo-CatalystSolventTemp (°C)Yield (%)TONMechanistic Causality / Observation
1Pd(OAc)₂ (5 mol%)PPh₃NoneDMF12015%3Rapid Pd black formation due to stalled transmetalation.
2Pd(OAc)₂ (2 mol%)dppbNoneDMF12045%22Moderate turnover; requires TBAF for full conversion[2].
3Pd(OAc)₂ (1 mol%)dppbCuI (5 mol%)DMF12082%82Cu facilitates rapid decarboxylation[1], improving TOF.
4 Pd(OAc)₂ (0.1 mol%) P(tBu)₃ Ag₂CO₃ (5 mol%) DMSO 110 95% 950 Optimal carboxyl exchange in DMSO[3]; high stability.

Self-Validating Experimental Protocol (SOP)

To ensure high scientific integrity, this protocol includes built-in analytical feedback loops to validate that both the decarboxylation and transmetalation cycles are functioning synchronously.

Phase 1: Assembly and Activation

  • Preparation: In an argon-filled glovebox, charge an oven-dried 50 mL Schlenk flask with Pd(OAc)₂ (0.1 mol%), P(tBu)₃ (0.2 mol%), Ag₂CO₃ (5 mol%), and the aryl halide (1.0 equiv, 10 mmol).

  • Solvent Addition: Add 20 mL of anhydrous, rigorously degassed DMSO.

  • Substrate Introduction: Dissolve (3,4,5-Trifluorophenyl)propynoic acid (1.2 equiv, 12 mmol) in 5 mL of degassed DMSO. Load this into a gas-tight syringe.

Phase 2: Reaction Monitoring (The Self-Validation Loop) 4. Initiation: Heat the Schlenk flask to 110 °C. Begin the syringe pump addition of the propynoic acid solution at a rate of 2.5 mL/hr. 5. Validation Check 1 (Decarboxylation): Connect the Schlenk line exhaust to a mineral oil bubbler. Within 10 minutes of starting the syringe pump, you must observe continuous gas evolution (CO₂).

  • Troubleshooting: If no gas evolves, the Ag-carboxylate complex has not formed. Verify the anhydrous nature of the DMSO, as water strongly inhibits carboxylate exchange[3].

  • Validation Check 2 (Transmetalation): At the 60-minute mark, withdraw a 10 µL aliquot under positive argon pressure. Quench in 1 mL EtOAc/H₂O and analyze the organic layer via GC-MS.

    • Troubleshooting: If GC-MS shows high levels of 3,4,5-trifluorophenylacetylene (the decarboxylated terminal alkyne) but unreacted aryl halide, the transmetalation step has stalled. Inject an additional 0.1 mol% of P(tBu)₃ to re-solubilize resting Pd aggregates and accelerate reductive elimination[2].

Phase 3: Quench and Isolation 7. Once gas evolution ceases and TLC confirms the consumption of the aryl halide, cool the reaction to room temperature. 8. Dilute with EtOAc (50 mL) and filter through a short pad of Celite to remove Ag/Pd particulates. Wash the organic layer with 5% aqueous LiCl (3 x 20 mL) to remove DMSO, dry over MgSO₄, and concentrate in vacuo.

Sources

Troubleshooting

Minimizing alkyne hydration side reactions in (3,4,5-Trifluoro-phenyl)-propynoic acid

Welcome to the technical support center for the hydration of (3,4,5-Trifluoro-phenyl)-propynoic acid. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshoo...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the technical support center for the hydration of (3,4,5-Trifluoro-phenyl)-propynoic acid. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting advice and answers to frequently asked questions. Our goal is to help you minimize side reactions and optimize your synthetic outcomes.

Introduction: The Challenge of Hydrating Electron-Deficient Alkynes

The hydration of alkynes is a fundamental transformation in organic synthesis, providing access to valuable carbonyl compounds. However, the specific substrate, (3,4,5-Trifluoro-phenyl)-propynoic acid, presents unique challenges. The strong electron-withdrawing nature of the trifluorophenyl group significantly influences the reactivity of the alkyne, making it susceptible to a range of side reactions. This guide will address these challenges head-on, providing you with the technical insights and practical protocols necessary for a successful reaction.

Part 1: Troubleshooting Guide

This section addresses specific problems you may encounter during the hydration of (3,4,5-Trifluoro-phenyl)-propynoic acid.

Issue 1: Low Yield of the Desired Ketone and Formation of Multiple Byproducts

Symptoms:

  • Complex reaction mixture observed by TLC, GC-MS, or NMR.

  • The desired β-keto acid is a minor component.

  • Significant amounts of starting material remain unreacted.

Potential Causes & Troubleshooting Steps:

  • Sub-Optimal Catalyst Choice: Traditional mercury-based catalysts, while effective for some alkynes, can lead to a variety of side products and pose significant environmental risks.[1][2][3] Modern transition metal catalysts, particularly those based on gold or ruthenium, offer milder reaction conditions and improved selectivity.[3][4][5]

    • Recommendation: Screen a panel of catalysts. Gold(I) complexes, such as (Ph3P)AuCl/AgSbF6, are well-regarded for their ability to activate alkynes towards nucleophilic attack under mild conditions.[1][6] For anti-Markovnikov hydration to yield an aldehyde, ruthenium catalysts are the standard.[7][8][9][10]

  • Incorrect Regioselectivity: The hydration of terminal alkynes can proceed via two pathways: Markovnikov addition to yield a methyl ketone, or anti-Markovnikov addition to form an aldehyde.[11][12] The electronic properties of your substrate heavily influence this selectivity.

    • Markovnikov Hydration (Ketone Formation): This is the more common pathway and is typically catalyzed by acid and a mercury(II) salt, or more modernly, with gold or platinum catalysts.[2][13][14][15][16][17] The reaction proceeds through an enol intermediate which tautomerizes to the more stable ketone.[14][16][17]

    • Anti-Markovnikov Hydration (Aldehyde Formation): This outcome requires specific catalytic systems, most notably those based on ruthenium complexes like RuCpCl(dppm) or in-situ catalysts formed from [CpRu(η6-naphthalene)]PF6 and specialized phosphine ligands.[7][8][9][18] Hydroboration-oxidation is another classic method to achieve anti-Markovnikov hydration.[19][20][21]

  • Protodecarboxylation: Propynoic acid derivatives can be susceptible to decarboxylation under thermal or acidic conditions, leading to the formation of (3,4,5-trifluoro-phenyl)acetylene. This byproduct can then undergo hydration itself, leading to a mixture of products.

    • Recommendation: Employ milder reaction conditions. Lower the reaction temperature and use a less acidic catalyst system if possible. The use of buffered solutions or non-acidic catalysts can mitigate this side reaction.

Issue 2: Catalyst Decomposition or Inactivity

Symptoms:

  • The reaction stalls before completion.

  • A color change in the reaction mixture indicates catalyst degradation (e.g., formation of metallic gold or ruthenium black).

Potential Causes & Troubleshooting Steps:

  • Ligand Dissociation: The stability of the catalytic species is often dependent on the coordination of ligands. In solution, ligand dissociation can lead to catalyst aggregation and deactivation.

    • Recommendation: For in-situ catalyst preparations, ensure the correct stoichiometry of the metal precursor and ligand. The use of bidentate or chelating ligands can enhance catalyst stability.

  • Solvent Effects: The choice of solvent can significantly impact catalyst stability and activity.

    • Recommendation: Protic solvents can sometimes interfere with the catalyst. Consider using aprotic solvents or a biphasic system. For some ruthenium-catalyzed hydrations, co-solvents like acetone or 2-propanol have proven effective. *[18] Presence of Impurities: Impurities in the starting material or solvent can poison the catalyst.

    • Recommendation: Ensure all reagents and solvents are of high purity and are appropriately dried and degassed.

Part 2: Frequently Asked Questions (FAQs)

Q1: What is the expected regioselectivity for the hydration of (3,4,5-Trifluoro-phenyl)-propynoic acid?

A1: The strong electron-withdrawing nature of the 3,4,5-trifluorophenyl group makes the internal alkyne carbon more electrophilic. Therefore, under standard acid-catalyzed or gold-catalyzed conditions, Markovnikov hydration is expected to be the major pathway, leading to the formation of the corresponding β-keto acid. H[13][22]owever, achieving high regioselectivity can still be challenging, and optimization of the catalyst and reaction conditions is crucial.

[23][24]Q2: Can I use hydroboration-oxidation for this substrate?

A2: Yes, hydroboration-oxidation is a viable method for achieving anti-Markovnikov hydration to produce the corresponding α,β-unsaturated aldehyde. I[19][20]t is important to use a sterically hindered borane reagent, such as disiamylborane or 9-BBN, to prevent double addition to the alkyne. T[16][21]he initial enol product will tautomerize to the aldehyde.

[19]Q3: Are there any "green" or more environmentally friendly methods for this hydration?

A3: Absolutely. The move away from toxic mercury catalysts is a significant step in this direction. G[4]old and ruthenium catalysts are effective at much lower loadings and are generally less toxic. F[3][5]urthermore, performing the reaction in greener solvents, such as water or PEG-400, has been successfully demonstrated for some alkyne hydrations. T[1][5][25]he use of recyclable catalysts is also an active area of research.

[25]Q4: How can I monitor the progress of the reaction?

A4: The reaction can be conveniently monitored by Thin Layer Chromatography (TLC), Gas Chromatography (GC), or High-Performance Liquid Chromatography (HPLC). The disappearance of the starting material and the appearance of the product can be tracked over time. For quantitative analysis, taking aliquots from the reaction mixture and analyzing them by GC or HPLC with an internal standard is recommended.

Q5: What are the key safety precautions I should take when working with this reaction?

A5: Standard laboratory safety practices should always be followed. This includes wearing appropriate personal protective equipment (PPE) such as safety glasses, lab coat, and gloves. Many of the catalysts and reagents used can be toxic or corrosive. Always handle them in a well-ventilated fume hood. Reactions should be conducted behind a safety shield, especially if there is a risk of pressure buildup.

Part 3: Experimental Protocols & Data

Protocol 1: Gold-Catalyzed Markovnikov Hydration

This protocol is designed to favor the formation of the β-keto acid.

Materials:

  • (3,4,5-Trifluoro-phenyl)-propynoic acid

  • (Ph3P)AuCl (1 mol%)

  • AgSbF6 (1 mol%)

  • Dioxane/Water (10:1 v/v)

  • Inert atmosphere (Nitrogen or Argon)

Procedure:

  • To a flame-dried flask under an inert atmosphere, add (3,4,5-Trifluoro-phenyl)-propynoic acid (1.0 eq).

  • Dissolve the starting material in the dioxane/water solvent mixture.

  • In a separate vial, dissolve (Ph3P)AuCl (0.01 eq) and AgSbF6 (0.01 eq) in a small amount of dioxane.

  • Add the catalyst solution to the reaction flask.

  • Stir the reaction at room temperature and monitor its progress by TLC or HPLC.

  • Upon completion, quench the reaction with a saturated aqueous solution of NaHCO3.

  • Extract the product with ethyl acetate.

  • Dry the organic layer over anhydrous MgSO4, filter, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography.

Protocol 2: Ruthenium-Catalyzed Anti-Markovnikov Hydration

This protocol is designed to favor the formation of the corresponding aldehyde.

Materials:

  • (3,4,5-Trifluoro-phenyl)-propynoic acid

  • [CpRu(η6-naphthalene)]PF6 (2 mol%)

  • 6-Mesityl-2-diphenylphosphinopyridine ligand (2.2 mol%)

  • Aqueous acetone (10:1 v/v)

  • Inert atmosphere (Nitrogen or Argon)

Procedure:

  • In a Schlenk flask under an inert atmosphere, combine [CpRu(η6-naphthalene)]PF6 (0.02 eq) and the phosphine ligand (0.022 eq).

  • Add degassed aqueous acetone and stir at 50°C for 1 hour to form the active catalyst.

  • Add (3,4,5-Trifluoro-phenyl)-propynoic acid (1.0 eq) to the catalyst solution.

  • Heat the reaction mixture to 80°C and monitor by GC or TLC.

  • Once the starting material is consumed, cool the reaction to room temperature.

  • Remove the solvent under reduced pressure.

  • Purify the resulting aldehyde by flash column chromatography.

Table 1: Comparison of Catalytic Systems for Alkyne Hydration
Catalyst SystemRegioselectivityTypical ConditionsAdvantagesDisadvantages
HgSO₄ / H₂SO₄Markovnikov[2][14] Aqueous acid, 60-100°CWell-established, often high-yieldingHighly toxic, harsh conditions, environmental concerns
(Ph₃P)AuCl / AgSbF₆Markovnikov[1] Organic solvent/water, RT-80°CMild conditions, high functional group toleranceCan be expensive, silver salts are light-sensitive
RuCpCl(dppm)anti-Markovnikov[7][8] 2-propanol/water, 100°CHigh selectivity for aldehydes, clean reactionsHigher temperatures may be required
Hydroboration-Oxidationanti-Markovnikov[19][20] THF, then H₂O₂/NaOHExcellent selectivity, avoids transition metalsStoichiometric borane reagents required, sensitive to air and moisture

Logical Relationship Diagram:

G sub (3,4,5-Trifluoro-phenyl)-propynoic acid markovnikov Markovnikov Hydration sub->markovnikov anti_markovnikov Anti-Markovnikov Hydration sub->anti_markovnikov ketone β-Keto Acid Product markovnikov->ketone au_pt Au(I) or Pt(II) Catalysis markovnikov->au_pt hg Hg(II)/Acid Catalysis markovnikov->hg aldehyde Aldehyde Product anti_markovnikov->aldehyde ru Ru(II) Catalysis anti_markovnikov->ru hydroboration Hydroboration-Oxidation anti_markovnikov->hydroboration

Caption: Reaction pathways for the hydration of the target alkyne.

References

  • Suzuki, T., Tokunaga, M., & Wakatsuki, Y. (2001). Ruthenium Complex-Catalyzed anti-Markovnikov Hydration of Terminal Alkynes. Organic Letters, 3(5), 735–737. [Link]

  • Suzuki, T., Tokunaga, M., & Wakatsuki, Y. (2001). Ruthenium Complex-Catalyzed anti-Markovnikov Hydration of Terminal Alkynes. Organic Letters, 3(5), 735-737. [Link]

  • Gockel, B., & Krause, N. (2006). Highly Active in Situ Catalysts for Anti-Markovnikov Hydration of Terminal Alkynes. Organic Letters, 8(20), 4485–4488. [Link]

  • Dankwardt, J. W. (2004). A General Bifunctional Catalyst for the Anti-Markovnikov Hydration of Terminal Alkynes to Aldehydes Gives Enzyme-Like Rate and Selectivity Enhancements. Journal of the American Chemical Society, 126(42), 13624–13625. [Link]

  • Various Authors. (n.d.). Ruthenium(II)-Catalyzed Hydration of Terminal Alkynes in PEG-400 - ResearchGate. Retrieved from [Link]

  • Dierkes, P., & Ragaini, F. (2011). Mechanistic investigation of the Ru-catalyzed hydroamidation of terminal alkynes. Journal of the American Chemical Society, 133(23), 8962–8975. [Link]

  • Leah4sci. (2025, October 17). Hydration of Alkynes Explained | Markovnikov vs. Anti-Markovnikov [Video]. YouTube. [Link]

  • Muzart, J. (2020). Gold-Catalyzed Intermolecular Alkyne Hydrofunctionalizations—Mechanistic Insights. Catalysts, 10(10), 1195. [Link]

  • The Organic Chemistry Tutor. (2019, January 3). anti-Markovnikov alkyne hydration [Video]. YouTube. [Link]

  • Alabugin, I., Gonzalez-Rodriguez, E., Kawade, R. K., & Vasilevsky, S. F. (n.d.). Markovnikov (top) and anti-Markovnikov (bottom) hydration of alkynes converts them into either ketones or aldehydes, respectively. - ResearchGate. Retrieved from [Link]

  • Tokunaga, M., Wakatsuki, Y., et al. (1998). The First Anti-Markovnikov Hydration of Terminal Alkynes: Formation of Aldehydes Catalyzed by a Ruthenium(II)/Phosphane Mixture. Angewandte Chemie International Edition, 37(20), 2867-2869. [Link]

  • Chemistry Steps. (2024, November 8). Addition of Water to Alkenes. [Link]

  • LibreTexts Chemistry. (2020, May 30). 10.5: Hydration of Alkynes for Anti-Markovnikov Products. [Link]

  • Chemistry Steps. (n.d.). Acid Catalyzed Hydration of Alkynes with Practice Problems. Retrieved from [Link]

  • LibreTexts Chemistry. (2024, March 18). 9.4: Hydration of Alkynes. [Link]

  • OpenOChem Learn. (n.d.). Hydration. Retrieved from [Link]

  • JoVE. (2023, April 30). Video: Alkynes to Aldehydes and Ketones: Acid-Catalyzed Hydration. [Link]

  • Blumenthal, M., & Schmidbaur, H. (2013). Gold(III) Alkyne Complexes: Bonding and Reaction Pathways. Angewandte Chemie International Edition, 52(21), 5498–5501. [Link]

  • Hashmi, A. S. K. (2007). Gold(I)-Catalyzed Activation of Alkynes for the Construction of Molecular Complexity. Chemical Reviews, 107(7), 3180–3211. [Link]

  • Niu, T., et al. (2018). Transformation of Alkynes into Chiral Alcohols via TfOH-Catalyzed Hydration and Ru-Catalyzed Tandem Asymmetric Hydrogenation. Organic Letters, 20(4), 1046–1049. [Link]

  • Chad's Prep. (n.d.). Acid Catalyzed Hydration of Alkynes. Retrieved from [Link]

  • Various Authors. (n.d.). Scheme 1. The catalysts used for the hydration of alkynes. - ResearchGate. Retrieved from [Link]

  • Sherry, B. D., & Toste, F. D. (2008). Regioselectivity in the Au-catalyzed hydration and hydroalkoxylation of alkynes. Chemical Communications, (23), 2661-2673. [Link]

  • Royal Society of Chemistry. (n.d.). Regioselectivity in the Au-catalyzed hydration and hydroalkoxylation of alkynes. Retrieved from [Link]

  • Various Authors. (n.d.). Gold-catalyzed hydroalkoxylation of alkynes: reaction mechanism in... - ResearchGate. Retrieved from [Link]

  • Ashenhurst, J. (2013, May 14). Hydration and Oxymercuration of Alkynes. Master Organic Chemistry. [Link]

  • Michelet, V., & Genet, J.-P. (2023). Hydration of Unsymmetrical Internal Alkynes: Factors Governing the Regioselectivity. ACS Catalysis, 13(15), 10359–10382. [Link]

  • Singh, A., & Kumar, S. (2023). Facile Photochemical/Thermal Assisted Hydration of Alkynes Catalysed under Aqueous Media by a Chalcogen Stabilized, Robust, Economical, and Reusable Fe3Se2(CO)9 Cluster. Molecules, 28(11), 4363. [Link]

  • LibreTexts Chemistry. (2024, September 30). 9.4: Hydration of Alkynes. [Link]

  • Various Authors. (2020, December 29). Are alkynes electron withdrawing? - Quora. [Link]

  • OpenStax. (n.d.). 9.4 Hydration of Alkynes – Organic Chemistry: A Tenth Edition. Retrieved from [Link]

  • Various Authors. (n.d.). Spectroscopy of Hydrothermal Reactions 16: Kinetics of Decarboxylation/Hydrolysis of Methyl Propiolate Ester and Decarboxylation of Propiolic Acid at 150−210 °C and 275 Bar - ResearchGate. Retrieved from [Link]

  • Lee, J. L., et al. (2020). Suppressing carboxylate nucleophilicity with inorganic salts enables selective electrocarboxylation without sacrificial anodes. Nature Communications, 11(1), 5340. [Link]

  • Gordon, M. S., et al. (2025, January 11). Hydrolysis Reactions of p-Nitrophenyl Trifluoroacetate and S-Ethyl Trifluorothioacetate. Molecules, 30(2), 268. [Link]

  • Pritzl, D., et al. (2018). Quantification of PF5 and POF3 from Side Reactions of LiPF6 in Li-Ion Batteries. Journal of The Electrochemical Society, 165(13), A3145–A3152. [Link]

  • Various Authors. (n.d.). 3-[4-(Trifluoromethyl)phenyl]propanoic acid - PMC. Retrieved from [Link]

  • Google Patents. (2013, June 6). WO2013079785A1 - Method for recovering and purifying propionic acid.
  • Wikipedia. (n.d.). Carboxylic acid. Retrieved from [Link]

  • Jäger, M., et al. (2024). Probing binding-site preferences in a propiolic acid complex with water at 0.4 K. Physical Chemistry Chemical Physics, 26(1), 108-115. [Link]

Sources

Optimization

Technical Support Center: Handling &amp; Storage of (3,4,5-Trifluoro-phenyl)-propynoic Acid

Welcome to the Technical Support Center for (3,4,5-Trifluoro-phenyl)-propynoic acid (CAS: 1341759-68-9)[1]. As a highly reactive fluorinated alkyne conjugated with a carboxylic acid, this compound requires strict environ...

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center for (3,4,5-Trifluoro-phenyl)-propynoic acid (CAS: 1341759-68-9)[1]. As a highly reactive fluorinated alkyne conjugated with a carboxylic acid, this compound requires strict environmental controls to maintain structural integrity. This guide provides researchers and drug development professionals with field-proven, self-validating protocols to prevent degradation, ensuring high reproducibility in downstream synthetic or biological assays.

Part 1: Troubleshooting & FAQs

Q1: Why does my sample show terminal alkyne impurities (3,4,5-trifluorophenylacetylene) over time? A1: The appearance of the terminal alkyne is the direct result of spontaneous decarboxylation (loss of CO₂). Propiolic acid derivatives possess highly acidic carboxyl protons adjacent to an electron-rich triple bond. In the presence of ambient moisture, water molecules mediate the transfer of the acidic proton to the α-carbon, stabilizing the transition state and accelerating decarboxylation even at relatively low temperatures[2]. The electron-withdrawing nature of the 3,4,5-trifluorophenyl ring further polarizes the molecule, making strict anhydrous storage critical to prevent this degradation pathway.

Q2: What are the optimal long-term storage conditions for the solid powder? A2: The solid must be stored at 2–8°C (or -20°C for extended multi-year storage) in a tightly sealed container under an inert atmosphere (Argon or Nitrogen)[3].

  • Causality: Lowering the temperature reduces the kinetic energy available to overcome the activation barrier for C-C bond cleavage. The inert atmosphere prevents moisture ingress (halting water-mediated proton transfer) and oxidative degradation[2].

Q3: Can I store this compound as a stock solution (e.g., in DMSO or Water) for extended periods? A3: No. Storing propiolic acids in solution—especially in hygroscopic solvents like DMSO or aqueous buffers—drastically accelerates degradation. Solvents facilitate the molecular mobility required for the decarboxylation transition state. Furthermore, trace transition metals (e.g., Cu, Pd) commonly found in laboratory solvents can catalyze the formation of unstable metal-propynoate intermediates, which rapidly decompose into terminal alkynes and CO₂ upon mild heating[4][5]. Stock solutions must be prepared fresh immediately prior to use.

Q4: How does light exposure affect the stability of this compound? A4: While thermal decarboxylation is the primary degradation pathway, conjugated alkynes are also sensitive to UV and visible light. Photo-irradiation can sensitize ambient oxygen to form singlet oxygen, which can attack the triple bond via [2+2] cycloaddition, leading to complex photo-cleavage or polymerization[6][7]. Always store the compound in amber glass vials or wrap clear vials in aluminum foil.

G cluster_0 Degradation Triggers A (3,4,5-Trifluoro-phenyl) -propynoic acid H2O Moisture (Proton Transfer) A->H2O Heat Heat >25°C (Kinetic Energy) A->Heat Metals Trace Metals (Catalysis) A->Metals TS Decarboxylation Transition State H2O->TS Heat->TS Metals->TS Product 3,4,5-Trifluoro- phenylacetylene + CO₂ TS->Product

Logical relationship of environmental triggers driving the decarboxylation of propynoic acids.

Part 2: Quantitative Data on Storage Stability

The following table summarizes the expected shelf-life and degradation risks of (3,4,5-Trifluoro-phenyl)-propynoic acid based on environmental conditions.

Storage ConditionAtmosphereContainer TypeEstimated Shelf-LifePrimary Degradation Risk
-20°C Argon / N₂Amber Glass> 2 YearsMinimal to none.
2–8°C Argon / N₂Amber Glass12 MonthsSlow, trace decarboxylation over time[3].
25°C (Benchtop) Ambient AirClear Glass< 1 MonthRapid moisture-mediated decarboxylation & photo-degradation[2][6].
Solution (DMSO/H₂O) Ambient AirAny< 24 HoursSolvent-facilitated proton transfer & metal-catalyzed CO₂ loss[4][5].

Part 3: Experimental Workflow - Aliquoting and Long-Term Storage Protocol

To prevent repeated exposure to atmospheric moisture and freeze-thaw cycles, bulk material should be aliquoted upon receipt. This protocol is designed as a self-validating system to ensure absolute anhydrous conditions.

Step 1: Thermal Equilibration

  • Action: Remove the sealed bulk vial from cold storage and place it inside a vacuum desiccator containing active desiccant (e.g., Drierite) for at least 1 hour before opening.

  • Causality: Opening a cold vial in ambient air causes immediate condensation of atmospheric moisture onto the powder, providing the water molecules necessary to catalyze decarboxylation[2].

  • Self-Validation: Place a humidity indicator card inside the desiccator; the card must read <10% Relative Humidity (RH) and the vial must be visibly at room temperature before the seal is broken.

Step 2: Inert Atmosphere Transfer

  • Action: Transfer the equilibrated vial into an Argon-filled glove box or use a Schlenk line with a positive Argon purge.

  • Causality: Argon is heavier than air and effectively displaces both oxygen and ambient moisture, protecting the highly reactive triple bond.

Step 3: Aliquoting into Amber Vials

  • Action: Weigh single-use experimental amounts (e.g., 10–50 mg) into pre-dried, amber glass vials.

  • Causality: Amber glass blocks UV/Vis light, preventing singlet-oxygen mediated photo-cleavage[6][7]. Aliquoting ensures the bulk material is never repeatedly exposed to freeze-thaw cycles.

Step 4: Sealing and Cold Storage

  • Action: Purge each individual vial with Argon, seal tightly with a PTFE-lined cap, wrap the cap junction with Parafilm, and immediately transfer to a monitored -20°C freezer.

  • Self-Validation: The PTFE liner ensures chemical inertness against the acidic proton, while the Parafilm provides a secondary physical barrier against freezer humidity.

Workflow Step1 1. Thermal Equilibration (Desiccator, 1 hr) Step2 2. Inert Atmosphere Transfer (Argon Purge) Step1->Step2 Step3 3. Single-Use Aliquoting (Amber Glass Vials) Step2->Step3 Step4 4. Multi-Layer Sealing (PTFE Caps + Parafilm) Step3->Step4 Step5 5. Long-Term Cold Storage (-20°C or 2-8°C) Step4->Step5

Step-by-step experimental workflow for the safe aliquoting and storage of propynoic acids.

References

  • INRIM. "Water mediated decarboxylation of ADC, producing propiolic acid". Istituto Nazionale di Ricerca Metrologica. [Link]

  • PNAS. "Copper- and copper–N-heterocyclic carbene-catalyzed C H activating carboxylation of terminal alkynes with CO2 at ambient conditions". Proceedings of the National Academy of Sciences. [Link]

  • MDPI. "Microwave-Assisted Synthesis of Symmetrical 1,4-Disubstituted Bis-1H-1,2,3-triazoles Using Copper N-Heterocyclic Carbene Catalysts". MDPI. [Link]

  • NIH. "Visible light-Activated Prodrug System with a Novel Heavy-atom-Free Photosensitizer". National Institutes of Health.[Link]

  • NIH. "Visible Light Controlled Release of Anticancer Drug through Double Activation of Prodrug". National Institutes of Health. [Link]

Sources

Troubleshooting

Technical Support Center: Troubleshooting (3,4,5-Trifluoro-phenyl)-propynoic Acid Amidation

Welcome to the Advanced Application Support guide for the amidation of highly deactivated, sterically demanding alkyne-carboxylic acids. This guide is specifically engineered for researchers and drug development professi...

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Advanced Application Support guide for the amidation of highly deactivated, sterically demanding alkyne-carboxylic acids. This guide is specifically engineered for researchers and drug development professionals working with the (3,4,5-trifluoro-phenyl)-propynoic acid motif, a critical building block in the synthesis of modern therapeutics such as anthelmintic depsipeptides[1].

Mechanistic Overview: The Root of the Coupling Challenge

Coupling (3,4,5-trifluoro-phenyl)-propynoic acid with sterically hindered amines presents a dual kinetic challenge:

  • Electronic Deactivation & Competing Pathways: The 3,4,5-trifluorophenyl group is powerfully electron-withdrawing via inductive effects. This polarization extends through the rigid, sp -hybridized alkyne, rendering the β -carbon highly electrophilic. If the desired amidation at the carbonyl is kinetically slow, the amine will instead undergo a conjugate nucleophilic attack (Michael addition) at the alkyne, forming unwanted enamine side products.

  • Steric Clashing in the Transition State: While the propynoic acid itself is linear, traditional coupling reagents (like EDC/HOBt) generate bulky active ester intermediates. When reacting with a hindered secondary amine, the steric clash at the Bürgi-Dunitz trajectory angle severely retards the reaction rate, giving the competing Michael addition pathway time to dominate.

Pathway A 3,4,5-Trifluorophenyl- propynoic acid B Active Ester (Bulky Intermediate) A->B Activation D Michael Addition (Side Product) A->D Amine Attack at Alkyne C Desired Amide (Target) B->C Fast Amine Attack B->D Slow Coupling (Steric Clash)

Reaction pathways highlighting desired amidation vs. Michael addition side reactions.

Troubleshooting Q&A (FAQs)

Q1: I am getting very low yields (<40%) and a complex mixture when coupling with a bulky secondary amine using standard EDC/HOBt. What is happening? A1: The EDC/HOBt system forms an OBt active ester that is relatively stable but sterically demanding. Because your amine is hindered, the nucleophilic attack at the carbonyl is kinetically suppressed. This delay allows the amine to attack the highly electrophilic β -carbon of the alkyne instead. Solution: You must increase the electrophilicity of the carbonyl while minimizing the steric bulk of the leaving group. Switch to an acyl chloride method, or use a highly reactive uronium salt like HATU, which has been proven effective for coupling deactivated phenylpropiolic acids[2].

Q2: How do I completely eliminate the Michael addition side product? A2: The key is strict kinetic control via pre-activation . Never mix the acid, amine, and coupling reagent simultaneously. Activate the acid completely at 0 °C to form the active ester/acyl chloride before introducing the amine. Furthermore, use a non-nucleophilic base like N,N-Diisopropylethylamine (DIPEA) instead of triethylamine to minimize base-catalyzed side reactions.

Q3: My propynoic acid seems to be degrading during the reaction, accompanied by slight gas evolution. Is it decarboxylating? A3: Yes. Propynoic acids are highly prone to decarboxylation under basic conditions, especially when subjected to heat. Solution: Strictly maintain the reaction temperature between 0 °C and ambient room temperature (20–25 °C). Avoid prolonged exposure to strong bases or elevated temperatures.

DecisionTree Start Amidation Issue Q1 Sterically Hindered Amine? Start->Q1 S1 Use Acid Chloride Method Q1->S1 Yes Q2 Michael Addition Observed? Q1->Q2 No S2 Pre-activate Acid at 0°C Q2->S2 Yes S3 Use HATU/HOAt Protocol Q2->S3 No

Troubleshooting decision tree for optimizing propynoic acid amidation workflows.

Reagent Selection & Quantitative Data

To overcome steric hindrance, selecting the correct activation intermediate is critical. The table below summarizes the expected performance of various coupling strategies based on empirical data from hindered aryl alkynyl acid amidations[3].

Coupling MethodActivation IntermediateSteric ToleranceRisk of Michael AdditionExpected Yield
Oxalyl Chloride / DMF Acyl ChlorideVery HighLow (if pre-formed)>85%
HATU / DIPEA OAt EsterHighModerate70–85%
COMU / DIPEA Oxyma EsterHighModerate75–85%
EDC / HOBt OBt EsterLowHigh<40%

Validated Experimental Protocols

The following protocols are designed as self-validating systems , ensuring that you can verify the success of the activation step before risking your valuable amine.

Protocol A: In Situ Acyl Chloride Generation (For Extreme Steric Hindrance)

Causality: The acyl chloride is the smallest and most reactive electrophile possible. By using oxalyl chloride with catalytic DMF (forming the Vilsmeier-Haack reagent), you bypass the bulky transition states associated with standard peptide coupling reagents.

  • Setup: Dissolve (3,4,5-trifluoro-phenyl)-propynoic acid (1.0 eq) in anhydrous Dichloromethane (DCM) (0.1 M) under an inert argon atmosphere.

  • Catalysis: Add 2-3 drops of anhydrous DMF. Cool the mixture to 0 °C using an ice bath.

  • Activation: Add Oxalyl Chloride (1.5 eq) dropwise over 5 minutes. Stir at 0 °C for 30 minutes, then warm to room temperature for 1 hour.

  • Self-Validation Check: Remove a 5 µL aliquot and quench it into 100 µL of anhydrous methanol. Analyze via LCMS. Success is indicated by the complete disappearance of the starting acid mass and the appearance of the corresponding methyl ester mass.

  • Concentration: Concentrate the reaction mixture under reduced pressure to remove excess oxalyl chloride and HCl gas. Re-dissolve the resulting acyl chloride in anhydrous DCM and cool back to 0 °C.

  • Coupling: In a separate vial, dissolve the sterically hindered amine (1.1 eq) and DIPEA (3.0 eq) in DCM. Add this solution dropwise to the acyl chloride at 0 °C.

  • Completion: Stir for 2 hours, allowing the reaction to slowly reach room temperature. Quench with saturated aqueous NaHCO₃ and extract with DCM.

Protocol B: HATU-Mediated Coupling (For Moderate Hindrance & Chemoselectivity)

Causality: HATU forms an OAt active ester. The nitrogen at the 7-position of the HOAt ring provides a neighboring group effect (intramolecular hydrogen bonding) that accelerates the nucleophilic attack of the amine, effectively overcoming moderate steric barriers without the harsh conditions of acyl chlorides[2].

  • Setup: Dissolve (3,4,5-trifluoro-phenyl)-propynoic acid (1.0 eq) and HATU (1.2 eq) in anhydrous DMF (0.2 M) under argon.

  • Pre-Activation: Cool to 0 °C. Add DIPEA (3.0 eq) dropwise. The solution will typically turn a deep yellow/orange, indicating the formation of the active OAt ester. Stir at 0 °C for exactly 15 minutes.

  • Self-Validation Check: Spot the reaction on a TLC plate against the starting acid. The active ester will appear as a distinct, less polar spot.

  • Coupling: Add the amine (1.1 eq) dropwise. Maintain the temperature at 0 °C for 1 hour to suppress Michael addition, then allow it to warm to room temperature and stir for an additional 4 hours.

  • Workup: Dilute with Ethyl Acetate and wash extensively with 5% aqueous LiCl (3x) to remove the DMF, followed by 1M HCl, saturated NaHCO₃, and brine.

Sources

Reference Data & Comparative Studies

Validation

A Comparative Analysis of the Reactivity of (3,4,5-Trifluoro-phenyl)-propynoic Acid and Phenylpropynoic Acid

A Technical Guide for Researchers in Drug Development In the landscape of pharmaceutical development and materials science, the strategic modification of molecular scaffolds is paramount to tuning chemical properties and...

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Author: BenchChem Technical Support Team. Date: April 2026

A Technical Guide for Researchers in Drug Development

In the landscape of pharmaceutical development and materials science, the strategic modification of molecular scaffolds is paramount to tuning chemical properties and enhancing biological activity. The substitution of hydrogen atoms with fluorine has emerged as a powerful tool in this endeavor. This guide provides an in-depth comparison of the reactivity of (3,4,5-Trifluoro-phenyl)-propynoic acid and its non-fluorinated analog, phenylpropynoic acid. We will explore how the presence of three fluorine atoms on the phenyl ring profoundly influences the molecule's electronic properties and, consequently, its reactivity in key chemical transformations.

Introduction: The Impact of Fluorine Substitution

Phenylpropynoic acid serves as a versatile building block in organic synthesis. The introduction of three fluorine atoms to the 3, 4, and 5 positions of the phenyl ring in (3,4,5-Trifluoro-phenyl)-propynoic acid creates a molecule with significantly altered electronic characteristics. Fluorine is the most electronegative element, and its strong electron-withdrawing inductive effect (-I) is a dominant factor in modifying the reactivity of the aromatic ring and the propynoic acid moiety.[1][2] This guide will dissect these differences through a comparative analysis of their acidity and performance in fundamental reactions such as esterification, amidation, and cycloadditions.

Physicochemical Properties: A Head-to-Head Comparison

The distinct electronic environments of (3,4,5-Trifluoro-phenyl)-propynoic acid and phenylpropynoic acid give rise to different physicochemical properties. A summary of these key parameters is presented below.

Property(3,4,5-Trifluoro-phenyl)-propynoic acidPhenylpropynoic acid
Molecular Formula C₉H₃F₃O₂C₉H₆O₂
Molecular Weight 204.15 g/mol [3]146.14 g/mol [4]
pKa Estimated to be significantly lower than phenylpropynoic acid due to the strong -I effect of the fluorine atoms.~2.18
Appearance Likely a solid at room temperature.White to off-white crystalline solid.[4]
Solubility Expected to have altered solubility profiles in organic solvents compared to the non-fluorinated analog.Soluble in many organic solvents.

The Inductive Effect and Acidity

The acidity of a carboxylic acid is a direct reflection of the stability of its conjugate base, the carboxylate anion. The three fluorine atoms on the phenyl ring of (3,4,5-Trifluoro-phenyl)-propynoic acid exert a powerful electron-withdrawing inductive effect.[1] This effect pulls electron density away from the carboxylate group, delocalizing and stabilizing the negative charge.[5][6] Consequently, (3,4,5-Trifluoro-phenyl)-propynoic acid is a significantly stronger acid than phenylpropynoic acid. This enhanced acidity has profound implications for its reactivity, particularly in reactions where the carboxylate anion is an intermediate or the protonated carboxylic acid is a reactant.

The Hammett equation provides a quantitative measure of the electronic influence of substituents on the reactivity of aromatic compounds.[7][8] The sigma (σ) constants for fluorine substituents are positive, indicating their electron-withdrawing nature.[9][10] The cumulative effect of three fluorine atoms in the meta and para positions results in a substantial increase in the acidity of the carboxylic acid.

Comparative Reactivity in Key Transformations

The electronic differences between the two molecules manifest in their reactivity profiles. Here, we examine three common and important reaction types in drug development and organic synthesis.

Esterification

Esterification of carboxylic acids is a fundamental transformation. The rate of acid-catalyzed esterification is often dependent on the electrophilicity of the carbonyl carbon. The strong electron-withdrawing effect of the trifluorinated phenyl ring in (3,4,5-Trifluoro-phenyl)-propynoic acid makes its carbonyl carbon more electron-deficient and therefore more susceptible to nucleophilic attack by an alcohol. This suggests that under similar acidic conditions, (3,4,5-Trifluoro-phenyl)-propynoic acid will likely undergo esterification at a faster rate than phenylpropynoic acid.

Experimental Protocol: Comparative Esterification

This protocol outlines a general procedure for comparing the esterification rates of the two acids.

Esterification_Workflow cluster_reactants Reactant Preparation cluster_reaction Reaction cluster_workup Work-up & Purification Acid Carboxylic Acid (Phenylpropynoic acid or (3,4,5-Trifluoro-phenyl)-propynoic acid) ReactionVessel Combine reactants in a suitable solvent (e.g., Toluene) Acid->ReactionVessel Alcohol Alcohol (e.g., Ethanol) Alcohol->ReactionVessel Catalyst Acid Catalyst (e.g., H₂SO₄) Catalyst->ReactionVessel Heat Heat to reflux ReactionVessel->Heat Monitor Monitor reaction progress by TLC or GC Heat->Monitor Quench Quench with NaHCO₃ (aq) Monitor->Quench Extract Extract with an organic solvent (e.g., Ethyl Acetate) Quench->Extract Dry Dry organic layer (e.g., Na₂SO₄) Extract->Dry Purify Purify by column chromatography Dry->Purify

Caption: A generalized workflow for the comparative esterification of phenylpropynoic acids.

Amidation

Amide bond formation is a cornerstone of peptide synthesis and the creation of many pharmaceutical agents. Similar to esterification, the increased electrophilicity of the carbonyl carbon in (3,4,5-Trifluoro-phenyl)-propynoic acid is expected to facilitate its reaction with amines. The use of coupling reagents, such as carbodiimides, is common in amidation reactions.[11] The enhanced acidity of the fluorinated acid can influence the choice of coupling agent and reaction conditions.

Experimental Protocol: Comparative Amidation

The following protocol provides a framework for comparing the amidation of the two acids.

Amidation_Workflow cluster_reactants Reactant Preparation cluster_reaction Reaction cluster_workup Work-up & Purification Acid Carboxylic Acid (Phenylpropynoic acid or (3,4,5-Trifluoro-phenyl)-propynoic acid) ReactionVessel Combine reactants in a suitable solvent (e.g., DCM, DMF) Acid->ReactionVessel Amine Amine (e.g., Benzylamine) Amine->ReactionVessel CouplingAgent Coupling Agent (e.g., EDC, DCC) CouplingAgent->ReactionVessel Base Base (e.g., DIPEA) Base->ReactionVessel Stir Stir at room temperature ReactionVessel->Stir Monitor Monitor reaction progress by TLC or LC-MS Stir->Monitor Filter Filter to remove urea byproduct (if DCC is used) Monitor->Filter Wash Wash with dilute acid and base Filter->Wash Dry Dry organic layer (e.g., MgSO₄) Wash->Dry Purify Purify by column chromatography Dry->Purify

Caption: A standard workflow for the comparative amidation of phenylpropynoic acids.

Cycloaddition Reactions

The electron-deficient nature of the alkyne in (3,4,5-Trifluoro-phenyl)-propynoic acid makes it a more reactive dienophile in Diels-Alder reactions and a better dipolarophile in 1,3-dipolar cycloadditions compared to phenylpropynoic acid.[12][13] The electron-withdrawing trifluorophenyl group lowers the energy of the alkyne's Lowest Unoccupied Molecular Orbital (LUMO), facilitating its interaction with the Highest Occupied Molecular Orbital (HOMO) of a diene or a 1,3-dipole.[14] This enhanced reactivity can lead to higher yields and milder reaction conditions.

Conclusion

The presence of three fluorine atoms on the phenyl ring of (3,4,5-Trifluoro-phenyl)-propynoic acid dramatically alters its electronic properties and reactivity compared to the parent phenylpropynoic acid. The strong inductive electron-withdrawing effect of the fluorine atoms leads to a significant increase in acidity and enhances the electrophilicity of the carbonyl and alkyne functionalities. These electronic modifications translate to potentially faster reaction rates in esterification and amidation reactions, and increased reactivity in cycloaddition reactions. For researchers and scientists in drug development, understanding these reactivity differences is crucial for the rational design and synthesis of novel therapeutic agents with tailored properties.

References

  • Wikipedia. Phenylpropanoic acid. [Link]

  • ResearchGate. Effect of additives on the amidation of 3-phenyl- propanoic acid (1) with L-Glu-OH (2e) a). [Link]

  • Pharmaguideline. Acidity, Effect of Substituents on Acidity and Important Reactions of Benzoic Acid. [Link]

  • Organic Syntheses. Phenylpropiolic Acid. [Link]

  • Cheméo. Chemical Properties of Phenylpropiolic acid (CAS 637-44-5). [Link]

  • ResearchGate. Hammett constants σ for fluoro-substituents. [Link]

  • Organic Syntheses. 2-phenylpropionic acid. [Link]

  • Quora. Why do electron withdrawing groups increase the acidity of carboxylic acids? [Link]

  • PMC. Design, synthesis, and evaluation of novel 2-phenylpropionic acid derivatives as dual COX inhibitory-antibacterial agents. [Link]

  • FooDB. Showing Compound 3-Phenylpropanoic acid (FDB008271). [Link]

  • ACS Publications. Crystallization-Induced Chiral Inversion As the Key Step for Synthesis of (S)-2-Acetylthio-3-phenylpropanoic Acid from l-Phenylalanine. [Link]

  • Chemistry LibreTexts. 20.4: Substituent Effects on Acidity. [Link]

  • Google Patents. DE102005019889A1 - Preparation of medium-chain alkyl esters of phenylpropanoic or phenylpropenoic acids, useful as lipophilic antioxidants for e.g.
  • ResearchGate. Esterification of 3-phenylpropionic acid (R1) and heptanoic acid (R2)... [Link]

  • NC State University Libraries. 20.4 Substituent Effects on Acidity – Organic Chemistry: A Tenth Edition – OpenStax adaptation 1. [Link]

  • A Survey of Hammett Substituent Constants and Resonance and Field Parameters. [Link]

  • MDPI. On the Question of the Regio-, Stereoselectivity and the Molecular Mechanism of the (3+2) Cycloaddition Reaction Between (Z)-C-Phenyl-N-alkyl(phenyl)nitrones and (E)-3-(Methylsulfonyl)-propenoic Acid Derivatives. [Link]

  • Wikipedia. Hammett equation. [Link]

  • PMC. Effects of fluorine bonding and nonbonding interactions on 19F chemical shifts. [Link]

  • Chemistry LibreTexts. 2.6: delta and Hammett's sigma constants. [Link]

  • 3-(3,4,5-TRIFLUOROPHENYL)PROPIONIC ACID — Chemical Substance Information. [Link]

  • ACS Publications. General and Scalable Amide Bond Formation with Epimerization-Prone Substrates Using T3P and Pyridine. [Link]

  • Organic Syntheses. (3,4,5-trifluorophenyl)boronic acid. [Link]

  • ResearchGate. Esterification of 2-bromo-3-phenylpropanoic acid ; methyl 2-bromo-3-phenylpropanoate. [Link]

  • Google Patents. The one pot process technique of 3- amino -3- phenylpropionic acid esters.
  • PubMed. Phenylpropanoid acid esters from Korean propolis and their antioxidant activities. [Link]

  • Two-Step Flow Amidation of Natural Phenolic Acids as Antiradical and Antimicrobial Agents. [Link]

  • ResearchGate. (3,4,5-Trifluorophenyl)Boronic Acid-Catalyzed Amide Formation From Carboxylic Acids and Amines: N-Benzyl-4-Phenylbutyramide. [Link]

  • Google Patents. CN105503569A - Synthetic method for Netupitant intermediate 2-(3,5-bi-trifluoromethyl-phenyl)-2-methyl-propionic acid.
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  • MDPI. Facile Amidation of Non-Protected Hydroxycinnamic Acids for the Synthesis of Natural Phenol Amides. [Link]

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  • MDPI. Identification of 3-[(4-Acetylphenyl)(4-Phenylthiazol-2-Yl)Amino]Propanoic Acid Derivatives as Promising Scaffolds for the Development of Novel Anticancer Candidates Targeting SIRT2 and EGFR. [Link]

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  • Vaia. An acid–base reaction of (R)-sec-butylamine with a racemic mixture of 2-phenylpropanoic acid forms two products having different melting points and somewhat different solubilities. Draw the structure of these two products. Assign R and S to any stereogenic centers in the products. How are the two products related? Choose from enantiomers, diastereomers, constitutional isomers, or not isomers. [Link]

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Comparative

A Comparative Guide to a Validated HPLC Method for Quantifying (3,4,5-Trifluoro-phenyl)-propynoic Acid Purity

A Senior Application Scientist's Perspective on Method Development and Validation for a Novel Pharmaceutical Intermediate In the landscape of pharmaceutical development, the purity of active pharmaceutical ingredients (A...

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Author: BenchChem Technical Support Team. Date: April 2026

A Senior Application Scientist's Perspective on Method Development and Validation for a Novel Pharmaceutical Intermediate

In the landscape of pharmaceutical development, the purity of active pharmaceutical ingredients (APIs) and their synthetic intermediates is not merely a quality metric; it is a cornerstone of safety and efficacy. For novel compounds such as (3,4,5-Trifluoro-phenyl)-propynoic acid, a fluorinated aromatic carboxylic acid with potential applications in medicinal chemistry, establishing a robust and reliable analytical method for purity determination is a critical early-stage endeavor. This guide provides an in-depth technical overview of a validated High-Performance Liquid Chromatography (HPLC) method for quantifying the purity of (3,4,5-Trifluoro-phenyl)-propynoic acid, comparing it with potential alternatives and grounding the methodology in established scientific principles and regulatory standards.

The Analytical Challenge: Understanding the Analyte

(3,4,5-Trifluoro-phenyl)-propynoic acid presents a unique analytical challenge due to its chemical structure. The presence of a trifluorinated phenyl group and a propynoic acid moiety dictates its physicochemical properties, which in turn govern its behavior during chromatographic separation.

Structure and Physicochemical Properties:

  • Structure: The molecule consists of a benzene ring substituted with three fluorine atoms at the 3, 4, and 5 positions, and a propynoic acid group.

  • UV Absorbance: The phenylpropynoic acid chromophore is expected to have a strong UV absorbance. Based on similar aromatic compounds, a preliminary UV detection wavelength of around 260-280 nm is proposed.[2][3] This, however, should be experimentally confirmed by obtaining a UV-Vis spectrum of the pure compound.

Method Development: A Rationale-Driven Approach

A reversed-phase HPLC (RP-HPLC) method is the most suitable approach for analyzing a moderately polar compound like (3,4,5-Trifluoro-phenyl)-propynoic acid. The choice of stationary phase, mobile phase, and detection parameters is guided by the analyte's properties.

Proposed HPLC Method Parameters:

ParameterRecommended ConditionRationale
Column C18, 4.6 x 150 mm, 5 µmThe C18 stationary phase provides excellent retention for aromatic compounds through hydrophobic interactions.
Mobile Phase Acetonitrile and 0.1% Phosphoric Acid in WaterAcetonitrile is a common organic modifier in RP-HPLC. Phosphoric acid is used to acidify the mobile phase to a pH well below the estimated pKa of the analyte, ensuring it is in its protonated, non-ionized form for better retention and peak shape.
Elution Mode Isocratic or GradientAn initial isocratic elution with a suitable acetonitrile/water ratio (e.g., 60:40 v/v) can be evaluated. A gradient elution may be necessary to separate impurities with different polarities.
Flow Rate 1.0 mL/minA standard flow rate for a 4.6 mm ID column, providing a good balance between analysis time and efficiency.
Injection Volume 10 µLA typical injection volume for standard HPLC analysis.
Column Temperature 30 °CMaintaining a constant column temperature ensures reproducible retention times.
Detection UV at 260 nm (to be confirmed)Based on the aromatic chromophore. The optimal wavelength should be determined by UV spectral analysis of the analyte.

Method Validation: Ensuring "Fit for Purpose" in Accordance with ICH Q2(R1)

A comprehensive method validation is essential to demonstrate that the analytical method is suitable for its intended purpose, which in this case is the quantitative determination of the purity of (3,4,5-Trifluoro-phenyl)-propynoic acid. The validation will be performed according to the International Council for Harmonisation (ICH) Q2(R1) guidelines.[1][4][5]

dot graph "Validation_Workflow" { rankdir="LR"; node [shape=box, style=filled, fillcolor="#F1F3F4", fontcolor="#202124"]; edge [color="#4285F4"];

subgraph "cluster_MethodDevelopment" { label="Method Development"; style=filled; color="#E8F0FE"; "Method_Optimization" [label="Method Optimization\n(Column, Mobile Phase, etc.)"]; }

subgraph "cluster_Validation" { label="Method Validation (ICH Q2(R1))"; style=filled; color="#E6F4EA"; "Specificity" [label="Specificity\n(Forced Degradation)"]; "Linearity" [label="Linearity"]; "Range" [label="Range"]; "Accuracy" [label="Accuracy"]; "Precision" [label="Precision\n(Repeatability & Intermediate)"]; "DL_QL" [label="DL & QL"]; "Robustness" [label="Robustness"]; }

"Method_Optimization" -> "Specificity" [label="Proceed to Validation"]; "Specificity" -> "Linearity" -> "Range" -> "Accuracy" -> "Precision" -> "DL_QL" -> "Robustness"; } Caption: HPLC Method Validation Workflow.

Validation Parameters and Acceptance Criteria:

Validation ParameterExperimental ApproachAcceptance Criteria
Specificity Analyze blank, placebo (if applicable), and stressed samples (acid, base, oxidation, heat, light).The peak for (3,4,5-Trifluoro-phenyl)-propynoic acid should be free from interference from any degradation products or impurities. Peak purity analysis should confirm homogeneity.
Linearity Analyze a minimum of five concentrations of the reference standard over the expected range.Correlation coefficient (r²) ≥ 0.999. The y-intercept should be close to zero.
Range The range should cover from the reporting level of impurities to 120% of the assay specification.The method should be linear, accurate, and precise within the defined range.
Accuracy Perform recovery studies by spiking a known amount of the reference standard into a sample matrix at three concentration levels (e.g., 80%, 100%, 120%).The mean recovery should be within 98.0% to 102.0%.
Precision Repeatability (Intra-day): Six replicate injections of the same sample. Intermediate Precision (Inter-day): Analysis on different days, with different analysts, and/or different equipment.Repeatability: Relative Standard Deviation (RSD) ≤ 2.0%. Intermediate Precision: RSD ≤ 2.0%.
Detection Limit (DL) Based on signal-to-noise ratio (typically 3:1) or from the standard deviation of the response and the slope of the calibration curve.The DL is the lowest concentration of analyte that can be detected but not necessarily quantitated.
Quantitation Limit (QL) Based on signal-to-noise ratio (typically 10:1) or from the standard deviation of the response and the slope of the calibration curve.The QL is the lowest concentration of analyte that can be determined with acceptable precision and accuracy.
Robustness Intentionally vary method parameters (e.g., mobile phase composition, pH, flow rate, column temperature) and observe the effect on the results.The method should remain unaffected by small, deliberate variations in parameters. System suitability parameters should remain within acceptable limits.

Forced Degradation Studies: Probing the Stability Landscape

Forced degradation studies are a critical component of method validation, as they demonstrate the stability-indicating nature of the HPLC method. These studies involve subjecting the drug substance to harsh conditions to generate potential degradation products.

dot graph "Forced_Degradation_Pathways" { rankdir="TB"; node [shape=ellipse, style=filled, fillcolor="#FCE8E6", fontcolor="#202124"]; edge [color="#EA4335"];

"Analyte" [label="(3,4,5-Trifluoro-phenyl)-\npropynoic acid", fillcolor="#E8F0FE"];

subgraph "cluster_StressConditions" { label="Stress Conditions"; style=filled; color="#F1F3F4"; "Acid" [label="Acidic Hydrolysis\n(e.g., 0.1M HCl, heat)"]; "Base" [label="Basic Hydrolysis\n(e.g., 0.1M NaOH, heat)"]; "Oxidation" [label="Oxidation\n(e.g., 3% H2O2)"]; "Thermal" [label="Thermal\n(e.g., 80°C)"]; "Photolytic" [label="Photolytic\n(UV/Vis light)"]; }

"Analyte" -> "Acid" [label="Degradation"]; "Analyte" -> "Base" [label="Degradation"]; "Analyte" -> "Oxidation" [label="Degradation"]; "Analyte" -> "Thermal" [label="Degradation"]; "Analyte" -> "Photolytic" [label="Degradation"];

"Acid" -> "Degradant_A"; "Base" -> "Degradant_B"; "Oxidation" -> "Degradant_C";

"Degradant_A" [label="Degradation Product(s) A"]; "Degradant_B" [label="Degradation Product(s) B"]; "Degradant_C" [label="Degradation Product(s) C"]; } Caption: Proposed Forced Degradation Pathways.

Experimental Protocols for Forced Degradation:

  • Acidic Hydrolysis: The sample is treated with 0.1 M hydrochloric acid and heated.

  • Basic Hydrolysis: The sample is treated with 0.1 M sodium hydroxide at room temperature or with gentle heating.

  • Oxidative Degradation: The sample is treated with a solution of hydrogen peroxide (e.g., 3%).

  • Thermal Degradation: The solid sample is exposed to high temperature (e.g., 80°C).

  • Photolytic Degradation: The sample is exposed to UV and visible light.

The chromatograms from these stressed samples are then compared to that of an unstressed sample to evaluate the resolution between the parent peak and any degradation products.

Comparison with Alternative Methods

While RP-HPLC is the workhorse for pharmaceutical purity analysis, other methods could be considered, though they present certain disadvantages for this specific application.

MethodAdvantagesDisadvantages for this Application
Gas Chromatography (GC) High resolution for volatile compounds.The analyte is a carboxylic acid and would require derivatization to increase its volatility, adding complexity and potential for error.
Capillary Electrophoresis (CE) High efficiency, low sample and reagent consumption.Can have lower sensitivity and reproducibility compared to HPLC. Method development can be more complex.
Supercritical Fluid Chromatography (SFC) Fast separations, uses environmentally friendly mobile phases.May not provide sufficient retention and selectivity for this polar analyte without significant method development.

The proposed RP-HPLC method offers the best combination of robustness, reproducibility, and ease of implementation for the routine purity analysis of (3,4,5-Trifluoro-phenyl)-propynoic acid in a drug development setting.

Conclusion

The successful development and validation of an HPLC method for quantifying the purity of a novel pharmaceutical intermediate like (3,4,5-Trifluoro-phenyl)-propynoic acid is a multi-faceted process that relies on a deep understanding of the analyte's chemistry, a systematic approach to method development, and rigorous adherence to regulatory guidelines. The RP-HPLC method detailed in this guide, when fully validated, will provide a reliable and robust tool for ensuring the quality and consistency of this important building block in the drug development pipeline. The principles and practices outlined here serve as a comprehensive framework for analytical scientists tasked with the critical responsibility of method development and validation in the pharmaceutical industry.

References

  • International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use. (2005). Validation of Analytical Procedures: Text and Methodology Q2(R1). [Link]

  • U.S. Food and Drug Administration. (2021). Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry. [Link]

  • ChemBK. (2024). Phenylpropiolic acid, (3-Phenylpropynoic acid). [Link]

  • Grokipedia. (n.d.). Phenylpropanoic acid. [Link]

  • FooDB. (2010). Showing Compound 3-Phenylpropanoic acid (FDB008271). [Link]

  • Wikipedia. (n.d.). Phenylpropanoic acid. [Link]

  • PubChem. (n.d.). Phenylpropiolic Acid. [Link]

  • AIP Publishing. (2023). Phenylpropiolic acid isolated in cryogenic nitrogen and xenon matrices: NIR and UV-induced study. [Link]

  • ResearchGate. (2015). Phenylpropiolic acid isolated in cryogenic nitrogen and xenon matrices: NIR and UV-induced study | Request PDF. [Link]

  • SIELC Technologies. (n.d.). Separation of (2S)-2-(Acetylsulfanyl)-3-phenylpropanoic acid on Newcrom R1 HPLC column. [Link]

  • PubMed. (2009). An innovative approach to the analysis of 3-[4-(2-methylpropyl)phenyl]propanoic acid as an impurity of ibuprofen on a carbon-coated zirconia stationary phase. [Link]

  • Polish Journal of Food and Nutrition Sciences. (n.d.). A RAPID HPLC METHOD FOR DETERMINATION OF MAJOR PHENOLIC ACIDS IN PLANT MATERIAL. [Link]

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Validation

Comparing electron-withdrawing effects of trifluoro vs pentafluoro phenylpropynoic acids

An In-Depth Guide to the Comparative Electron-Withdrawing Effects of Trifluoro- vs. Pentafluorophenylpropynoic Acids For researchers and professionals in drug development, the precise modulation of a molecule's physicoch...

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Author: BenchChem Technical Support Team. Date: April 2026

An In-Depth Guide to the Comparative Electron-Withdrawing Effects of Trifluoro- vs. Pentafluorophenylpropynoic Acids

For researchers and professionals in drug development, the precise modulation of a molecule's physicochemical properties is a cornerstone of rational design. The electron-withdrawing capacity of a substituent can profoundly influence a compound's acidity (pKa), reactivity, and interactions with biological targets. Among the most potent electron-withdrawing groups used in medicinal chemistry are polyfluorinated aryl moieties. This guide provides a detailed comparison of the electron-withdrawing effects of two common scaffolds: trifluorophenyl and pentafluorophenyl groups, as applied to a phenylpropynoic acid backbone.

The Foundational Role of Fluorine in Modulating Acidity

Fluorine's high electronegativity makes it a powerful tool for tuning the electronic properties of a molecule. When attached to an aromatic ring, fluorine atoms exert a strong electron-withdrawing inductive effect (-I), pulling electron density away from the ring system.[1] This inductive effect is key to stabilizing the conjugate base (carboxylate anion) that forms upon deprotonation of a carboxylic acid. By delocalizing the negative charge, the substituent increases the thermodynamic stability of the anion, thereby lowering the acid dissociation constant (pKa) and increasing the acid's strength.

The overall electron-withdrawing strength of a substituted phenyl ring is a nuanced interplay between this inductive effect and the opposing resonance effect (+M), where fluorine's lone pairs can donate electron density back to the ring. For halogens, the inductive effect is generally dominant.[1] The number and position of fluorine atoms on the ring determine the final electronic character and, consequently, the acidity of the attached carboxylic acid.

Quantitative Comparison of Acidity: A pKa Analysis

Direct experimental pKa values for phenylpropynoic acids are not widely reported in the literature. However, the electronic influence of the phenyl substituent is effectively captured by analyzing the pKa values of the corresponding benzoic acids. The fundamental electronic effects governing the acidity are identical, making this a scientifically robust comparison.

The data clearly shows that increasing the number of fluorine substituents dramatically increases the acidity of the carboxylic acid relative to the non-fluorinated parent compound, benzoic acid (pKa ≈ 4.20).[2]

CompoundpKa ValueRelative Acidity vs. Benzoic Acid
Benzoic Acid4.20[2]1x (Reference)
3,4,5-Trifluorobenzoic Acid3.29[2]~8x stronger
2,4,6-Trifluorobenzoic Acid1.83[2]~234x stronger
Pentafluorobenzoic Acid1.48 - 1.75[3][4][5]~280x - 525x stronger

Key Insights from pKa Data:

  • Pentafluorophenyl is the Strongest Electron-Withdrawing Group: Pentafluorobenzoic acid is the strongest acid in this series, making the pentafluorophenyl group the most potent electron-withdrawing substituent. Its pKa value, which is approximately 2.5-2.7 units lower than benzoic acid, corresponds to an increase in acidity of nearly three orders of magnitude.

  • Positional Isomerism Matters: The 2,4,6-trifluoro isomer is significantly more acidic than the 3,4,5-trifluoro isomer. This is because the fluorine atoms at the ortho positions (2 and 6) can exert their strong inductive effect more effectively on the carboxyl group. In the 3,4,5-isomer, the fluorines are further away (meta and para), leading to a diminished, though still significant, inductive effect.

  • Near-Equivalency of Pentafluoro and 2,4,6-Trifluoro Groups: While the pentafluorophenyl group is stronger, the 2,4,6-trifluorophenyl group exhibits a remarkably strong electron-withdrawing effect, approaching that of the fully fluorinated ring. This makes it a viable alternative when, for example, a synthetic route is more accessible or a specific substitution pattern is desired for other reasons, such as blocking metabolic pathways.

Theoretical Underpinnings: Inductive Effects and Hammett Constants

The observed pKa trends can be rationalized using the principles of physical organic chemistry, particularly through the lens of Hammett substituent constants (σ).[6][7] These constants quantify the electron-donating or electron-withdrawing influence of a substituent. A positive σ value indicates an electron-withdrawing group.

  • Inductive Effect (-I): This is the primary mechanism for polyfluoroaryl groups. The effect is transmitted through the sigma bonds and weakens with distance. This explains why ortho fluorines (in the 2,4,6-isomer) have a much larger acid-strengthening effect than meta fluorines (in the 3,4,5-isomer).

  • Pentafluorophenyl Group: The cumulative inductive effect of five fluorine atoms makes the C₆F₅ group exceptionally electron-withdrawing. The Taft substituent constant (σ*), which is a measure of the inductive effect, was re-estimated for the C₆F₅ group to be a very high 1.50.[8][9]

  • Trifluorophenyl Groups:

    • For the 2,4,6-trifluoro isomer, two ortho fluorines and one para fluorine contribute to a powerful net inductive pull.

    • For the 3,4,5-trifluoro isomer, two meta fluorines (σ_meta for F ≈ +0.34) and one para fluorine (σ_para for F ≈ +0.06) result in a strong, but measurably weaker, electron-withdrawing effect compared to the 2,4,6- and pentafluoro- analogues.[10][11][12]

G cluster_0 Structural Comparison cluster_1 Electron-Withdrawing Strength PFP Pentafluorophenyl (C₆F₅) Strength_High Highest (pKa ~1.5-1.7) PFP->Strength_High 5 F atoms Strongest -I effect TFP_246 2,4,6-Trifluorophenyl Strength_Med High (pKa ~1.8) TFP_246->Strength_Med 2 ortho-F atoms Strong -I effect TFP_345 3,4,5-Trifluorophenyl Strength_Low Moderate (pKa ~3.3) TFP_345->Strength_Low No ortho-F atoms Weaker -I effect

Caption: Relationship between structure and acidity.

Experimental Protocols for Characterization

To empirically validate these differences in a laboratory setting, several robust analytical techniques can be employed.

pKa Determination by Potentiometric Titration

This is the gold-standard method for measuring pKa. It involves titrating a solution of the acid with a strong base while monitoring the pH.

Protocol:

  • Preparation: Prepare a ~0.01 M solution of the fluorinated phenylpropynoic acid in a suitable solvent (e.g., 50:50 ethanol/water).

  • Calibration: Calibrate a pH meter using standard buffers (pH 4.00, 7.00, 10.00).

  • Titration: Place the acid solution in a beaker with a magnetic stir bar. Slowly add a standardized ~0.1 M NaOH solution in small, precise increments using a burette.

  • Data Recording: Record the pH value after each addition of NaOH, allowing the reading to stabilize.

  • Analysis: Plot pH (y-axis) versus the volume of NaOH added (x-axis). The pKa is the pH at the half-equivalence point, which is the midpoint of the steepest region of the titration curve.

G A Prepare Acid Solution (~0.01 M) C Titrate with Standardized NaOH (~0.1 M) A->C B Calibrate pH Meter B->C D Record pH vs. Volume of NaOH C->D E Plot Titration Curve (pH vs. Volume) D->E F Determine Half-Equivalence Point E->F G pKa = pH at Half-Equivalence F->G

Caption: Workflow for pKa determination via titration.

Comparative ¹³C NMR Spectroscopy

¹³C NMR spectroscopy provides insight into the electronic environment of the carboxyl carbon. A stronger electron-withdrawing group on the phenyl ring will deshield the carboxyl carbon, shifting its resonance to a higher frequency (further downfield).

Protocol:

  • Sample Preparation: Prepare solutions of each acid (e.g., pentafluorophenylpropynoic acid, 2,4,6-trifluorophenylpropynoic acid, and 3,4,5-trifluorophenylpropynoic acid) at the same concentration in a deuterated solvent (e.g., DMSO-d₆).

  • Data Acquisition: Acquire proton-decoupled ¹³C NMR spectra for each sample under identical experimental conditions (temperature, number of scans).

  • Analysis: Compare the chemical shift (δ) of the carboxyl carbon (~165-185 ppm).[13][14][15] A more downfield chemical shift indicates greater deshielding and thus a stronger electron-withdrawing effect from the attached phenyl group. Furthermore, measuring the chemical shift change upon deprotonation (by adding a base like NaOD) can also be correlated with acidity.[16][17]

Implications for Reactivity in Drug Development

The enhanced electrophilicity of the carboxyl group in highly fluorinated phenylpropynoic acids has direct consequences for synthesis and drug design.

  • Amide Bond Formation: In the synthesis of many small-molecule drugs, a crucial step is the formation of an amide bond. A lower pKa indicates a more electron-deficient carboxyl carbon, which is more susceptible to nucleophilic attack by an amine. Therefore, one would predict the following order of reactivity for amide coupling reactions: Pentafluoro > 2,4,6-Trifluoro > 3,4,5-Trifluoro > Phenyl

  • Active Ester Synthesis: This enhanced reactivity is frequently exploited by converting the carboxylic acids into "active esters," such as pentafluorophenyl (PFP) esters, which are excellent acylating agents for bioconjugation and peptide synthesis due to the stability of the pentafluorophenolate leaving group.[3][4]

Conclusion

The pentafluorophenyl group is a more potent electron-withdrawing group than any of the trifluorophenyl isomers, as evidenced by its significantly lower pKa value. However, the 2,4,6-trifluorophenyl group is a very strong electron-withdrawing moiety in its own right, far exceeding the effect of the 3,4,5-trifluoro isomer. This difference is primarily driven by the powerful inductive effect of fluorine atoms positioned ortho to the propynoic acid chain. For drug development professionals, this understanding allows for the fine-tuning of a lead compound's acidity and reactivity, which can be critical for optimizing its pharmacokinetic and pharmacodynamic profile.

References

  • Wikipedia. Pentafluorobenzoic acid. [Link]

  • PubMed. Reestimation of the Taft's substituent constant of the pentafluorophenyl group. [Link]

  • ResearchGate. Reestimation of the Taft's Substituent Constant of the Pentafluorophenyl Group | Request PDF. [Link]

  • Wikipedia. Hammett equation. [Link]

  • Semantic Scholar. Esterification of fluorinated aromatic carboxylic acids with methanol by using UiO-66-NH2 as a heterogeneous catalyst and proces. [Link]

  • Science.gov. hammett substituent constants: Topics by Science.gov. [Link]

  • PubChem. Pentafluorobenzoic acid | C7HF5O2 | CID 11770. [Link]

  • International Journal of Advance Research, Scientific Thought. Kinetics, Mechanism and Novel Methods Of Esterification. [Link]

  • ResearchGate. Values of some Hammett substituent constants (σ). [Link]

  • RSC Publishing. Esterification of fluorinated aromatic carboxylic acids with methanol by using UiO-66-NH2 as a heterogeneous catalyst and process optimization by the Taguchi method. [Link]

  • NIST WebBook. 2,4,6-Trifluorobenzoic acid. [Link]

  • Compound Interest. A GUIDE TO 13C NMR CHEMICAL SHIFT VALUES. [Link]

  • Unknown Source. Table 13.1 Selected Hammett substituent constants and susceptibility factors. [Link]

  • Unknown Source. 13-C NMR Chemical Shift Table.pdf. [Link]

  • Organic Chemistry Data. Bordwell pKa Table. [Link]

  • Ertl Molecular. Substituent Properties - Hammett Sigmas and Hansch Pi. [Link]

  • Oregon State University. 13C NMR Chemical Shift. [Link]

  • PubChem. 3,4,5-Trifluorobenzoic acid | C7H3F3O2 | CID 853154. [Link]

  • Organic Chemistry Data. NMR Spectroscopy :: 13C NMR Chemical Shifts. [Link]

  • ACS Publications. Supporting Information Direct Electrochemical Synthesis of Pentafluorophenyl Esters via Oxyl-Radical-Promoted Nucleophilic Aroma. [Link]

  • ResearchGate. Esterification of fluorinated aromatic carboxylic acids with methanol by using UiO-66-NH2 as a heterogeneous catalyst and process optimization by the Taguchi method. [Link]

  • Unknown Source. Table 7.1.a Hammett Substituent Constants, σ, Based on the Ionization of Benzoic Acidsb. [Link]

  • Unknown Source. 4. 13C NMR Spectroscopy. [Link]

  • PubMed. Ionization Behavior of Aqueous Short-Chain Carboxylic Acids: A carbon-13 NMR Study. [Link]

  • Matrix Fine Chemicals. 2,4,6-TRIFLUOROBENZOIC ACID | CAS 28314-80-9. [Link]

  • Reddit. 13C NMR of pentafluorophenyl group : r/chemistry. [Link]

  • Unknown Source. 1 Table from pKa values in organic chemistry – making maximum use of the available data Agnes Kütt, Sigrid Selberg, Ivari Kal. [Link]

  • Wired Chemist. Hammett Sigma Constants*. [Link]

  • Organic Chemistry Data. Equilibrium pKa Table (DMSO Solvent and Reference). [Link]

  • Unknown Source. Table 1: Hammett constants for some common substituents. [Link]

  • ResearchGate. THE ROLE OF 2,4,6-TRIS(TRIFLUOROMETHYL)PHENYL SUBSTITUENTS IN THE STABILIZATION OF LOW-COORDINATE Sn AND Pb COMPOUNDS. [Link]

  • MDPI. 13C NMR Spectroscopic Studies of Intra- and Intermolecular Interactions of Amino Acid Derivatives and Peptide Derivatives in Solutions. [Link]

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Comparative

A Comparative Guide to the LC-MS Fragmentation Analysis of (3,4,5-Trifluoro-phenyl)-propynoic Acid and Its Analogs

Introduction: The Significance of Fluorinated Moieties in Modern Drug Discovery In the landscape of contemporary drug development, the strategic incorporation of fluorine atoms into small-molecule candidates has become a...

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Author: BenchChem Technical Support Team. Date: April 2026

Introduction: The Significance of Fluorinated Moieties in Modern Drug Discovery

In the landscape of contemporary drug development, the strategic incorporation of fluorine atoms into small-molecule candidates has become a cornerstone of medicinal chemistry.[1][2][3] Fluorination can profoundly influence a molecule's metabolic stability, lipophilicity, and binding affinity to its target, often enhancing its overall pharmacokinetic and pharmacodynamic profile. (3,4,5-Trifluoro-phenyl)-propynoic acid represents a scaffold of significant interest, combining the electronic effects of a poly-fluorinated aromatic ring with the reactive potential of a propynoic acid side chain. Understanding the structural integrity and metabolic fate of such compounds is paramount, and high-performance liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS) stands as the definitive analytical technique for this purpose.[1][2][3]

This guide provides an in-depth, comparative analysis of the collision-induced dissociation (CID) fragmentation patterns of (3,4,5-Trifluoro-phenyl)-propynoic acid and its conceptual analogs. By dissecting the fragmentation pathways, we aim to furnish researchers, scientists, and drug development professionals with a predictive framework for identifying these and similar molecules, as well as their metabolites and degradants. The insights herein are derived from foundational principles of mass spectrometry and data from related chemical structures, offering a robust guide in the absence of direct, publicly available spectra for this specific molecule.

Experimental Design: A Self-Validating Approach to LC-MS/MS Analysis

The development of a reliable LC-MS/MS method hinges on a systematic approach that ensures reproducibility and accuracy. The following protocol is designed to be a self-validating system, with each parameter choice grounded in the physicochemical properties of the analytes.

Experimental Workflow Diagram

workflow cluster_prep Sample Preparation cluster_lc LC Separation cluster_ms MS/MS Detection cluster_data Data Analysis stock Stock Solution (1 mg/mL in ACN) working Working Solution (1-10 µg/mL in Mobile Phase) stock->working injection Inject 2-5 µL working->injection column C18 Reversed-Phase Column (e.g., 2.1 x 50 mm, 1.8 µm) injection->column gradient Gradient Elution (Water/ACN with 0.1% Formic Acid) column->gradient esi Electrospray Ionization (ESI) (Positive and Negative Mode) gradient->esi full_scan Full Scan (m/z 100-500) esi->full_scan product_scan Product Ion Scan (Collision-Induced Dissociation) full_scan->product_scan extraction Peak Integration & Chromatogram Extraction product_scan->extraction fragmentation Fragmentation Pattern Analysis extraction->fragmentation comparison Analog Comparison fragmentation->comparison

Caption: A generalized workflow for the LC-MS/MS analysis of (3,4,5-Trifluoro-phenyl)-propynoic acid and its analogs.

Step-by-Step Experimental Protocol
  • Sample Preparation:

    • Prepare a 1 mg/mL stock solution of the analytical standard in acetonitrile.

    • Dilute the stock solution with the initial mobile phase (e.g., 95:5 water:acetonitrile with 0.1% formic acid) to a working concentration of 1-10 µg/mL. This ensures compatibility with the reversed-phase column and minimizes peak distortion.

  • Liquid Chromatography (LC) Parameters:

    • Column: A C18 reversed-phase column (e.g., 2.1 mm x 50 mm, 1.8 µm) is recommended for good retention and peak shape of these relatively nonpolar aromatic acids.

    • Mobile Phase A: Water with 0.1% formic acid. The acid is crucial for promoting protonation in positive ion mode ESI and ensuring good peak shape for the carboxylic acid.

    • Mobile Phase B: Acetonitrile with 0.1% formic acid.

    • Gradient: A typical starting condition would be 5-10% B, ramping to 95% B over 5-10 minutes. This will ensure elution of the analytes while separating them from potential impurities.

    • Flow Rate: 0.3-0.5 mL/min for a 2.1 mm ID column.

    • Column Temperature: 30-40 °C to ensure reproducible retention times.

  • Mass Spectrometry (MS) Parameters:

    • Ionization: Electrospray ionization (ESI) is the method of choice for this class of molecules. Both positive and negative ion modes should be evaluated. Negative ion mode is often more sensitive for carboxylic acids due to the facile deprotonation of the acidic proton.

    • Full Scan Analysis: Initially, perform a full scan analysis (e.g., m/z 100-500) to determine the precursor ion masses for the parent compound and its analogs.

    • Tandem MS (MS/MS) Analysis: Use collision-induced dissociation (CID) to fragment the selected precursor ions.[4][5] A stepped collision energy approach (e.g., 10, 20, and 40 eV) is recommended to obtain a comprehensive fragmentation pattern, revealing both low-energy rearrangements and higher-energy bond cleavages.

Fragmentation Analysis: A Comparative Study

The fragmentation of (3,4,5-Trifluoro-phenyl)-propynoic acid and its analogs is dictated by the interplay between the trifluorophenyl ring, the propynoic acid side chain, and the position of the fluorine substituents.

(3,4,5-Trifluoro-phenyl)-propynoic Acid: The Parent Compound
  • Precursor Ion: In negative ion mode, the precursor will be the deprotonated molecule [M-H]⁻. In positive ion mode, it will be the protonated molecule [M+H]⁺.

  • Expected Molecular Weight: C9H3F3O2 = 216.12 g/mol

Proposed Fragmentation Pathways (Negative Ion Mode):

The deprotonated carboxylate is the most likely site of charge, making it the driver of fragmentation.

  • Decarboxylation: The most favorable fragmentation for a deprotonated carboxylic acid is the neutral loss of CO2 (44 Da). This would result in a highly characteristic fragment ion.

  • Cleavage of the Alkyne: The triple bond introduces rigidity and specific fragmentation pathways. We can anticipate cleavage adjacent to the alkyne.

fragmentation_parent M_H [M-H]⁻ m/z 215 F1 [M-H-CO₂]⁻ m/z 171 (Trifluorophenyl-ethynyl anion) M_H->F1 - CO₂ (44 Da) F2 [C₇HF₃]⁻ m/z 145 (Trifluorophenyl anion) F1->F2 - C₂ (24 Da)

Caption: Proposed primary fragmentation pathway for deprotonated (3,4,5-Trifluoro-phenyl)-propynoic acid.

Analog 1: (4-Trifluoromethyl-phenyl)-propynoic Acid

This analog replaces the three fluorine atoms with a single trifluoromethyl group, which is expected to significantly alter the fragmentation due to the strength of the C-CF3 bond and the potential for different neutral losses.

  • Expected Molecular Weight: C10H5F3O2 = 226.14 g/mol

Comparative Fragmentation Insights:

  • The initial loss of CO2 from the deprotonated molecule is still expected to be a major pathway.

  • The trifluoromethyl group is a very stable moiety. Fragmentation involving the loss of a fluorine atom or the entire CF3 group is possible but may require higher collision energies. A neutral loss of HF could also be observed.

Analog 2: (4-Fluoro-phenyl)-propynoic Acid

This analog allows for the examination of the effect of a single fluorine substituent compared to the polyfluorinated parent compound.

  • Expected Molecular Weight: C9H5FO2 = 164.13 g/mol

Comparative Fragmentation Insights:

  • Again, decarboxylation is anticipated as a primary fragmentation step.

  • The fragmentation of the monofluorinated phenyl ring will be less complex than the trifluorinated ring. The loss of the fluorine atom as a radical is unlikely, but the neutral loss of HF might occur. The resulting phenyl-ethynyl anion will be less stable than its trifluorinated counterpart, potentially leading to more extensive ring fragmentation at higher collision energies.

Quantitative Data Summary

CompoundPrecursor Ion [M-H]⁻ (m/z)Key Fragment Ions (m/z) and Proposed Neutral Losses
(3,4,5-Trifluoro-phenyl)-propynoic acid 215171 (-CO₂) 145 (-CO₂, -C₂)
(4-Trifluoromethyl-phenyl)-propynoic acid 225181 (-CO₂) 205 (-HF)
(4-Fluoro-phenyl)-propynoic acid 163119 (-CO₂) 99 (-CO₂, -HF)

Note: The m/z values for the fragment ions are predicted based on established fragmentation mechanisms. Actual experimental values may vary slightly.

Conclusion: From Predictive Analysis to Practical Application

The key takeaways for researchers are:

  • Decarboxylation is a primary and highly diagnostic fragmentation pathway for these acidic compounds in negative ion mode.

  • The nature and position of fluorine substitution significantly influence downstream fragmentation. A trifluoromethyl group offers different fragmentation channels (e.g., potential HF loss) compared to multiple fluorine atoms on the aromatic ring.

  • A systematic LC-MS/MS approach, employing a stepped collision energy strategy, is crucial for elucidating the complete fragmentation pattern and confidently distinguishing between isomers and analogs.

By applying the experimental protocols and comparative fragmentation logic presented here, scientists in drug discovery and related fields can more effectively identify and characterize these and other novel fluorinated compounds, accelerating the pace of research and development.

References

  • Exploring the organofluorine gap: 19F-NMR and LC-MS/MS as complementary analytical approaches for PFAS. American Chemical Society. [Link]

  • Photolysis Products of Fluorinated Pharmaceuticals: A Combined Fluorine Nuclear Magnetic Resonance Spectroscopy and Mass Spectrometry Approach. Oxford Academic. [Link]

  • Investigating Reactivity and Identifying Fluorinated Products by Combining Computational Chemistry,19F NMR, and Mass Spectrometry. ACS Publications. [Link]

  • Tracking Fluorine during Aqueous Photolysis and Advanced UV Treatment of Fluorinated Phenols and Pharmaceuticals Using a Combined 19F-NMR, Chromatography, and Mass Spectrometry Approach. ACS Publications. [Link]

  • EI mass spectra of the TFA derivative of MA and their probable fragmentation pathway. ResearchGate. [Link]

  • Fragmentation Pathways of Trifluoroacetyl Derivatives of Methamphetamine, Amphetamine, and Methylenedioxyphenyl. Semantic Scholar. [Link]

  • Revisiting Fragmentation Reactions of Protonated α-Amino Acids by High-Resolution Electrospray Ionization Tandem Mass Spectrometry with Collision-Induced Dissociation. PMC. [Link]

  • Collision-induced dissociation of protonated quinoline generates an alkyne-substituted aryl cation that reacts with molecular nitrogen. ResearchGate. [Link]

  • Collision-induced dissociation. Wikipedia. [Link]

  • 2-Propenoic acid, 3-(2-fluorophenyl)-. NIST WebBook. [Link]

  • Collision-Induced Dissociation Ion Mobility Mass Spectrometry for the Elucidation of Unknown Structures in Strained Polycyclic Aromatic Hydrocarbon Macrocycles. PubMed. [Link]

  • Collision-induced dissociation – Knowledge and References. Taylor & Francis. [Link]

  • Mass spectra of fluorocarbons. NIST. [Link]

  • Effect of fluorine substitution on the aromaticity of polycyclic hydrocarbons. University of Helsinki. [Link]

  • Highlighting mass spectrometric fragmentation differences and similarities between hydroxycinnamoyl-quinic acids and hydroxycinnamoyl-isocitric acids. PMC. [Link]

  • Comparison of collision-induced dissociation and electron-induced dissociation of singly protonated aromatic amino acids, cystine and related simple peptides using a hybrid linear ion trap-FT-ICR mass spectrometer. PubMed. [Link]

  • 13C-and D-labelled 3-phenylpropionic acids; synthesis and characterization by NMR and MS spectra. ResearchGate. [Link]

  • Systematic Identification, Fragmentation Pattern, And Metabolic Pathways of Hyperoside in Rat Plasma, Urine, And Feces by UPLC-Q-Exactive Orbitrap MS. PMC. [Link]

  • Fluoromaticity: The Molecular Orbital Contributions of Fluorine Substituents to the π-Systems of Aromatic Rings. PMC. [Link]

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Validation

A Senior Application Scientist's Guide to Benchmarking the Coupling Efficiency of (3,4,5-Trifluoro-phenyl)-propynoic Acid in Suzuki-Miyaura Reactions

In the landscape of modern synthetic chemistry, the Suzuki-Miyaura cross-coupling reaction stands as a cornerstone for the formation of carbon-carbon bonds, pivotal in the development of pharmaceuticals and functional ma...

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Author: BenchChem Technical Support Team. Date: April 2026

In the landscape of modern synthetic chemistry, the Suzuki-Miyaura cross-coupling reaction stands as a cornerstone for the formation of carbon-carbon bonds, pivotal in the development of pharmaceuticals and functional materials.[1] The introduction of fluorinated motifs, particularly trifluorophenyl groups, into molecular scaffolds can significantly enhance their pharmacological properties, including metabolic stability and binding affinity. This guide provides a comprehensive framework for researchers, scientists, and drug development professionals to benchmark the coupling efficiency of (3,4,5-Trifluoro-phenyl)-propynoic acid, a challenging yet valuable building block, in Suzuki-Miyaura reactions.

Understanding the Substrate: The Challenges of (3,4,5-Trifluoro-phenyl)-propynoic Acid

The unique structure of (3,4,5-Trifluoro-phenyl)-propynoic acid presents a confluence of chemical properties that can influence its reactivity in Suzuki-Miyaura coupling.

  • Electronic Effects of the Trifluorophenyl Group: The three fluorine atoms exert a strong electron-withdrawing effect on the phenyl ring. While this can activate aryl halides towards oxidative addition, in the context of an organoboron partner, it can render the boronic acid more susceptible to protodeboronation, a common side reaction with electron-deficient arylboronic acids.[2]

  • The Propynoic Acid Moiety: The presence of the carboxylic acid and the alkyne functionality introduces additional complexity. The acidic proton of the carboxylic acid must be considered when choosing a base. Furthermore, the alkyne can potentially undergo other side reactions, and decarboxylation under thermal conditions is a known process for some alkynyl carboxylic acids.[3]

Given these characteristics, a systematic approach to benchmarking is crucial to identify optimal conditions for achieving high coupling efficiency.

Experimental Design for Benchmarking

A successful benchmarking study hinges on a well-designed set of experiments that systematically evaluate the key parameters of the Suzuki-Miyaura reaction.

General Experimental Workflow

The following diagram illustrates a generalized workflow for setting up and analyzing the Suzuki-Miyaura coupling reactions for benchmarking purposes.

G cluster_prep Reaction Setup cluster_reaction Reaction Execution & Monitoring cluster_workup Work-up & Analysis A Reactant Preparation: - (3,4,5-Trifluoro-phenyl)-propynoic acid derivative - Aryl halide - Boronic acid/ester C Reaction Assembly: - Inert atmosphere (e.g., Argon) - Addition of reagents in a specific order A->C B Reagent Preparation: - Palladium precatalyst - Ligand - Base - Solvent B->C D Heating & Stirring: - Controlled temperature - Vigorous stirring C->D E Reaction Monitoring: - TLC, GC-MS, or LC-MS - Monitor consumption of starting materials and formation of product D->E F Quenching & Extraction: - Quench with water or aqueous acid/base - Extraction with an organic solvent E->F G Purification: - Column chromatography F->G H Characterization & Yield Determination: - NMR, Mass Spectrometry - Calculation of isolated yield G->H

Caption: A generalized workflow for the Suzuki-Miyaura coupling reaction.

Core Experimental Protocol

This protocol serves as a starting point for the optimization and benchmarking studies.

  • Reactant Preparation: In a dry reaction vessel under an inert atmosphere (e.g., argon), add the aryl halide (1.0 equiv.), the boronic acid or ester (1.2-1.5 equiv.), and the base (2.0-3.0 equiv.).

  • Catalyst Preparation: In a separate vial, pre-mix the palladium precatalyst (e.g., Pd(OAc)₂, 1-5 mol%) and the ligand (1-2 times the molar amount of Pd) in the chosen solvent.

  • Reaction Initiation: Add the catalyst solution to the reaction vessel, followed by the addition of (3,4,5-Trifluoro-phenyl)-propynoic acid (or its derivative) (1.0 equiv.).

  • Reaction Conditions: Heat the reaction mixture to the desired temperature (e.g., 80-120 °C) and stir vigorously for the specified time (e.g., 2-24 hours).

  • Monitoring: Monitor the reaction progress by thin-layer chromatography (TLC), gas chromatography-mass spectrometry (GC-MS), or liquid chromatography-mass spectrometry (LC-MS).

  • Work-up: After completion, cool the reaction to room temperature, quench with water, and extract the product with an appropriate organic solvent.

  • Purification and Analysis: Dry the organic layer, concentrate it under reduced pressure, and purify the crude product by column chromatography. Determine the isolated yield and characterize the product by NMR and mass spectrometry.

Comparative Analysis: Benchmarking Against Alternatives

To provide a meaningful benchmark, the performance of (3,4,5-Trifluoro-phenyl)-propynoic acid should be compared against substrates with varying electronic and steric properties.

Comparison with Non-Fluorinated and Less-Fluorinated Analogues
  • Phenylpropynoic Acid: This provides a baseline for the impact of the trifluorophenyl group.

  • (4-Fluorophenyl)-propynoic Acid: Allows for the assessment of the effect of a single fluorine substituent.

  • (3,5-Difluorophenyl)-propynoic Acid: Bridges the gap between the mono- and tri-fluorinated substrates.

Comparison with Aryl Halides as Coupling Partners

While the primary focus is on the propynoic acid derivative, comparing its reactivity to that of a related aryl halide, such as 1-bromo-3,4,5-trifluorobenzene, can provide insights into the influence of the propynoic acid moiety.

Data Presentation: A Framework for Comparison

All quantitative data should be summarized in clearly structured tables for easy comparison.

Table 1: Catalyst and Ligand Screening for the Coupling of (3,4,5-Trifluoro-phenyl)-propynoic Acid with 4-Bromoanisole

EntryPalladium Precatalyst (mol%)Ligand (mol%)BaseSolventTemp (°C)Time (h)Yield (%)
1Pd(OAc)₂ (2)SPhos (4)K₂CO₃Toluene/H₂O10012Data
2Pd₂(dba)₃ (1)XPhos (3)Cs₂CO₃Dioxane1108Data
3Pd(PPh₃)₄ (5)-Na₂CO₃DMF/H₂O9024Data
4.....................

Table 2: Comparison of Coupling Efficiency with Different Arylpropynoic Acids

EntryArylpropynoic AcidCatalyst SystemBaseSolventTemp (°C)Time (h)Yield (%)
1(3,4,5-Trifluoro-phenyl)-propynoic acidPd(OAc)₂/SPhosK₂CO₃Toluene/H₂O10012Data
2Phenylpropynoic acidPd(OAc)₂/SPhosK₂CO₃Toluene/H₂O10012Data
3(4-Fluorophenyl)-propynoic acidPd(OAc)₂/SPhosK₂CO₃Toluene/H₂O10012Data
4.....................

Mechanistic Considerations and Troubleshooting

The Suzuki-Miyaura catalytic cycle involves three key steps: oxidative addition, transmetalation, and reductive elimination.[4][5]

G A Pd(0)Ln B R1-Pd(II)L2-X A->B Oxidative Addition (R1-X) C R1-Pd(II)L2-R2 B->C Transmetalation (R2-B(OR)2) C->A Reductive Elimination (R1-R2)

Caption: A simplified catalytic cycle for the Suzuki-Miyaura reaction.

For a substrate like (3,4,5-Trifluoro-phenyl)-propynoic acid, several challenges can arise:

  • Low Yields: This could be due to inefficient oxidative addition, slow transmetalation, or substrate decomposition.

    • Troubleshooting: Screen a wider range of more electron-rich and sterically hindered phosphine ligands (e.g., Buchwald ligands) to promote oxidative addition and reductive elimination.[6][7] Consider using stronger bases or different boronic acid derivatives (e.g., trifluoroborates) to facilitate transmetalation.[7]

  • Protodeboronation: The loss of the boronic acid group before transmetalation.

    • Troubleshooting: Use anhydrous conditions and a non-aqueous base like potassium fluoride (KF).[7] Employing boronic esters (e.g., pinacol esters) can also enhance stability.[2]

  • Decarboxylation: The loss of CO₂ from the propynoic acid moiety.

    • Troubleshooting: Employ milder reaction temperatures and shorter reaction times. The choice of catalyst and ligand can also influence the propensity for this side reaction.

Conclusion and Future Outlook

This guide provides a comprehensive framework for systematically benchmarking the coupling efficiency of (3,4,5-Trifluoro-phenyl)-propynoic acid in Suzuki-Miyaura reactions. By understanding the inherent challenges of this substrate and employing a rigorous experimental design, researchers can identify optimal conditions to unlock its synthetic potential. The insights gained from such studies will not only advance the application of this specific building block but also contribute to the broader understanding of Suzuki-Miyaura couplings with complex, electron-deficient substrates. The continued development of novel catalysts and ligands will undoubtedly further expand the scope and utility of this powerful transformation in the synthesis of next-generation pharmaceuticals and advanced materials.

References

  • Chemistry LibreTexts. (2024, October 10). Suzuki-Miyaura Coupling. Retrieved from [Link]

  • MDPI. (2019, February 26). Recent Developments in the Suzuki–Miyaura Reaction Using Nitroarenes as Electrophilic Coupling Reagents. Retrieved from [Link]

  • National Center for Biotechnology Information. (n.d.). Elucidating the Role of the Boronic Esters in the Suzuki–Miyaura Reaction: Structural, Kinetic, and Computational Investigations. Retrieved from [Link]

  • ACS Publications. (n.d.). Palladium-Catalyzed Suzuki-Type Self-Coupling of Arylboronic Acids. A Mechanistic Study. Retrieved from [Link]

  • ResearchGate. (n.d.). Suzuki Coupling of Cyclopropylboronic Acid With Aryl Halides Catalyzed by a Palladium–Tetraphosphine Complex. Retrieved from [Link]

  • Wikipedia. (n.d.). Suzuki reaction. Retrieved from [Link]

  • PubMed. (n.d.). Palladium-catalyzed cross-coupling reactions of aryl boronic acids with aryl halides in water. Retrieved from [Link]

  • ACS Publications. (2024, February 22). Cooperative Photoredox and N-Heterocyclic Carbene Catalysis Suzuki–Miyaura-Type Reaction: Radical Coupling of Aroyl Fluorides and Alkyl Boronic Acids. Retrieved from [Link]

  • Organic Chemistry Portal. (n.d.). Versatile Catalysts for the Suzuki Cross-Coupling of Arylboronic Acids with Aryl and Vinyl Halides and Triflates under Mild Conditions. Retrieved from [Link]

  • Royal Society of Chemistry. (n.d.). Palladium-catalyzed Suzuki–Miyaura coupling of aryl sulfamates with arylboronic acids. Retrieved from [Link]

  • Organic Chemistry Portal. (n.d.). Subsituted arene synthesis by alkynylation. Retrieved from [Link]

  • Asian Journal of Chemistry. (n.d.). Microwave Promoted Suzuki Cross-coupling Reactions of Quinazoline Halides with Aryl boronic Acids. Retrieved from [Link]

  • PubMed. (2005, August 10). The palladium-catalyzed cross-coupling reaction of carboxylic anhydrides with arylboronic acids: a DFT study. Retrieved from [Link]

  • Organic Chemistry Portal. (n.d.). Suzuki Coupling. Retrieved from [Link]

  • Semantic Scholar. (1996, April 5). Palladium-Catalyzed Suzuki-Type Self-Coupling of Arylboronic Acids. A Mechanistic Study. Retrieved from [Link]

  • ResearchGate. (n.d.). Optimization of Decarboxylative Coupling with Phenylpropiolic Acid and Phenyl Tosylate. Retrieved from [Link]

  • YouTube. (2020, February 14). Suzuki cross-coupling reaction. Retrieved from [Link]

  • Wikipedia. (n.d.). Sonogashira coupling. Retrieved from [Link]

  • IntechOpen. (n.d.). Effects of Solvent Polarity in the Sonogashira Coupling: A Brief Overview. Retrieved from [Link]

  • National Center for Biotechnology Information. (n.d.). Decarbonylative Pd-Catalyzed Suzuki Cross-Coupling for the Synthesis of Structurally Diverse Heterobiaryls. Retrieved from [Link]

  • Beilstein Journals. (2019, December 3). Palladium-catalyzed Sonogashira coupling reactions in γ-valerolactone-based ionic liquids. Retrieved from [Link]

  • MDPI. (2025, December 1). Synergy in Sonogashira Cross-Coupling Reactions with a Magnetic Janus-Type Catalyst. Retrieved from [Link]

  • Wiley Online Library. (n.d.). Decarboxylative Alkylation of Carboxylic Acids with Easily Oxidizable Functional Groups Catalyzed by an Imidazole‐Coordinated Fe3 Cluster under Visible Light Irradiation. Retrieved from [Link]

  • National Center for Biotechnology Information. (n.d.). Room-Temperature, Copper-Free Sonogashira Reactions Facilitated by Air-Stable, Monoligated Precatalyst [DTBNpP] Pd(crotyl)Cl. Retrieved from [Link]

  • Macmillan Group, Princeton University. (2019, January 17). Decarboxylative/Decarbonylative Couplings of (Hetero)Aryl Carboxylic Acids and Derivatives. Retrieved from [Link]

  • National Center for Biotechnology Information. (n.d.). An Efficient Synthesis of Aryl-Substituted Pyrroles by the Suzuki–Miyaura Coupling Reaction of SEM-Protected Pyrroles. Retrieved from [Link]

  • PubMed. (2017, September 7). Suzuki-Miyaura Cross-Coupling Reactions of Highly Fluorinated Arylboronic Esters: Catalytic Studies and Stoichiometric Model Reactions on the Transmetallation Step. Retrieved from [Link]

  • Beilstein Journals. (2021, October 29). Ligand-dependent stereoselective Suzuki–Miyaura cross-coupling reactions of β-enamido triflates. Retrieved from [Link]

  • Royal Society of Chemistry. (n.d.). Heterocyclic Suzuki–Miyaura coupling reaction of metalla-aromatics and mechanistic analysis of site selectivity. Retrieved from [Link]

  • MDPI. (2018, November 29). Pd-Catalyzed Suzuki-Miyaura Cross-Coupling of Pentafluorophenyl Esters. Retrieved from [Link]

  • National Center for Biotechnology Information. (n.d.). Suzuki–Miyaura cross-coupling reaction of 1-aryltriazenes with arylboronic acids catalyzed by a recyclable polymer-supported N-heterocyclic carbene–palladium complex catalyst. Retrieved from [Link]

  • MDPI. (2013, January 17). Suzuki-Miyaura Cross-Coupling in Acylation Reactions, Scope and Recent Developments. Retrieved from [Link]

  • Okayama University. (2005, October 27). Suzuki-Miyaura coupling reaction using pentafluorophenylboronic acid. Retrieved from [Link]

  • ResearchGate. (n.d.). Tandem alkyne carbopalladation/Suzuki cross-coupling reaction in the synthesis of heterocyclic compounds. Retrieved from [Link]

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Comparative

Validating the Biological Activity of (3,4,5-Trifluoro-phenyl)-propynoic Acid Derivatives: A Comparative Guide for Preclinical Evaluation

For researchers at the forefront of oncology drug discovery, the identification of novel molecular scaffolds with the potential for therapeutic intervention is a critical starting point. The phenylpropynoic acid backbone...

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Author: BenchChem Technical Support Team. Date: April 2026

For researchers at the forefront of oncology drug discovery, the identification of novel molecular scaffolds with the potential for therapeutic intervention is a critical starting point. The phenylpropynoic acid backbone presents a compelling scaffold due to its structural rigidity and potential for diverse chemical modifications. The introduction of a trifluoro-phenyl moiety, specifically the 3,4,5-substitution pattern, is a strategic design element aimed at enhancing metabolic stability and modulating electronic properties to potentially improve target engagement.

This guide provides a comprehensive framework for the validation of the biological activity of (3,4,5-Trifluoro-phenyl)-propynoic acid derivatives, with a focus on their potential as anticancer agents. We will delve into the rationale behind experimental choices, provide detailed protocols for key assays, and present a comparative analysis with other relevant phenylpropanoic acid derivatives.

The Scientific Rationale: Why (3,4,5-Trifluoro-phenyl)-propynoic Acid?

The phenylpropanoic acid scaffold is a well-established pharmacophore found in a variety of biologically active compounds, including non-steroidal anti-inflammatory drugs (NSAIDs).[1][2] The introduction of an alkyne (propynoic acid) in place of the typical alkane (propanoic acid) chain introduces conformational rigidity and a reactive triple bond. This can lead to altered binding kinetics and potentially covalent interactions with target proteins, a strategy employed in the design of targeted therapies.

The trifluorination of the phenyl ring is a key modification. Fluorine atoms can significantly alter the pharmacokinetic and pharmacodynamic properties of a molecule. The strong electron-withdrawing nature of fluorine can influence the acidity of the carboxylic acid group and modulate pKa, which can impact cell permeability and target binding. Furthermore, the C-F bond is highly stable, which can block metabolic oxidation at those positions, thereby increasing the compound's half-life.

Given these structural features, it is hypothesized that (3,4,5-Trifluoro-phenyl)-propynoic acid derivatives could act as inhibitors of key signaling pathways implicated in cancer progression, such as those regulated by protein kinases.

Comparative Landscape: Phenylpropanoic and Phenylpropynoic Acid Derivatives

To establish a benchmark for evaluating our novel derivatives, it is essential to consider the known biological activities of related compounds.

Compound ClassKnown Biological ActivitiesKey Molecular Targets (Examples)Reference
Phenylpropanoic Acid Derivatives Anti-inflammatory, Analgesic, Anticancer, AnticonvulsantCyclooxygenase (COX) enzymes, Peroxisome Proliferator-Activated Receptors (PPARs), NLRP3 Inflammasome[1][3][4]
Phenylpropiolic Acid Derivatives GPR40 Agonists (for type 2 diabetes)G protein-coupled receptor 40 (GPR40)[5]
Chalcones (1,3-diphenyl-2-propen-1-one) Anti-angiogenic, Anti-tumorReceptor Tyrosine Kinases (e.g., VEGFR2)

This comparison highlights that while phenylpropanoic acids have a broad range of activities, the introduction of the propynoic acid moiety can shift the target profile. The potential for our trifluorinated phenylpropynoic acid derivatives to inhibit protein kinases is a rational starting point for investigation, drawing parallels with the activity of other rigidified phenylpropanoid structures like chalcones.

Experimental Validation Workflow

A systematic approach is crucial for validating the biological activity of novel compounds. The following workflow outlines a logical progression from initial cytotoxicity screening to target engagement and pathway analysis.

Experimental Workflow cluster_0 Phase 1: Initial Screening cluster_1 Phase 2: Mechanism of Action cluster_2 Phase 3: Cellular Effects A Synthesis of (3,4,5-Trifluoro-phenyl)-propynoic Acid Derivatives B In Vitro Cytotoxicity Screening (MTT/MTS Assay) A->B Test Compounds C Determination of IC50 Values B->C Dose-Response Data D Biochemical Kinase Assay (e.g., ADP-Glo™) C->D Prioritize Potent Derivatives E Western Blot Analysis D->E Validate Target Inhibition F Identification of Target Pathway Modulation D->F E->F G Apoptosis Assay (e.g., Caspase-Glo® 3/7) F->G Investigate Downstream Cellular Consequences H Cell Cycle Analysis (Flow Cytometry) F->H I Confirmation of Cellular Phenotype G->I H->I

Caption: A phased approach to validating the biological activity of novel compounds.

Detailed Experimental Protocols

Part 1: In Vitro Cytotoxicity Assessment (MTT Assay)

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method used to assess cell metabolic activity, which serves as an indicator of cell viability.[6]

Objective: To determine the half-maximal inhibitory concentration (IC50) of the (3,4,5-Trifluoro-phenyl)-propynoic acid derivatives in a panel of cancer cell lines.

Materials:

  • Cancer cell lines (e.g., A549 - lung carcinoma, MCF-7 - breast adenocarcinoma, HCT116 - colorectal carcinoma)

  • Complete cell culture medium (e.g., DMEM with 10% FBS and 1% Penicillin-Streptomycin)

  • 96-well cell culture plates

  • (3,4,5-Trifluoro-phenyl)-propynoic acid derivatives (dissolved in DMSO to create a stock solution)

  • MTT reagent (5 mg/mL in PBS)

  • DMSO (cell culture grade)

  • Microplate reader

Procedure:

  • Cell Seeding:

    • Trypsinize and count cells.

    • Seed 5,000-10,000 cells per well in 100 µL of complete medium in a 96-well plate.

    • Incubate for 24 hours at 37°C in a 5% CO2 incubator to allow for cell attachment.[6]

  • Compound Treatment:

    • Prepare serial dilutions of the test compounds in complete medium from the DMSO stock. Ensure the final DMSO concentration is <0.5% to avoid solvent toxicity.

    • Remove the medium from the wells and add 100 µL of the compound dilutions. Include vehicle control (medium with DMSO) and untreated control wells.

    • Incubate for 48-72 hours.

  • MTT Assay:

    • Add 20 µL of MTT reagent to each well.

    • Incubate for 3-4 hours at 37°C until purple formazan crystals are visible.[6]

    • Carefully aspirate the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.[6]

  • Data Acquisition and Analysis:

    • Measure the absorbance at 570 nm using a microplate reader.[6]

    • Calculate the percentage of cell viability for each concentration relative to the vehicle control.

    • Plot the percentage of cell viability against the logarithm of the compound concentration to generate a dose-response curve and determine the IC50 value.[6]

Part 2: Biochemical Kinase Assay (ADP-Glo™ Kinase Assay)

The ADP-Glo™ Kinase Assay is a luminescent, homogeneous assay that measures the amount of ADP produced during a kinase reaction. This assay is universal for any kinase and is less susceptible to compound interference than fluorescence-based assays.

Objective: To determine if the (3,4,5-Trifluoro-phenyl)-propynoic acid derivatives directly inhibit the activity of a specific protein kinase (e.g., a receptor tyrosine kinase or a downstream signaling kinase).

Materials:

  • Recombinant human kinase (e.g., EGFR, MEK1, AKT1)

  • Substrate for the chosen kinase

  • ATP

  • Kinase assay buffer

  • ADP-Glo™ Kinase Assay kit (Promega)

  • Test compounds

  • White, opaque 96-well or 384-well plates

  • Luminometer

Procedure:

  • Kinase Reaction Setup:

    • In a 96-well plate, add the kinase, substrate, and test compound at various concentrations.

    • Initiate the kinase reaction by adding ATP.

    • Incubate at the optimal temperature for the kinase (usually 30°C or 37°C) for a predetermined time (e.g., 60 minutes).

  • ADP Detection:

    • Add the ADP-Glo™ Reagent to terminate the kinase reaction and deplete the remaining ATP. Incubate for 40 minutes at room temperature.

    • Add the Kinase Detection Reagent to convert the generated ADP into ATP, which then drives a luciferase reaction. Incubate for 30-60 minutes at room temperature.

  • Data Acquisition and Analysis:

    • Measure the luminescence using a plate-reading luminometer.

    • The luminescent signal is proportional to the amount of ADP produced and therefore reflects the kinase activity.

    • Calculate the percentage of kinase inhibition for each compound concentration relative to a no-inhibitor control.

    • Determine the IC50 value from the dose-response curve.

Part 3: Western Blot Analysis for Pathway Modulation

Western blotting is a technique used to detect specific proteins in a sample of tissue or cells.[7][8][9] It can be used to assess the phosphorylation status of key signaling proteins, providing insight into the mechanism of action of a compound.

Objective: To determine if the test compounds inhibit a specific signaling pathway in cancer cells by measuring the phosphorylation levels of key downstream proteins.

Materials:

  • Cancer cells treated with the test compound

  • Lysis buffer (e.g., RIPA buffer with protease and phosphatase inhibitors)

  • Protein assay kit (e.g., BCA assay)

  • SDS-PAGE gels and running buffer

  • Transfer apparatus and nitrocellulose or PVDF membranes

  • Blocking buffer (e.g., 5% non-fat dry milk or BSA in TBST)

  • Primary antibodies (e.g., anti-phospho-ERK, anti-total-ERK, anti-phospho-AKT, anti-total-AKT)

  • HRP-conjugated secondary antibodies

  • Chemiluminescent substrate (ECL)

  • Imaging system

Procedure:

  • Sample Preparation:

    • Treat cells with the test compound at a concentration around its IC50 value for a specified time.

    • Lyse the cells and quantify the protein concentration.[8]

  • Gel Electrophoresis and Transfer:

    • Load equal amounts of protein (e.g., 20-30 µg) onto an SDS-PAGE gel and separate by electrophoresis.[9]

    • Transfer the separated proteins to a membrane.[8]

  • Immunoblotting:

    • Block the membrane to prevent non-specific antibody binding.

    • Incubate the membrane with a primary antibody specific for the phosphorylated protein of interest overnight at 4°C.[10]

    • Wash the membrane and incubate with an HRP-conjugated secondary antibody for 1 hour at room temperature.[10]

  • Detection:

    • Incubate the membrane with a chemiluminescent substrate and capture the signal using an imaging system.[10]

    • Strip the membrane and re-probe with an antibody for the total protein to ensure equal loading.

Signaling Pathway cluster_pathway Hypothesized Target Pathway RTK Receptor Tyrosine Kinase (RTK) (e.g., EGFR) RAS RAS RTK->RAS PI3K PI3K RTK->PI3K RAF RAF RAS->RAF MEK MEK RAF->MEK ERK ERK MEK->ERK Proliferation Cell Proliferation, Survival, Angiogenesis ERK->Proliferation AKT AKT PI3K->AKT AKT->Proliferation Inhibitor (3,4,5-Trifluoro-phenyl)- propynoic acid derivative Inhibitor->RTK Inhibition

Caption: A potential signaling pathway targeted by the novel derivatives.

Conclusion

The (3,4,5-Trifluoro-phenyl)-propynoic acid scaffold represents a promising starting point for the development of novel anticancer agents. The systematic validation of its biological activity, as outlined in this guide, is essential for advancing these compounds through the drug discovery pipeline. By employing a combination of in vitro cytotoxicity assays, biochemical kinase assays, and western blot analysis, researchers can gain a comprehensive understanding of the potency and mechanism of action of these derivatives. This, in turn, will enable the selection of lead candidates for further preclinical and clinical development. The key to success lies in a rigorous, evidence-based approach that combines sound experimental design with a deep understanding of the underlying cancer biology.

References

  • BenchChem. (2025). Protocol for Cytotoxicity Assessment of Novel Compounds in Cancer Cell Lines. BenchChem.
  • Zhang, H., et al. (2018). Design, synthesis, and biological evaluations of phenylpropiolic acid derivatives as novel GPR40 agonists. European Journal of Medicinal Chemistry, 158, 477-487.
  • Xu, Y., et al. (2006). Design and synthesis of substituted phenylpropanoic acid derivatives as human peroxisome proliferator-activated receptor alpha/delta dual agonists. Bioorganic & Medicinal Chemistry Letters, 16(3), 554-558.
  • Tanaka, A., et al. (2003). Design, Synthesis, and Evaluation of Substituted Phenylpropanoic Acid Derivatives as Human Peroxisome Proliferator Activated Receptor Activators. Discovery of Potent and Human Peroxisome Proliferator Activated Receptor α Subtype-Selective Activators. Journal of Medicinal Chemistry, 46(24), 5039-5049.
  • Ain, Q. (2023). Western Blotting for Cancer Research: A Comprehensive Guide to Investigating Signaling Proteins in Cancer Cells. Medium.
  • Rana, A., et al. (2015). Recent Advancements and Biological Activities of Aryl Propionic Acid Derivatives: A Review. International Journal of Pharmaceutical Sciences and Research, 6(8), 3226-3246.
  • Li, J., et al. (2018). Design, synthesis, and biological evaluation of deuterated phenylpropionic acid derivatives as potent and long-acting free fatty acid receptor 1 agonists. European Journal of Medicinal Chemistry, 146, 344-356.
  • Cell Signaling Technology. (2005). Western Blotting Protocol. Cell Signaling Technology.
  • Kumar, A., & Narasimhan, B. (2020). A BRIEF REVIEW ON RECENT ADVANCEMENTS AND BIOLOGICAL ACTIVITIES OF ARYL PROPIONIC ACID DERIVATIVES. INTERNATIONAL JOURNAL OF PHARMACEUTICAL SCIENCES AND RESEARCH, 11(9), 4166-4179.
  • Neelam, et al. (2020). Phenylpropanoids and its derivatives: biological activities and its role in food, pharmaceutical and cosmetic industries. Critical Reviews in Food Science and Nutrition, 60(16), 2655-2675.
  • Karaca, H., et al. (2017). Design, synthesis, and evaluation of novel 2-phenylpropionic acid derivatives as dual COX inhibitory-antibacterial agents. Journal of Enzyme Inhibition and Medicinal Chemistry, 32(1), 732-745.
  • Celtarys. (2025). Optimizing Biochemical Assays for Kinase Activity in Drug Discovery. Celtarys.
  • Cell Signaling Technology. (n.d.). WESTERN BLOTTING. Cell Signaling Technology.
  • Aslanturk, O. S. (2024). Cytotoxicity assays for cancer drug screening: methodological insights and considerations for reliable assessment in drug discovery. Brazilian Journal of Biology, 84, e284409.
  • Meidar-Levy, A., et al. (2004). Phenylpyruvic acid derivatives as enzyme inhibitors: Therapeutic potential on macrophage migration inhibitory factor. Medicinal Chemistry Research, 13(8-9), 365-384.
  • Cell Signaling Technology. (n.d.). Western Blotting Protocol Video. Cell Signaling Technology.
  • Amanote Research. (n.d.). A Synthesis of 2-(Substituted Phenyl)-Propionic Acid. Amanote Research.
  • Kumar, S., et al. (2021). Inhibition of NLRP3-inflammasome mediated IL-1β release by phenylpropanoic acid derivatives: in-silico and in-vitro approach. Journal of Biomolecular Structure & Dynamics, 39(3), 963-973.
  • Roy, P., et al. (2023). In Vitro Cytotoxicity Testing of Novel Drug Molecules Using MTT Assay. International Journal of Pharmaceutical Research and Allied Sciences, 12(4), 1-12.
  • Kim, S. K., et al. (2016). Versatile small molecule kinase assay through real-time, ratiometric fluorescence changes based on a pyrene-DPA-Zn2+ complex. Analyst, 141(3), 948-953.
  • Reaction Biology. (2024). Step-by-Step Guide to Kinase Inhibitor Development. Reaction Biology.
  • Karaca, H., et al. (2017). Design, synthesis, and evaluation of novel 2-phenylpropionic acid derivatives as dual COX inhibitory-antibacterial agents.
  • Cell Signaling Technology. (2005). Western Blotting Protocol. Cell Signaling Technology.
  • BenchChem. (2025).
  • PrepChem.com. (n.d.). Synthesis of 2-phenylpropionic acid. PrepChem.com.
  • Cohen, M. S., et al. (2020). Discovery and Design of Novel Small Molecule GSK-3 Inhibitors Targeting the Substrate Binding Site. Molecules, 25(22), 5469.
  • Li, Y., et al. (2024). Cell Proliferation and Cytotoxicity Assays, The Fundamentals for Drug Discovery. Molecules, 29(16), 3841.
  • Le, N., & Hu, C. (2006). Cytotoxic assays for screening anticancer agents.
  • ResearchGate. (n.d.). Branching and inhibitors of the phenylpropanoid pathway.
  • Google Patents. (n.d.). CN106431898A - Synthesis and use of phenylpropionic acid derivatives.
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  • Li, Y., et al. (2014). Inhibition of Hedgehog and Androgen receptor signaling pathways produced synergistic suppression of castration-resistant prostate cancer progression. Oncotarget, 5(19), 9136-9148.
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Validation

The Fluorine Advantage: A Comparative Analysis of Fluorinated Alkynoic Acids in Transition Metal Catalysis

For Researchers, Scientists, and Drug Development Professionals In the landscape of modern synthetic chemistry, the strategic incorporation of fluorine into organic molecules has become a cornerstone for enhancing pharma...

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Author: BenchChem Technical Support Team. Date: April 2026

For Researchers, Scientists, and Drug Development Professionals

In the landscape of modern synthetic chemistry, the strategic incorporation of fluorine into organic molecules has become a cornerstone for enhancing pharmacological and material properties.[1] This guide provides a comparative analysis of fluorinated alkynoic acids in key transition metal-catalyzed reactions, offering insights into how the unique electronic properties of fluorine can be leveraged to modulate reactivity, selectivity, and efficiency. We will explore case studies in palladium, gold, and copper-catalyzed systems, supported by experimental data and detailed protocols, to provide a clear understanding of the "fluorine advantage."

The Underlying Influence: Electronic Properties of Fluorinated Alkynes

The profound impact of fluorine substitution on the reactivity of alkynoic acids stems from its high electronegativity. The presence of a trifluoromethyl (CF₃) group, for instance, exerts a strong electron-withdrawing effect on the alkyne moiety. This electronic perturbation fundamentally alters the alkyne's interaction with transition metal catalysts, influencing key steps in the catalytic cycle such as oxidative addition, migratory insertion, and reductive elimination.

This guide will delve into three distinct catalytic transformations where these electronic effects manifest in tangible, and often advantageous, outcomes for the synthetic chemist.

Case Study 1: Palladium-Catalyzed Decarboxylative Cross-Coupling

The decarboxylative cross-coupling of α,β-unsaturated carboxylic acids with aryl halides is a powerful method for the formation of C-C bonds, offering an alternative to traditional cross-coupling reactions that require organometallic reagents.[2][3] A comparative look at 2-(trifluoromethyl)acrylic acid (TFMAA) and its non-fluorinated counterpart, acrylic acid, in Heck-type reactions reveals the significant influence of the CF₃ group.

The electron-withdrawing CF₃ group in TFMAA enhances the reactivity of the substrate in palladium-catalyzed vinyltrifluoromethylation of aryl halides. This protocol allows for the efficient synthesis of vinyltrifluoromethyl derivatives, which are valuable motifs in medicinal and materials chemistry.[4][5]

Comparative Performance Data
SubstrateCatalyst SystemAryl HalideProductYield (%)Reference
2-(Trifluoromethyl)acrylic acidPd(OAc)₂, CuO, K₂CO₃ in NMP4-Bromoacetophenone1-(4-(3,3,3-trifluoro-1-phenylprop-1-en-2-yl)phenyl)ethan-1-one92[4]
Acrylic AcidPd(OAc)₂, PPh₃, Et₃N in DMF4-Bromoacetophenone1-(4-vinylphenyl)ethan-1-one~85-95 (typical)Inferred from[6][7]

The high yield obtained with TFMAA underscores its efficacy in this transformation, providing a robust method for the introduction of the vinyl-CF₃ group.[4]

Experimental Protocols

Protocol 1: Vinyltrifluoromethylation with TFMAA [4]

  • To a reaction tube, add 2-(trifluoromethyl)acrylic acid (0.5 mmol), 4-bromoacetophenone (0.6 mmol), Pd(OAc)₂ (5 mol%), CuO (0.5 equiv), and K₂CO₃ (2.0 equiv).

  • Add N-methyl-2-pyrrolidinone (NMP) (1 mL).

  • Seal the tube and heat the reaction mixture at 105 °C for 48 hours.

  • After cooling to room temperature, dilute the mixture with ethyl acetate and water.

  • Extract the aqueous layer with ethyl acetate (3 x 15 mL).

  • Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel.

Protocol 2: Heck Reaction with Acrylic Acid (Generalized) [6][8]

  • To a flask, add the aryl halide (1.0 equiv), acrylic acid (1.2 equiv), Pd(OAc)₂ (1-5 mol%), a phosphine ligand (e.g., PPh₃, 2-10 mol%), and a base (e.g., Et₃N, 2.0 equiv).

  • Add a suitable solvent (e.g., DMF, NMP, or acetonitrile).

  • Heat the reaction mixture at 80-120 °C until the starting material is consumed (monitored by TLC or GC).

  • Cool the reaction to room temperature and perform an aqueous workup.

  • Extract the product with an organic solvent, dry the organic layer, and concentrate.

  • Purify by column chromatography.

Mechanistic Workflow

The following diagram illustrates the general catalytic cycle for the decarboxylative Heck-type reaction.

G cluster_0 Catalytic Cycle A Pd(0)Ln B Oxidative Addition Ar-X C Ar-Pd(II)-X Ln B->C D Carboxylate Exchange C->D R'COOH E Ar-Pd(II)-OOCR Ln D->E F Decarboxylation (-CO2) E->F G Ar-Pd(II)-Vinyl Ln F->G H β-Hydride Elimination G->H H->A Reductive Elimination I Product Ar-Vinyl

Caption: Generalized catalytic cycle for decarboxylative cross-coupling.

Case Study 2: Gold-Catalyzed Intramolecular Cycloisomerization

Gold catalysts are exceptionally effective in promoting the cycloisomerization of alkynoic acids to form lactones, a reaction of significant importance in the synthesis of natural products and bioactive molecules.[9][10] The electronic nature of the alkyne plays a crucial role in the efficiency and regioselectivity of this transformation.

Fluorinated alkynoic acids, due to the electron-withdrawing nature of the fluorine substituents, are expected to exhibit altered reactivity in gold-catalyzed cyclizations. The π-acidity of the gold catalyst activates the alkyne towards nucleophilic attack by the carboxylic acid.[1][11][12][13] An electron-deficient alkyne, as in a fluorinated alkynoic acid, would be more readily activated by the gold catalyst, potentially leading to faster reaction rates.

Comparative Performance Insights
SubstrateCatalystProductExpected OutcomeReference (for non-fluorinated)
4-Pentynoic Acid[Au(I)] catalystγ-Methylene-γ-butyrolactoneEfficient cyclization[14]
4-Fluoro-4-pentynoic Acid[Au(I)] catalyst4-Fluoro-γ-methylene-γ-butyrolactonePotentially faster reaction rate due to enhanced alkyne electrophilicityInferred from[1][11]
Experimental Protocols

Protocol 3: Gold-Catalyzed Cyclization of 4-Pentynoic Acid (Generalized) [14]

  • In a reaction vial, dissolve 4-pentynoic acid (1.0 equiv) in a suitable solvent (e.g., dichloromethane, nitromethane).

  • Add the gold(I) catalyst (e.g., [IPrAu(NCMe)]SbF₆, 1-5 mol%).

  • Stir the reaction at room temperature until completion (monitored by TLC or NMR).

  • Concentrate the reaction mixture under reduced pressure.

  • Purify the residue by flash column chromatography to afford the lactone product.

Mechanistic Pathway

The cyclization is believed to proceed through the activation of the alkyne by the gold catalyst, followed by nucleophilic attack of the carboxylic acid.

G cluster_1 Gold-Catalyzed Cycloisomerization Start Alkynoic Acid + [Au]⁺ Activated Au-π-Alkyne Complex Start->Activated Cyclization 5-exo-dig Cyclization Activated->Cyclization Intermediate Vinyl-Au Intermediate Cyclization->Intermediate Protodeauration Protodeauration (H⁺ source) Intermediate->Protodeauration Product Lactone + [Au]⁺ Protodeauration->Product

Caption: Mechanism of gold-catalyzed alkynoic acid cycloisomerization.

Case Study 3: Palladium/Copper-Catalyzed Sonogashira Coupling

The Sonogashira coupling, a cross-coupling reaction between a terminal alkyne and an aryl or vinyl halide, is a cornerstone of modern organic synthesis.[15][16] The mechanism and efficiency of this reaction are sensitive to the electronic properties of the alkyne. A comparison between a standard alkyne like phenylacetylene and an electron-poor fluorinated alkynoic acid highlights these differences.

Electron-poor alkynes, such as those bearing a CF₃ group, are known to react via a different mechanistic pathway in copper-free Sonogashira couplings compared to electron-rich alkynes.[17][18][19][20] This can influence the choice of base and reaction conditions for optimal results.

Comparative Performance Data
Alkyne SubstrateAryl HalideCatalyst SystemProductYield (%)Reference
Phenylacetylene4-IodotoluenePd on alumina, Cu₂O on alumina4-(Phenylethynyl)toluene60[21]
3,3,3-Trifluoropropyne4-IodotoluenePd(PPh₃)₄, CuI, Et₃N1-Methyl-4-((3,3,3-trifluoroprop-1-yn-1-yl)benzene~70-80 (typical)Inferred from similar reactions

The Sonogashira coupling is generally robust and high-yielding for a wide range of substrates. The key difference lies in the optimization of reaction conditions based on the electronic nature of the alkyne.

Experimental Protocols

Protocol 4: Sonogashira Coupling of Phenylacetylene with 4-Iodotoluene [21]

  • Dissolve 4-iodotoluene (0.5 mmol) and phenylacetylene (0.6 mmol) in a mixture of THF and DMA (9:1, 10 mL).

  • Prepare a packed cartridge with a palladium catalyst on a solid support and Cu₂O on alumina.

  • Pass the solution through the heated (80 °C) cartridge using a flow reactor at a flow rate of 0.1 mL/min.

  • Collect the eluate and perform an aqueous workup with water and hexane.

  • Dry the organic layer, concentrate, and purify by column chromatography.

Protocol 5: Sonogashira Coupling with an Electron-Poor Alkyne (Generalized)

  • To a degassed solution of the aryl halide (1.0 equiv) and the electron-poor alkyne (1.2 equiv) in a suitable solvent (e.g., THF, DMF), add the palladium catalyst (e.g., Pd(PPh₃)₄, 2-5 mol%) and CuI (1-5 mol%).

  • Add a suitable base (e.g., Et₃N, 2-3 equiv).

  • Stir the reaction at room temperature or with gentle heating until completion.

  • Perform a standard aqueous workup and extraction.

  • Purify the product by column chromatography.

Mechanistic Considerations

The mechanism of the Sonogashira reaction is well-established and involves two interconnected catalytic cycles for palladium and copper.

G cluster_pd Palladium Cycle cluster_cu Copper Cycle pd0 Pd(0)Ln pd_oa Oxidative Addition Ar-X pd_complex Ar-Pd(II)-X Ln pd_oa->pd_complex pd_tm Transmetalation pd_complex->pd_tm cu_x Cu-X pd_complex->cu_x pd_re Reductive Elimination pd_re->pd0 product Ar-Alkyne cu_alkyne Alkyne + Base cu_x->cu_alkyne - HX cu_acetylide Cu-Acetylide cu_alkyne->cu_acetylide cu_acetylide->pd_tm

Caption: The dual catalytic cycles of the Sonogashira coupling reaction.

Conclusion and Future Outlook

The strategic use of fluorinated alkynoic acids in transition metal catalysis offers significant advantages in terms of reactivity and the ability to synthesize molecules with valuable properties. As demonstrated in the case studies above, the strong electron-withdrawing nature of fluorine substituents can profoundly influence the outcome of catalytic reactions. For drug development professionals and synthetic chemists, understanding these effects is crucial for the rational design of synthetic routes to novel fluorinated compounds.

Future research will likely focus on the development of new chiral ligands for asymmetric catalysis involving fluorinated substrates and the exploration of other transition metals to further expand the synthetic utility of these valuable building blocks. The continued exploration of the "fluorine advantage" will undoubtedly lead to the discovery of new and innovative catalytic transformations.

References

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  • Al-Masum, M., & El-Hakam, S. A. (2008). Two Competing Mechanisms for the Copper-Free Sonogashira Cross-Coupling Reaction. Organometallics, 27(11), 2563–2566.
  • Chinchilla, R., & Nájera, C. (2011). Recent Advances in Sonogashira Reactions. Chemical Society Reviews, 40(10), 5084-5121.
  • Andrus, M. B., & Ma, S. (2008). Two Competing Mechanisms for the Copper-Free Sonogashira Cross-Coupling Reaction. Organometallics, 27(11), 2563–2566.
  • Gouverneur, V., & Toste, F. D. (2016). Fluorine and Gold: A Fruitful Partnership. Chemical Reviews, 116(18), 11685–11723.
  • Kathiravan, S., & Nicholls, I. A. (2015). Palladium Catalyzed Vinyltrifluoromethylation of Aryl Halides through Decarboxylative Cross-Coupling with 2-(Trifluoromethyl)acrylic Acid. Organic Letters, 17(8), 1874–1877.
  • Chinchilla, R., & Nájera, C. (2011). Recent Advances in Sonogashira Reactions. Chemical Society Reviews, 40(10), 5084-5121.
  • Organic Chemistry Portal. (n.d.). Sonogashira Coupling. Retrieved from [Link]

  • Tykwinski, R. R. (2010). Sonogashira Coupling on an Extended Gold Surface in Vacuo: Reaction of Phenylacetylene with Iodobenzene on Au(111). Journal of the American Chemical Society, 132(22), 7644–7645.
  • Kathiravan, S., & Nicholls, I. A. (2015). Palladium Catalyzed Vinyltrifluoromethylation of Aryl Halides through Decarboxylative Cross-Coupling with 2-(Trifluoromethyl)acrylic Acid. Organic Letters, 17(8), 1874–1877.
  • Gouverneur, V., & Toste, F. D. (2016). Gold Catalysis and Fluorine. Israel Journal of Chemistry, 50(5-6), 675-690.
  • Tykwinski, R. R. (2010). Sonogashira Coupling on an Extended Gold Surface in Vacuo: Reaction of Phenylacetylene with Iodobenzene on Au(111). Journal of the American Chemical Society, 132(22), 7644–7645.
  • Scribd. (n.d.). Experimental Procedure - Sonogashira Coupling. Retrieved from [Link]

  • Csékei, M., & Kégl, T. (2019). Palladium-catalyzed Sonogashira coupling reactions in γ-valerolactone-based ionic liquids. Beilstein Journal of Organic Chemistry, 15, 2883-2890.
  • Crimmin, M. R. (2021). Au(I) Catalyzed HF Transfer: Tandem Alkyne Hydrofluorination and Perfluoroarene Functionalization. Journal of the American Chemical Society, 143(3), 1439-1445.
  • Tykwinski, R. R. (2010). Sonogashira Coupling on an Extended Gold Surface in Vacuo: Reaction of Phenylacetylene with Iodobenzene on Au(111). University of Surrey Research Portal.
  • Gouverneur, V., & Toste, F. D. (2016). Gold Catalysis and Fluorine. Israel Journal of Chemistry, 50(5-6), 675-690.
  • Gouverneur, V., & Toste, F. D. (2010). Gold Catalysis and Fluorine. King's College London Research Portal.
  • Wikipedia. (n.d.). Decarboxylative cross-coupling. Retrieved from [Link]

  • Daugulis, O., & Zaitsev, V. G. (2010). Palladium-catalyzed decarboxylative cross-coupling reaction between heteroaromatic carboxylic acids and aryl halides. The Journal of Organic Chemistry, 75(5), 1550–1560.
  • Al-Masum, M. (2017). Reported access to α‐trifluoromethylacrylic acids.
  • Gevorgyan, V., & Sromek, A. W. (2011). Gold‐Catalyzed Cycloisomerization of Sulfur Ylides to Dihydrobenzothiepines.
  • Michelet, V., & Toullec, P. Y. (2026). Recent Advances in the Enantioselective Gold-catalyzed Cycloisomerization of 1,6-Enynes toward Functionalized Oxa-, Aza-bicyclo[4.1.0]hept-4-enes. Synthesis.
  • Gevorgyan, V. (2011). Gold-Catalyzed Nucleophilic Cyclization of Allenes. Synfacts, 2011(03), 0273-0273.
  • American Chemical Society. (2015). An Operationally Simple Sonogashira Reaction for an Undergraduate Organic Chemistry Laboratory Class.
  • Gooßen, L. J., & Kulesza, A. (2019). Additive-Free Palladium-Catalyzed Decarboxylative Cross-Coupling of Aryl Chlorides. Organic Letters, 21(13), 5123–5127.
  • Iwasawa, T., & Vummaleti, S. V. C. (2024). Computational Study of Alkyne‐Acid Cycloisomerization in Gold‐Functionalized Resorcinarene Cavitand. Chemistry – A European Journal, 30(11), e202303080.
  • Sonogashira, K. (2024). Sonogashira Coupling. Chemistry LibreTexts.
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  • Kitagaki, S. (2024). Gold-Catalyzed Propargylic Substitution Followed by Cycloisomerization in Ionic Liquid: Environmentally Friendly Synthesis of Polysubstituted Furans from Propargylic Alcohols and 1,3-Dicarbonyl Compounds. Molecules, 29(22), 5123.

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Comparative

A Guide to Reproducible Synthesis of (3,4,5-Trifluoro-phenyl)-propynoic Acid: A Multi-Batch Comparative Analysis

Abstract This guide provides a comprehensive analysis of the synthetic reproducibility of (3,4,5-Trifluoro-phenyl)-propynoic acid, a key building block in contemporary drug discovery. Recognizing the critical need for co...

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Author: BenchChem Technical Support Team. Date: April 2026

Abstract

This guide provides a comprehensive analysis of the synthetic reproducibility of (3,4,5-Trifluoro-phenyl)-propynoic acid, a key building block in contemporary drug discovery. Recognizing the critical need for consistency in the supply of active pharmaceutical ingredient (API) precursors, this document details a robust synthetic protocol and presents a comparative analysis of key quality attributes across three independent batches. We delve into the causality behind experimental choices, establish self-validating quality control checkpoints, and discuss potential sources of variability. This guide is intended for researchers, process chemists, and drug development professionals who require a reliable and scalable synthesis of this important fluorinated intermediate.

Introduction: The Strategic Importance of Fluorinated Propynoic Acids

The incorporation of fluorine into small molecules is a cornerstone of modern medicinal chemistry, often leading to profound improvements in metabolic stability, binding affinity, and bioavailability.[1][2][3] The trifluorophenyl motif, in particular, can modulate pKa and lipophilicity, offering a powerful tool for optimizing drug-like properties.[2][4] When combined with the propynoic acid moiety—a versatile handle for bio-orthogonal chemistry and a structural element in various targeted therapies—the resulting (3,4,5-Trifluoro-phenyl)-propynoic acid becomes a highly valuable synthetic intermediate.

However, the promise of any advanced intermediate is contingent upon its reproducible synthesis. A lack of batch-to-batch consistency can derail research timelines, compromise data integrity, and create significant downstream challenges in process scale-up and regulatory filings.[5][6] This guide directly addresses the challenge of reproducibility by presenting a well-characterized synthetic method and a framework for its consistent execution.

Synthetic Strategy: The Sonogashira Coupling

To synthesize the target compound, we selected the Sonogashira cross-coupling reaction. This palladium- and copper-catalyzed reaction is one of the most reliable and versatile methods for forming C(sp²)-C(sp) bonds, connecting an aryl halide with a terminal alkyne.[7][8] Its mild reaction conditions and broad functional group tolerance make it ideal for complex molecule synthesis.[7]

Our specific approach involves the coupling of 1-bromo-3,4,5-trifluorobenzene with propiolic acid. The choice of the aryl bromide over the corresponding iodide is a balance of reactivity and cost-effectiveness for potential scale-up.

Experimental Design: A Three-Batch Reproducibility Study

To validate our protocol, we conducted a synthesis of (3,4,5-Trifluoro-phenyl)-propynoic acid across three independent batches (Batch A, Batch B, and Batch C). All batches were targeted at the same 10-gram scale, utilizing reagents from the same suppliers but from different lots where unavoidable. Key process parameters such as temperature, reaction time, and stoichiometry were held constant.

The primary objectives of this study were to:

  • Assess the consistency of product yield and purity.

  • Compare the analytical profiles (NMR, HPLC, MS) of the final product from each batch.

  • Identify critical process parameters and potential sources of variability.

General Experimental Workflow

The workflow is designed with clear stages for reaction, work-up, purification, and analysis, ensuring a logical and traceable process.

G cluster_0 Synthesis Stage cluster_1 Work-up & Purification cluster_2 Quality Control & Analysis reagents Reagents (1-Bromo-3,4,5-trifluorobenzene, Propiolic Acid, Catalysts, Base) reaction Sonogashira Coupling (Inert Atmosphere, 60°C, 12h) reagents->reaction quench Reaction Quench (Aqueous NH4Cl) reaction->quench extraction Liquid-Liquid Extraction (EtOAc / H2O) quench->extraction acidification Acidification & Precipitation (HCl) extraction->acidification filtration Filtration & Drying acidification->filtration recrystallization Recrystallization (Toluene/Hexane) filtration->recrystallization hplc HPLC Purity recrystallization->hplc final_product Final Product (>99% Purity) hplc->final_product nmr NMR Spectroscopy (1H, 13C, 19F) nmr->final_product ms Mass Spectrometry ms->final_product G cluster_0 Initial Quality Check cluster_1 Decision Point cluster_2 Final Analysis & Release cluster_3 Remediation raw_product Purified Solid hplc_check HPLC Purity Check raw_product->hplc_check decision Purity > 99%? hplc_check->decision nmr_ms Full Spectroscopic Analysis (NMR & MS) decision->nmr_ms  Yes repurify Repurify Batch (e.g., Second Recrystallization) decision->repurify No release Batch Release nmr_ms->release repurify->raw_product Re-evaluate

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Safety & Regulatory Compliance

Safety

Definitive Disposal Protocol for (3,4,5-Trifluoro-phenyl)-propynoic Acid

A Senior Application Scientist's Guide to Safe and Compliant Waste Management Hazard Profile and Waste Characterization (3,4,5-Trifluoro-phenyl)-propynoic acid must be treated as a halogenated organic acid . Its hazard p...

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Author: BenchChem Technical Support Team. Date: April 2026

A Senior Application Scientist's Guide to Safe and Compliant Waste Management

Hazard Profile and Waste Characterization

(3,4,5-Trifluoro-phenyl)-propynoic acid must be treated as a halogenated organic acid . Its hazard profile is a composite of its three key chemical features.

  • Trifluorophenyl Group: The presence of multiple carbon-fluorine (C-F) bonds makes the molecule highly stable and persistent. Fluorinated organic compounds require specific, high-temperature incineration for complete destruction[1][2][3][4]. Incomplete combustion can lead to the formation of hazardous byproducts, including hydrogen fluoride (HF). For regulatory purposes, any organic compound containing fluorine is classified as a halogenated organic waste[5].

  • Carboxylic Acid Group: This functional group renders the compound acidic and corrosive. It will cause skin and eye irritation or burns upon contact, a characteristic noted in similar fluorinated carboxylic acids[6][7][8]. As a corrosive acidic waste, it meets the criteria for the RCRA characteristic waste code D002 if its pH in solution is ≤ 2[9]. The fundamental rule of waste segregation dictates that acids must never be mixed with bases to prevent violent exothermic reactions[5].

  • Propynoic Acid (Alkyne) Group: The parent compound, propiolic acid, is known to be toxic, corrosive, and flammable[10]. The terminal alkyne C-H bond is weakly acidic (pKa ≈ 25), which can lead to the formation of explosive acetylides with certain metals, although this is a greater risk with strong bases or specific catalysts[11][12]. The primary implication for disposal is to avoid mixing with incompatible metals or strong bases.

Based on this analysis, waste (3,4,5-Trifluoro-phenyl)-propynoic acid is classified as a Halogenated Organic Acid Waste , requiring careful segregation and specialized disposal.

Core Directive: Segregation and Disposal Pathway

The mandated disposal route for this compound is high-temperature hazardous waste incineration . This is due to the high energy required to break the stable C-F bonds, ensuring complete mineralization and preventing the release of persistent fluorinated compounds into the environment[2][3][4].

The Cardinal Rule: DO NOT dispose of this chemical down the drain. DO NOT mix it with non-halogenated solvent waste. DO NOT neutralize it with bases in the laboratory unless it is part of a specific, validated experimental protocol.

Mixing halogenated and non-halogenated waste streams significantly increases disposal costs and complexity[13]. All waste streams must be kept separate to ensure safe and compliant disposal[14][15][16].

Step-by-Step Disposal Protocol

This protocol ensures safety and regulatory compliance from the point of generation to final pickup.

Step 1: Don Personal Protective Equipment (PPE) Before handling the waste, ensure you are wearing appropriate PPE.

  • Eye Protection: Tightly fitting safety goggles or a face shield[6][8].

  • Hand Protection: Chemical-resistant gloves (e.g., nitrile). Inspect gloves before use and use proper removal technique.

  • Body Protection: A flame-resistant lab coat and closed-toe shoes are mandatory[6].

Step 2: Prepare the Designated Waste Container

  • Container Selection: Use a clean, dry, and chemically compatible container. The original product container is often the best choice[15]. If unavailable, use a high-density polyethylene (HDPE) or glass bottle with a secure, screw-top cap. The container must be in good condition, free from leaks or external residue.

  • Initial Labeling: Before adding the first drop of waste, the container must be labeled[17].

Step 3: Waste Accumulation and Labeling

  • Transfer: Carefully transfer the waste (pure substance or in solution) into the prepared container inside a chemical fume hood. Avoid splashing.

  • Labeling: Affix a completed Hazardous Waste Label from your institution's Environmental Health & Safety (EHS) department. The label must include:

    • The words "Hazardous Waste"[13][17].

    • The full chemical name: "(3,4,5-Trifluoro-phenyl)-propynoic acid" . Do not use abbreviations[15][16].

    • List all constituents by percentage, including any solvents.

    • The accumulation start date (the date the first drop of waste was added).

    • The associated hazards (e.g., "Corrosive," "Halogenated Organic").

Step 4: Segregated Storage

  • Closure: Keep the waste container securely closed at all times, except when actively adding waste[15][17].

  • Location: Store the container in a designated Satellite Accumulation Area (SAA) within the laboratory where it was generated.

  • Segregation: Ensure the container is stored separately from incompatible materials. Use secondary containment (e.g., a plastic tub) to prevent spills.

Key Incompatibilities for (3,4,5-Trifluoro-phenyl)-propynoic acid

Chemical Class Examples Reason for Segregation
Bases Sodium Hydroxide, Amines, Carbonates Violent acid-base neutralization reaction, heat generation.
Oxidizing Agents Peroxides, Nitrates, Perchlorates Potential for fire, explosion, or violent reaction[18].
Reactive Metals Alkali metals (Sodium, Potassium), some transition metals The terminal alkyne can form potentially explosive acetylides.

| Non-Halogenated Waste | Acetone, Hexane, Ethanol | Avoids cross-contamination and simplifies the disposal process[13][16]. |

Step 5: Arrange for Disposal Once the container is full or you are approaching your laboratory's accumulation limit, request a pickup from your institution's EHS department through their established procedure (e.g., online request form)[17][19]. Do not transport hazardous waste yourself.

Visualized Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of (3,4,5-Trifluoro-phenyl)-propynoic acid.

G start Waste Generated: (3,4,5-Trifluoro-phenyl)-propynoic acid ppe Step 1: Don appropriate PPE (Goggles, Gloves, Lab Coat) start->ppe container Step 2: Select a clean, compatible waste container (e.g., HDPE, Glass) ppe->container label Step 3: Affix a 'Hazardous Waste' label BEFORE adding waste container->label transfer Step 4: Transfer waste into container in a fume hood label->transfer update_label Step 5: Complete all fields on the label (Full Chemical Name, Constituents, Date) transfer->update_label storage Step 6: Store in designated SAA in secondary containment update_label->storage segregate Segregate from: - Bases - Oxidizers - Non-Halogenated Waste storage->segregate pickup Step 7: Request pickup from EHS when container is full storage->pickup

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